Cysteine peptide

Core Science & Biosynthesis

A Technical Guide to the Core Functions of Disulfide Bonds in Cysteine Peptides

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disulfide bonds, covalent linkages formed between the thiol groups of two cysteine residues, are a cornerstone of peptide and protein architecture.[1] These bonds are not mere structural staples; they are critical determinants of a peptide's three-dimensional conformation, stability, and, consequently, its biological function.[2] For researchers in drug development, understanding and leveraging the properties of disulfide bonds is paramount for engineering potent, stable, and specific therapeutic peptides. This technical guide provides an in-depth exploration of the multifaceted roles of disulfide bonds, detailing their impact on peptide structure, stability, and bioactivity. It includes a summary of quantitative data, detailed experimental protocols for their analysis, and visual representations of relevant biological pathways and workflows to offer a comprehensive resource for scientific professionals.

The Fundamental Role of Disulfide Bonds in Peptide Structure

The primary function of a disulfide bond is to introduce a covalent cross-link within a peptide chain (intrachain) or between two separate chains (interchain).[1] This linkage dramatically reduces the conformational freedom of the peptide's unfolded state, which has profound implications for its structure and stability.[3]

• Conformational Rigidity: By locking segments of the peptide backbone together, disulfide bonds are instrumental in defining and maintaining a specific three-dimensional fold.[4] This is particularly crucial for smaller peptides that lack the extensive hydrophobic core necessary to drive stable folding on their own.[3] The resulting rigid structure is often essential for precise molecular recognition and high-affinity binding to biological targets such as receptors or enzymes.[5]

• Entropy Reduction: The formation of a disulfide bond stabilizes the folded form of a peptide by decreasing the entropy of the unfolded state.[6] With fewer possible conformations in the unfolded ensemble, the entropic penalty of folding is reduced, making the folded, native state more thermodynamically favorable.[7]

• Scaffolding for Function: In many bioactive peptides, such as hormones (e.g., insulin (B600854), oxytocin) and toxins (e.g., conotoxins), the disulfide framework acts as a scaffold.[8][9] This scaffold presents key amino acid residues in the correct spatial orientation for interaction with their targets.[10] For instance, the intricate disulfide connectivity of conotoxins is directly responsible for their high potency and exquisite selectivity for various ion channels.[9][11]

Impact on Peptide Stability: A Quantitative Perspective

The structural constraints imposed by disulfide bonds translate directly into enhanced stability against thermal, chemical, and enzymatic degradation. This increased robustness is a highly desirable attribute in the development of peptide-based therapeutics.[5][12]

Thermodynamic and Chemical Stability

Disulfide bonds significantly increase a peptide's resistance to denaturation. By covalently linking different parts of the peptide, they raise the energy barrier required to unfold the molecule. This is reflected in higher melting temperatures (Tm) and greater stability in the presence of chemical denaturants.

Peptide/Protein	Disulfide Bond Status	Change in Stability Metric	Reference Context
Human Insulin Analog	A20-B19 bond deleted	Marked loss of ordered secondary structure	Deletion significantly perturbs the structure and reduces stability.[13][14]
Human Insulin Analog	A6-A11 bond deleted	Least perturbation to the overall structure	This intrachain bond has a less critical role in global structure compared to interchain bonds.[13]
General Peptides	Cyclized via disulfide bond	Increased resistance to thermal and pH denaturation	Covalent linkage reduces conformational freedom, enhancing stability.[3][15]
Recombinant Proteins	Incorrect disulfide pairing	Leads to misfolding, aggregation, and malfunction	Proper disulfide formation is critical for biological activity and stability.[16]

Proteolytic Stability

A major hurdle in the development of peptide drugs is their rapid degradation by proteases in the body. The compact, rigid structure conferred by disulfide bonds can sterically hinder the access of proteolytic enzymes to their cleavage sites on the peptide backbone, thereby increasing the peptide's serum half-life.[5][12]

Peptide Class	Disulfide Bond Feature	Effect on Proteolytic Stability	Reference Context
Disulfide-Rich Peptides (DRPs)	Dense network of disulfide bonds	Strong resistance to enzymatic degradation	The rigid core protects the peptide backbone from proteases.[5]
Human Insulin Analog	A20-B19 bond deleted	Increased susceptibility to proteolysis	Loss of structural integrity exposes cleavage sites.[13][14]
Oral Peptides	Cyclization via disulfide bonds	Provides resistance to gastrointestinal digestion	The constrained structure is a key strategy for designing oral peptide drugs.[17]

Role in Biological Activity and Signaling

The precise conformation stabilized by disulfide bonds is frequently a prerequisite for biological activity. These bonds ensure that the peptide can engage its target with high specificity and affinity.

Receptor Binding and Specificity

For many peptide ligands, biological activity is contingent upon the correct presentation of a specific binding epitope. Disulfide bonds are essential for maintaining this active conformation.

• Insulin and IGF-1 Receptors: The insulin receptor (IR) and insulin-like growth factor 1 receptor (IGF1R) are themselves dimers linked by disulfide bonds.[18] The binding of insulin, which has two interchain and one intrachain disulfide bond, induces a conformational change necessary for signal transduction.[13] Studies have shown that the structural rigidity provided by the disulfide-linked C-terminal segment of the receptor's α-chain is critical for potent signaling activation.[19] Disruption of the receptor's disulfide bonds is a potential cause of insulin resistance.[20]

The diagram below illustrates the logical relationship between disulfide bond integrity and insulin receptor activation.

Figure 1. Insulin receptor activation depends on disulfide bond integrity.

• Conotoxins: These peptides from cone snail venom are potent neurological agents due to their rigid structures, stabilized by multiple disulfide bonds.[21] This rigidity allows them to bind with high selectivity to specific subtypes of ion channels.[22] The specific pattern of disulfide connectivity (isomerism) is critical; non-native isomers often exhibit significantly reduced or altered biological activity.[22]

Redox Regulation

Beyond a purely structural role, some disulfide bonds can act as redox-sensitive switches.[23] The reversible formation and reduction of these bonds in response to the cellular redox environment can modulate a protein's activity or localization, a process critical in cellular signaling and adaptation to oxidative stress.[23]

Key Experimental Methodologies

Accurate characterization of disulfide bonds is essential for research and quality control. This involves confirming the number of bonds and, crucially, mapping their specific connectivity.

The general workflow for disulfide bond analysis is depicted below.

Figure 2. General workflow for disulfide bond mapping by mass spectrometry.

Protocol: Quantification of Free Thiols using Ellman's Reagent (DTNB)

This method quantifies the number of free (unbonded) cysteine residues. By comparing the results before and after chemical reduction of the peptide, the number of disulfide bonds can be inferred.[24][25]

Principle: 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) reacts with a free sulfhydryl group (-SH) to produce a mixed disulfide and the 2-nitro-5-thiobenzoate (TNB²⁻) anion.[24] TNB²⁻ is a yellow-colored species with a strong absorbance at 412 nm.

Materials:

• Reaction Buffer: 0.1 M sodium phosphate, pH 8.0.

• Ellman's Reagent Solution: 4 mg/mL DTNB in Reaction Buffer.

• Peptide sample of known concentration.

• Reducing Agent (for total thiol count): 10 mM Dithiothreitol (DTT).

• UV-Vis Spectrophotometer and cuvettes.

Procedure:

• Prepare Samples:

  • For Free Thiols: Dissolve the lyophilized peptide in the Reaction Buffer to a known concentration (e.g., 0.1-1.0 mg/mL).

  • For Total Thiols (after reduction): To a separate aliquot of the peptide solution, add DTT to a final concentration of 1 mM. Incubate at room temperature for 30 minutes to reduce all disulfide bonds.

• Prepare Reaction Mixtures:

  • In a cuvette, mix 1.25 mL of Reaction Buffer and 25 µL of Ellman's Reagent Solution.

  • Prepare a blank by adding 125 µL of Reaction Buffer to a separate, identical mixture.

• Measurement:

  • Zero the spectrophotometer at 412 nm using the blank.

  • Add 125 µL of your peptide sample (either the non-reduced or the reduced sample) to the reaction mixture cuvette.

  • Mix well and incubate at room temperature for 15 minutes.[24]

  • Measure the absorbance at 412 nm.

• Calculation:

  • Calculate the concentration of sulfhydryl groups using the Beer-Lambert law (A = εbc), where:

    • A = Absorbance at 412 nm

    • ε (molar extinction coefficient of TNB²⁻) = 14,150 M⁻¹cm⁻¹[24]

    • b = path length of the cuvette (usually 1 cm)

    • c = concentration of sulfhydryl groups (M)

  • Concentration (M) = Absorbance / 14,150

• Determine Disulfide Bonds:

  • Moles of free -SH = Concentration from non-reduced sample.

  • Moles of total -SH = Concentration from reduced sample.

  • Number of disulfide bonds per peptide = ([Total -SH] - [Free -SH]) / 2

Protocol: Disulfide Bond Mapping by LC-MS/MS

This is the gold-standard method for determining the precise connectivity of disulfide bonds.[25][26]

Principle: The intact peptide is digested with a protease under non-reducing conditions. The resulting mixture, containing disulfide-linked peptides, is separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS). The masses of the parent ions identify linked peptides, and their fragmentation patterns reveal the specific cysteine residues involved.[27][28]

Materials:

• Denaturing/Digestion Buffer: 6 M Guanidine HCl, 100 mM Tris-HCl, pH 7.5.

• Alkylation Agent (optional, for free thiols): 1 M Iodoacetamide (IAM) solution.

• Protease: Sequencing-grade trypsin.

• Quenching Solution: 5% Formic Acid.

• LC-MS/MS system (e.g., Orbitrap or Q-TOF).

Procedure:

• Denaturation: Dissolve the peptide (approx. 100 µg) in 100 µL of Denaturing/Digestion Buffer. Incubate at 37°C for 30 minutes.

• Alkylation of Free Thiols (Optional but Recommended): To prevent disulfide scrambling, block any native free thiols. Add IAM to a final concentration of 20 mM. Incubate in the dark at room temperature for 30 minutes.

• Buffer Exchange & Digestion:

  • Dilute the sample 6-fold with 100 mM Tris-HCl, pH 7.5 to reduce the Guanidine HCl concentration to 1 M.

  • Add trypsin at a 1:50 (enzyme:peptide) w/w ratio.

  • Incubate at 37°C for 12-16 hours.

• Quench Reaction: Stop the digestion by adding formic acid to a final concentration of 1% (pH < 3.0).

• LC-MS/MS Analysis:

  • Inject the digested sample onto a C18 reverse-phase LC column.

  • Elute peptides using a gradient of acetonitrile (B52724) in water (both containing 0.1% formic acid).

  • Analyze the eluent using an MS instrument set to data-dependent acquisition mode. The instrument should acquire a high-resolution MS1 scan followed by several MS/MS scans of the most abundant precursor ions.

• Data Analysis:

  • Use specialized software (e.g., pLink-SS, MassMatrix) to search the MS/MS data against the peptide's sequence.[29]

  • The software identifies spectra corresponding to two peptide chains covalently linked (minus 2 Da for the two protons lost during bond formation).

  • Manual validation of the fragmentation spectra confirms the sequences of the linked peptides, thereby identifying the specific cysteine residues that form the disulfide bond.

Conclusion

Disulfide bonds are a fundamental post-translational modification that dictates the structure, stability, and function of a vast number of peptides.[4] They act as covalent clamps, providing conformational rigidity that is essential for resistance to degradation and for high-affinity interactions with biological targets.[5][8] For scientists in basic research and pharmaceutical development, a thorough understanding of disulfide bond chemistry and the analytical methods to characterize them is indispensable. By mastering the principles outlined in this guide, researchers can better interpret peptide behavior and strategically engineer next-generation peptide therapeutics with enhanced stability and efficacy.

References

• 1. Disulfide Bond Structure, Function, Application, and Control Strategies - Creative Proteomics [creative-proteomics.com]
• 2. From Stability to Function: The Importance of Disulfide Bonds in Proteins - MetwareBio [metwarebio.com]
• 3. researchgate.net [researchgate.net]
• 4. Editorial: Chemical Design and Biomedical Applications of Disulfide-rich Peptides: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Disulfide - Wikipedia [en.wikipedia.org]
• 7. books.rsc.org [books.rsc.org]
• 8. research.monash.edu [research.monash.edu]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. ConoGPT: Fine-Tuning a Protein Language Model by Incorporating Disulfide Bond Information for Conotoxin Sequence Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 12. Disulfide-rich Peptides - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 13. Role of disulfide bonds in the structure and activity of human insulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. uwaterloo.ca [uwaterloo.ca]
• 17. The Disulfide Bond-Mediated Cyclization of Oral Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Molecular basis for the role of disulfide-linked αCTs in the activation of insulin-like growth factor 1 receptor and insulin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Molecular basis for the role of disulfide-linked αCTs in the activation of insulin-like growth factor 1 receptor and insulin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 21. researchgate.net [researchgate.net]
• 22. Conotoxins Targeting Nicotinic Acetylcholine Receptors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 23. From structure to redox: the diverse functional roles of disulfides and implications in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 24. broadpharm.com [broadpharm.com]
• 25. benchchem.com [benchchem.com]
• 26. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]
• 27. Mapping disulfide bonds from sub-micrograms of purified proteins or micrograms of complex protein mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Recent Mass Spectrometry-based Techniques and Considerations for Disulfide Bond Characterization in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Experimental Assignment of Disulfide-Bonds in Purified Proteins - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of Cysteine-Containing Peptides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Cysteine-containing peptides represent a diverse and highly significant class of biomolecules with a broad spectrum of biological activities. The unique chemical properties of the cysteine residue, particularly its thiol group, confer these peptides with the ability to form disulfide bridges, chelate metals, and participate in redox reactions. These characteristics are central to their diverse functions, which range from potent toxins to critical endogenous antioxidants and signaling molecules. This technical guide provides an in-depth exploration of the core biological activities of key cysteine-containing peptides, supported by quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and workflows.

Key Classes and Biological Activities of Cysteine-Containing Peptides

Cysteine-containing peptides can be broadly categorized based on their structure and function. This guide will focus on some of the most extensively studied classes: Glutathione (B108866) and N-Acetylcysteine, Defensins, Conotoxins, and Cyclotides.

Glutathione (GSH) and N-Acetylcysteine (NAC)

Glutathione (GSH) is a tripeptide (γ-L-Glutamyl-L-cysteinylglycine) and the most abundant endogenous antioxidant in mammalian cells. Its primary functions include neutralizing reactive oxygen species (ROS), detoxifying xenobiotics, and maintaining the cellular redox state.[1][2] N-acetylcysteine (NAC) is a precursor to L-cysteine and, subsequently, GSH, and is widely used as a therapeutic agent for its antioxidant and mucolytic properties.[3]

The antioxidant activity of GSH and NAC is multifaceted. They can directly scavenge free radicals or act as a cofactor for antioxidant enzymes like glutathione peroxidase.[1] The thiol group of cysteine is the key to this activity, as it can donate a reducing equivalent to unstable molecules.

Defensins

Defensins are a family of small, cationic, cysteine-rich peptides that are crucial components of the innate immune system in vertebrates, invertebrates, and plants.[4] They possess broad-spectrum antimicrobial activity against bacteria, fungi, and enveloped viruses.[4][5] Their mechanism of action primarily involves the disruption of microbial cell membranes through electrostatic interactions and the formation of pores.[6] Beyond their direct antimicrobial effects, defensins also act as signaling molecules, bridging the innate and adaptive immune responses by recruiting and activating immune cells.[7][8]

Conotoxins

Conotoxins are a diverse group of neurotoxic peptides found in the venom of marine cone snails.[7] These peptides are characterized by a high density of disulfide bonds, which confer them with exceptional stability and target specificity.[9] Conotoxins are potent and selective modulators of a wide range of ion channels, including voltage-gated sodium, potassium, and calcium channels, as well as nicotinic acetylcholine (B1216132) receptors.[10][11] This high specificity makes them invaluable tools for neuroscience research and as potential leads for the development of novel therapeutics for pain, epilepsy, and other neurological disorders.[12]

Cyclotides

Cyclotides are a unique family of plant-derived peptides characterized by a head-to-tail cyclized backbone and a knotted arrangement of three disulfide bonds, known as the cyclic cystine knot (CCK) motif.[13] This structure endows them with remarkable stability against thermal, chemical, and enzymatic degradation.[13] Cyclotides exhibit a wide array of biological activities, including insecticidal, antimicrobial, anti-HIV, and cytotoxic effects.[12][14] Their primary mechanism of action involves interacting with and disrupting cell membranes, often by forming pores.[15][16]

Quantitative Data on Biological Activities

The following tables summarize key quantitative data on the biological activities of the discussed cysteine-containing peptides.

Table 1: Antioxidant Activity of Glutathione and N-Acetylcysteine

Compound	Assay	IC50 Value	Reference
Glutathione (GSH)	DPPH Radical Scavenging	18.30 ± 0.14 µM	[9]
Glutathione (GSH)	DPPH Radical Scavenging	5.2 x 10⁻⁵ mol/L	[17]
N-Acetylcysteine (NAC)	DPPH Radical Scavenging	Higher than GSH	[18]
N-Acetylcysteine (NAC)	H₂O₂ Scavenging	Concentration-dependent	[18]

Table 2: Antimicrobial Activity of Human Defensins

Defensin (B1577277)	Target Organism	MIC (mg/L)	Reference
hBD-3	Staphylococcus aureus	1 (0.5-4)	[5]
HNP-1	Staphylococcus aureus	4 (2-8)	[5]
hBD-1	Staphylococcus aureus	8 (4-8)	[5]
hBD-3	Escherichia coli	4 (4-8)	[5]
HNP-1	Escherichia coli	12 (4-32)	[5]
hBD-2	Aerobic oral bacteria	4.1 - 25.0 µg/ml	[19]
hBD-3	Aerobic oral bacteria	2.6 - 21.3 µg/ml	[19]
hBD-2	Anaerobic oral bacteria	6.5 - >250 µg/ml	[19]
hBD-3	Anaerobic oral bacteria	4.5 - >250 µg/ml	[19]
HBD2	Mycobacterium tuberculosis H37Rv	1.5 µM	[4]
HBD3-M-HBD2	MDR M. tuberculosis	2.7 µM	[4]

MIC values are presented as median and interquartile range where applicable.

Table 3: Receptor Binding Affinities of Conotoxins

Conotoxin	Receptor Subtype	IC50 / Kd	Reference
α-conotoxin AuIB	α3β4 nAChR	IC50: 0.75 µM, Kd: 0.5 µM	[20]
α-conotoxin GID	α3β2 nAChR	IC50: 3.4 nM	[21]
α-conotoxin GID	α7 nAChR	IC50: 5.1 nM	[21]
α-conotoxin GID	α4β2 nAChR	IC50: 128.6 nM	[21]
α-conotoxin MII	α3β2 nAChR	High potency	[11]
α-conotoxin MII	α6-containing nAChRs	High potency	[11]
κ-conotoxin-PVIIA	Shaker K-channels (open)	Kd increases ~5-fold with increased ionic strength	[1][22]
κ-conotoxin-PVIIA	Shaker K-channels (closed)	Kd increases ~16-fold with increased ionic strength	[1][22]
conotoxin-Ac1	NR2B NMDA Receptor	IC50: 8.22 ± 0.022 μM	[23]
µ-conotoxin KIIIA	rNaV1.2	Kd: 0.005 ± 0.02 µM	[24]
µ-conotoxin KIIIA	rNaV1.4	Kd: 0.04 ± 0.01 µM	[24]
µ-conotoxin KIIIA	hNaV1.7	Kd: 0.01 ± 0.06 µM	[24]

Table 4: Cytotoxicity of Cyclotides against Cancer Cell Lines

Cyclotide	Cell Line	IC50 (µM)	Reference
Cycloviolacin O2	U937 (human lymphoma)	0.1	[25]
Varv A	U937 (human lymphoma)	2.7	[25]
Varv F	U937 (human lymphoma)	2.6	[25]
Cycloviolacin O2	CEM (human leukemia)	0.3	[25]
Varv A	CEM (human leukemia)	6.35	[25]
Varv F	CEM (human leukemia)	7.4	[25]
Cycloviolacin O2	A549 (human non-small cell lung cancer)	0.149	[12]
Cycloviolacin O2	4T1 (mouse breast cancer)	0.162	[12]
Cycloviolacin O2	7402 (human hepatocellular carcinoma)	1.332	[12]
Viba 11	A549	1.503	[12]
Vija 10	A549	3.411	[12]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biological activity of cysteine-containing peptides.

Antioxidant Activity Assays

Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.[18]

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727). The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Dissolve the peptide in a suitable solvent (e.g., methanol or water) to prepare a stock solution. Prepare a series of dilutions from the stock solution.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the peptide solution at different concentrations to the wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the control, add 100 µL of the solvent instead of the peptide solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample. The IC50 value (the concentration of the peptide that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the peptide concentration.

Principle: This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by the antioxidant leads to a decrease in absorbance at 734 nm.

Protocol:

• Preparation of ABTS•+ Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

  • Before use, dilute the ABTS•+ solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a series of dilutions of the peptide in a suitable solvent.

• Assay Procedure:

  • Add 10 µL of the peptide solution at different concentrations to a 96-well microplate.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of scavenging activity is calculated similarly to the DPPH assay. The IC50 value is determined from the dose-response curve.

Enzyme Inhibition Assay: Papain Inhibition

Principle: This assay measures the ability of a peptide to inhibit the activity of papain, a cysteine protease. The assay uses a chromogenic or fluorogenic substrate that releases a colored or fluorescent product upon cleavage by papain. The reduction in product formation in the presence of the peptide indicates inhibition.[26]

Protocol (using a fluorogenic substrate):

• Reagents:

  • Papain enzyme

  • Fluorogenic substrate (e.g., Z-Phe-Arg-AMC)

  • Assay buffer (e.g., 100 mM sodium phosphate, 100 mM NaCl, 5 mM EDTA, pH 6.5)

  • Activation buffer (Assay buffer containing 10 mM L-cysteine)

  • Inhibitor peptide dissolved in a suitable solvent (e.g., DMSO)

• Papain Activation: Prepare a stock solution of papain and activate it by incubating in the activation buffer for 30 minutes at 37°C.

• Assay Procedure:

  • In a black 96-well microplate, add 50 µL of assay buffer.

  • Add 10 µL of the inhibitor peptide at various concentrations.

  • Add 20 µL of the activated papain solution and incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding 20 µL of the fluorogenic substrate.

• Measurement: Measure the increase in fluorescence (e.g., Ex/Em = 360/460 nm for AMC) over time using a fluorescence plate reader.

• Calculation: Determine the initial reaction rates from the linear portion of the fluorescence curves. Calculate the percentage of inhibition for each inhibitor concentration relative to a control without the inhibitor. The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Receptor Binding Assay: Radioligand Competition Assay

Principle: This assay measures the affinity of an unlabeled peptide (competitor) for a specific receptor by its ability to compete with a radiolabeled ligand for binding to the receptor. The decrease in bound radioactivity with increasing concentrations of the unlabeled peptide is used to determine its inhibitory constant (Ki).[14]

Protocol:

• Reagents:

  • Cell membranes or whole cells expressing the target receptor.

  • Radiolabeled ligand (e.g., ³H- or ¹²⁵I-labeled peptide).

  • Unlabeled competitor peptide.

  • Assay buffer (specific to the receptor being studied).

  • Wash buffer (ice-cold).

• Assay Procedure:

  • In a 96-well filter plate, add a constant concentration of the radiolabeled ligand, the receptor preparation, and varying concentrations of the unlabeled competitor peptide.

  • Include controls for total binding (radioligand and receptor only) and non-specific binding (radioligand, receptor, and a high concentration of a known potent unlabeled ligand).

  • Incubate the plate at a specific temperature for a time sufficient to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of the wells through the filter plate under vacuum to separate the receptor-bound radioligand from the unbound ligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Measurement: Dry the filter plate and add scintillation cocktail to each well. Measure the radioactivity using a scintillation counter.

• Calculation:

  • Calculate the specific binding at each competitor concentration by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50 value of the competitor peptide.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualization of Signaling Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows related to cysteine-containing peptides.

Signaling Pathways

References

• 1. Binding of κ-Conotoxin-PVIIA to Open and Closed Shaker K-Channels Are Differentially Affected by the Ionic Strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glutathione: Overview of its protective roles, measurement, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-acetylcysteine suppresses TNF-induced NF-kappaB activation through inhibition of IkappaB kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bacterial expression and antibiotic activities of recombinant variants of human β-defensins on pathogenic bacteria and M. tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibacterial activity of human defensins against Staphylococcus aureus and Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methods for analyzing MAPK cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Regulation of mammalian defensin expression by Toll-like receptor-dependent and independent signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Conotoxins Targeting Nicotinic Acetylcholine Receptors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Alpha-conotoxins as pharmacological probes of nicotinic acetylcholine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization and evaluation of cytotoxic and antimicrobial activities of cyclotides from Viola japonica - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Toll-Like Receptors Signaling Pathway of Quercetin Regulating Avian Beta-Defensin in the Ileum of Broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Human β-Defensins 2 and 3 Demonstrate Strain-Selective Activity against Oral Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 20. α-Conotoxin AuIB Selectively Blocks α3β4 Nicotinic Acetylcholine Receptors and Nicotine-Evoked Norepinephrine Release - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Binding of κ-Conotoxin-PVIIA to Open and Closed Shaker K-Channels Are Differentially Affected by the Ionic Strength - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Structural and Functional Characterization of Conotoxins from Conus achatinus Targeting NMDAR - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. ru.goldaruco.com [ru.goldaruco.com]
• 26. ias.ac.in [ias.ac.in]

Cysteine Peptides as Precursors to Glutathione: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role of cysteine peptides as precursors to glutathione (B108866) (GSH), a critical antioxidant in cellular defense. The content covers the fundamental biochemistry of GSH synthesis, the rationale for using cysteine prodrugs, a comparative analysis of different cysteine delivery systems, and detailed experimental protocols for their evaluation.

Introduction: The Significance of Glutathione

Glutathione is a tripeptide, γ-L-glutamyl-L-cysteinyl-glycine, and the most abundant non-protein thiol in mammalian cells. It plays a pivotal role in a multitude of cellular processes, including antioxidant defense, detoxification of xenobiotics, and maintenance of the cellular redox state.[1][2][3] The ratio of its reduced (GSH) to oxidized (GSSG) form is a key indicator of cellular health, with a high GSH/GSSG ratio signifying a healthy redox balance.[1] A decline in this ratio indicates a shift towards an oxidative state, which is implicated in the pathogenesis of numerous diseases.

The synthesis of GSH is a two-step, ATP-dependent process catalyzed by two cytosolic enzymes:

• Glutamate-cysteine ligase (GCL): This is the rate-limiting enzyme that catalyzes the formation of γ-glutamylcysteine from glutamate (B1630785) and cysteine.[4][5][6] GCL is a heterodimer composed of a catalytic subunit (GCLC) and a modifier subunit (GCLM).[5][7]

• Glutathione synthetase (GS): This enzyme catalyzes the addition of glycine (B1666218) to γ-glutamylcysteine to form glutathione.[8][9][10]

The availability of cysteine is the primary rate-limiting factor in GSH synthesis.[2][11][12] This has led to the development of various strategies to increase intracellular cysteine levels, primarily through the use of cysteine prodrugs.

Cysteine Prodrugs: A Strategy to Boost Glutathione Levels

Direct supplementation with cysteine is not ideal due to its instability and potential for toxicity at high concentrations.[11] Cysteine is readily oxidized to cystine, which is less soluble.[11] Cysteine prodrugs are molecules that are converted to cysteine within the body, thereby providing a more stable and efficient means of increasing intracellular cysteine concentrations for GSH synthesis.

N-Acetylcysteine (NAC)

N-acetylcysteine (NAC) is a widely studied and clinically used cysteine prodrug.[11] It is a precursor to L-cysteine and has been shown to increase GSH levels. However, its oral bioavailability is relatively low, reported to be between 4% and 10%.[13][14][15]

Whey Protein

Whey protein is a rich source of cysteine and its disulfide form, cystine.[12][16][17] Undenatured whey protein, in particular, is believed to provide a bioavailable source of cysteine for GSH synthesis.[18] Studies have shown that whey protein supplementation can significantly increase glutathione levels.[1][19][20]

Thiazolidine Derivatives

Thiazolidine-based prodrugs, such as 2-(polyhydroxyalkyl)thiazolidine-4(R)-carboxylic acids (TCAs), D-ribose-L-cysteine (RibCys), and 2-(RS)-n-propylthiazolidine-4(R)-carboxylic acid (PTCA), represent another class of cysteine delivery agents.[21][22] These compounds are designed to release L-cysteine intracellularly.[21][22]

Quantitative Data on Cysteine Prodrug Efficacy

The following tables summarize the available quantitative data on the efficacy of various cysteine prodrugs in increasing glutathione levels and their pharmacokinetic properties.

Cysteine Prodrug	Study Population	Dosage	Duration	Outcome	Reference
Whey Protein Isolate	Cancer Patients	40 g/day	12 weeks	11.7% increase in GSH levels	[1][23]
Whey Protein	Healthy Individuals	45 g/day	2 weeks	24% increase in lymphocyte GSH	[19]
Whey Protein	HIV-infected Patients	45 g/day	2 weeks	Up to 44% increase in plasma GSH	[20]
N-Acetylcysteine (NAC)	Healthy Volunteers	200 mg (IV) / 400 mg (oral)	Single dose	Oral bioavailability of reduced NAC: 4.0%	[13][14]
N-Acetylcysteine (NAC)	Healthy Volunteers	200, 600, 1200 mg (oral)	Single dose	Bioavailability increases with dose	[4]
N-Acetylcysteine (NAC)	Critically Ill Patients	Enteral	-	Oral bioavailability: 11.6%	[15]
RibCys and PTCA	Mice with Colitis	1% w/w in chow	10 days	Normalized hepatic GSH levels	[5][24]

Signaling Pathways and Regulatory Mechanisms

Glutathione Synthesis Pathway

The synthesis of glutathione is a fundamental cellular process.

Caption: The two-step enzymatic synthesis of glutathione.

Nrf2 Signaling Pathway in Glutathione Regulation

The transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response, including the expression of genes involved in glutathione synthesis.[2][19][25] Under basal conditions, Nrf2 is kept at low levels by Kelch-like ECH-associated protein 1 (Keap1), which targets it for degradation.[26] Oxidative or electrophilic stress leads to the dissociation of Nrf2 from Keap1, allowing Nrf2 to translocate to the nucleus and activate the transcription of antioxidant response element (ARE)-containing genes, including GCLC and GCLM.[19][25]

References

• 1. Whey Protein Supplementation Improves Nutritional Status, Glutathione Levels, and Immune Function in Cancer Patients: A Randomized, Double-Blind Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jcadonline.com [jcadonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Dose dependent pharmacokinetics of N-acetylcysteine after oral dosing to man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative efficacies of 2 cysteine prodrugs and a glutathione delivery agent in a colitis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NRF2 activation by cysteine as a survival mechanism for triple-negative breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Double-prodrugs of L-cysteine: differential protection against acetaminophen-induced hepatotoxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. Pharmacokinetics and bioavailability of reduced and oxidized N-acetylcysteine | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Dietary supplementation with cysteine prodrugs selectively restores tissue glutathione levels and redox status in protein-malnourished mice(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. nwlifescience.com [nwlifescience.com]
• 13. Pharmacokinetics and bioavailability of reduced and oxidized N-acetylcysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jvsmedicscorner.com [jvsmedicscorner.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]
• 18. jneurosci.org [jneurosci.org]
• 19. An open-label dose-response study of lymphocyte glutathione levels in healthy men and women receiving pressurized whey protein isolate supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Oral supplementation with whey proteins increases plasma glutathione levels of HIV-infected patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Comparative efficacies of 2 cysteine prodrugs and a glutathione delivery agent in a colitis model - PMC [pmc.ncbi.nlm.nih.gov]
• 25. MTT assay protocol | Abcam [abcam.com]
• 26. interchim.fr [interchim.fr]

Understanding Cysteine Reactivity in Peptides: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles governing cysteine reactivity in peptides. Cysteine's unique thiol side chain imparts a remarkable chemical versatility that is central to protein structure, catalysis, redox signaling, and is a key target in drug development. This document delves into the fundamental chemical properties of cysteine, presents quantitative data on its reactivity, details key experimental protocols for its study, and visualizes its role in crucial biological pathways and experimental workflows.

Core Chemical Principles of Cysteine Reactivity

The reactivity of a cysteine residue within a peptide is primarily dictated by the chemistry of its thiol (-SH) group. This group's ability to exist as a neutral thiol or a more reactive deprotonated thiolate anion (S⁻) is the foundation of its diverse functions.

1.1. The Thiol-Thiolate Equilibrium and pKa

The nucleophilicity of cysteine is largely dependent on the ionization state of its thiol group, which is governed by its acid dissociation constant (pKa). The deprotonated thiolate is a significantly more potent nucleophile than the protonated thiol. The pKa of the cysteine side chain in its free amino acid form is approximately 8.3-8.6. However, within a peptide, the local microenvironment can dramatically influence this value, leading to a wide range of pKa values and, consequently, reactivities.

Factors influencing the pKa of cysteine in a peptide include:

• Neighboring Residues: Proximity to positively charged residues (e.g., Lysine, Arginine, Histidine) can stabilize the thiolate anion, lowering the pKa. Conversely, nearby negatively charged residues can destabilize the thiolate, raising the pKa.

• Hydrogen Bonding: Hydrogen bond donors or acceptors near the thiol group can modulate its pKa.

• Secondary Structure: The location of the cysteine residue within an α-helix can influence its pKa due to the helix dipole effect.

• Solvent Accessibility: Cysteines buried within the hydrophobic core of a peptide or protein tend to have higher pKa values compared to those exposed to the aqueous solvent.

Data Presentation: pKa Values of Cysteine in Different Environments

Environment/Peptide Context	Typical pKa Range	Reference(s)
Free Cysteine (in solution)	8.3 - 8.6	[1][2]
Surface-Exposed Cysteine in Proteins	~8.2	[3]
Cysteine at N-terminus of α-helix	Can be lowered by up to 1.6 pH units
Cysteine near positively charged residues	Can be significantly lowered
Catalytic Cysteines in Enzymes (e.g., Papain)	3 - 4
Cysteine in Thioredoxin Active Site	~6.3	[4]

1.2. Redox Chemistry: Disulfide Bonds and Beyond

The thiol group of cysteine is highly susceptible to oxidation, a property that is fundamental to its role in protein folding, stability, and redox signaling.

• Disulfide Bond Formation: The oxidation of two proximal cysteine residues forms a covalent disulfide bond (-S-S-), creating a cystine residue. This is a critical post-translational modification that stabilizes the tertiary and quaternary structures of many extracellular proteins and peptides.

• Reversible Oxidative Modifications: Cysteine thiols can undergo a range of reversible oxidative modifications, including the formation of sulfenic acid (-SOH), sulfinic acid (-SO₂H), and sulfonic acid (-SO₃H). Sulfenic acid is a key intermediate in many redox signaling pathways, acting as a molecular switch that can be further modified or reduced back to a thiol.[5]

• Glutathionylation: Cysteine residues can form a mixed disulfide bond with glutathione, a process known as S-glutathionylation. This modification can protect the cysteine from irreversible oxidation and also play a role in cellular signaling.[5]

Data Presentation: Redox Potentials of Cysteine Disulfide Bonds

The redox potential of a disulfide bond provides a measure of its stability and its tendency to be reduced.

Protein/Peptide	Redox Potential (mV)	Reference(s)
Thioredoxins	~ -270	[4]
Glutaredoxins	-236 to -270	[6]
Protein Disulfide Isomerase (PDI) in ER	-150 to -180	[4]
General Protein Disulfides	-95 to -470	[4]

1.3. Nucleophilic Reactivity and Covalent Modification

The thiolate anion of cysteine is a potent nucleophile that readily reacts with a variety of electrophiles. This reactivity is exploited in nature for enzymatic catalysis and is a cornerstone of covalent drug design.

• Alkylation: Cysteine thiols can be alkylated by reagents such as iodoacetamide (B48618) (IAM) and N-ethylmaleimide (NEM). This reaction is widely used in experimental biochemistry to label and quantify cysteine residues.

• Michael Addition: Cysteine thiolates can undergo Michael addition to α,β-unsaturated carbonyl compounds. This is a common mechanism for covalent inhibitors targeting cysteine residues.

Data Presentation: Second-Order Rate Constants for Cysteine Reactions

Reactant	Second-Order Rate Constant (M⁻¹s⁻¹)	pH/Conditions	Reference(s)
Iodoacetamide	~0.6	pH 7	[7][8]
N-ethylmaleimide	Varies, generally faster than IAM	pH 7	[9]
Hydrogen Peroxide	Dependent on pH and reactant ratio	Wide pH range	[10]
Acrylamide	0.27 ± 0.02 (at 298 K)	[11]
Various Electrophiles	~1 to 350 (with Glutathione)	[12]

Experimental Protocols for Studying Cysteine Reactivity

A variety of methods are available to quantify, identify, and characterize cysteine residues and their modifications in peptides.

2.1. Quantification of Free Thiols using Ellman's Reagent (DTNB)

This colorimetric assay is a widely used method for determining the concentration of free sulfhydryl groups in a sample.

Principle: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) reacts with a free thiol group to produce a mixed disulfide and 2-nitro-5-thiobenzoic acid (TNB²⁻). TNB²⁻ is a yellow-colored product with a maximum absorbance at 412 nm. The amount of TNB²⁻ produced is stoichiometric with the amount of free thiols.[13][14][15]

Materials:

• DTNB stock solution (e.g., 4 mg/mL in reaction buffer)

• Reaction Buffer (e.g., 0.1 M sodium phosphate, pH 8.0, with 1 mM EDTA)

• Cysteine or N-acetylcysteine standard solution for calibration curve

• UV-Vis Spectrophotometer or microplate reader

Procedure:

• Prepare a standard curve:

  • Prepare a series of known concentrations of a cysteine standard in the reaction buffer.

  • Add a fixed volume of DTNB stock solution to each standard.

  • Incubate at room temperature for 15 minutes.[14]

  • Measure the absorbance at 412 nm.

  • Plot absorbance versus concentration to generate a standard curve.

• Sample Measurement:

  • Add the same volume of DTNB stock solution to the peptide sample.

  • Incubate under the same conditions as the standards.

  • Measure the absorbance at 412 nm.

• Calculation:

  • Determine the concentration of free thiols in the sample by interpolating its absorbance on the standard curve.

  • Alternatively, the concentration can be calculated using the Beer-Lambert law (A = εbc), where the molar extinction coefficient (ε) for TNB²⁻ at 412 nm is 14,150 M⁻¹cm⁻¹.[14]

2.2. Mass Spectrometry-Based Analysis of Cysteine Modifications

Mass spectrometry (MS) is a powerful tool for identifying and quantifying cysteine modifications with high specificity and sensitivity.

Principle: Cysteine-containing peptides are often chemically modified to introduce a stable tag, which facilitates their detection and characterization by MS. Differential labeling strategies can be used to compare the reactivity or modification state of cysteines between different samples.

General Workflow for Cysteine Alkylation and MS Analysis:

• Reduction (Optional): If analyzing total cysteine content, reduce disulfide bonds using a reducing agent like dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP).

• Alkylation: Block free thiol groups with an alkylating agent such as iodoacetamide (IAM) or N-ethylmaleimide (NEM). This prevents re-oxidation and introduces a known mass shift. For differential analysis, isotopically labeled alkylating agents can be used.

• Proteolytic Digestion: Digest the peptide/protein sample into smaller peptides using an enzyme like trypsin.

• LC-MS/MS Analysis: Separate the peptides by liquid chromatography (LC) and analyze them by tandem mass spectrometry (MS/MS). The mass spectrometer will fragment the peptides, and the resulting fragmentation pattern can be used to determine the peptide sequence and the site of modification.

• Data Analysis: Use specialized software to search the MS/MS data against a protein database to identify the peptides and pinpoint the modified cysteine residues based on the mass shift introduced by the alkylating agent.

Protocol for Differential Cysteine Labeling (isoTOP-ABPP as an example): This protocol outlines a chemoproteomic strategy for profiling the reactivity of cysteine residues.[16][17]

• Proteome Preparation: Lyse cells or tissues to obtain protein extracts.

• Probe Labeling: Treat the proteome with a cysteine-reactive probe containing a bioorthogonal handle (e.g., an alkyne group). This probe will covalently label reactive cysteines.

• Click Chemistry: Conjugate a reporter tag (e.g., biotin-azide) to the probe-labeled cysteines via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. For quantitative analysis, isotopically light and heavy versions of the reporter tag can be used for different samples.

• Enrichment: Combine the labeled samples and enrich the biotin-tagged peptides using streptavidin affinity chromatography.

• On-bead Digestion and Release: Digest the enriched proteins with trypsin while they are still bound to the beads. Release the labeled peptides, often by cleaving a linker within the reporter tag.

• LC-MS/MS Analysis and Quantification: Analyze the released peptides by LC-MS/MS. Quantify the relative reactivity of each cysteine site by comparing the signal intensities of the light and heavy isotopic peptide pairs.

Cysteine Reactivity in Biological Signaling and Experimental Workflows

The unique reactivity of cysteine allows it to play a central role in various biological processes and provides a handle for experimental manipulation and drug discovery.

3.1. Signaling Pathways Regulated by Cysteine Modification

The Keap1-Nrf2 Redox Sensing Pathway:

The Keap1-Nrf2 pathway is a critical cellular defense mechanism against oxidative and electrophilic stress. Keap1 acts as a sensor of cellular stress through its highly reactive cysteine residues.[7][18] Under basal conditions, Keap1 targets the transcription factor Nrf2 for ubiquitination and subsequent proteasomal degradation. Upon exposure to oxidative stress or electrophiles, specific cysteine residues in Keap1 are modified. This modification leads to a conformational change in Keap1, inhibiting its ability to target Nrf2 for degradation. As a result, Nrf2 accumulates, translocates to the nucleus, and activates the expression of antioxidant and detoxification genes.[7]

Caption: Keap1-Nrf2 pathway regulation by cysteine modification.

Catalytic Mechanism of Cysteine Proteases (e.g., Papain):

Cysteine proteases utilize a catalytic triad, typically composed of cysteine, histidine, and asparagine, to hydrolyze peptide bonds.[18][19] The histidine residue acts as a general base to deprotonate the cysteine thiol, forming a highly nucleophilic thiolate. This thiolate then attacks the carbonyl carbon of the substrate's peptide bond, forming a tetrahedral intermediate. The collapse of this intermediate leads to the cleavage of the peptide bond and the formation of a covalent acyl-enzyme intermediate. A water molecule, activated by the histidine, then hydrolyzes the acyl-enzyme intermediate, releasing the second part of the substrate and regenerating the active enzyme.[19]

Caption: Catalytic cycle of a cysteine protease.

3.2. Experimental Workflows in Cysteine-Targeted Research

Workflow for Identifying Cellular Targets of a Covalent Inhibitor:

This workflow is commonly used in drug discovery to identify the on-target and off-target proteins of a covalent inhibitor that reacts with cysteine residues.[15][20]

Caption: Chemoproteomic workflow for covalent inhibitor target identification.

This in-depth guide provides a foundational understanding of cysteine reactivity in peptides, equipping researchers, scientists, and drug development professionals with the knowledge of its chemical principles, quantitative aspects, and the experimental methodologies to investigate its multifaceted roles. The provided diagrams offer a visual representation of key biological pathways and experimental workflows where cysteine reactivity is paramount.

References

• 1. Amino Acids [vanderbilt.edu]
• 2. researchgate.net [researchgate.net]
• 3. Effects of Environmental and Electric Perturbations on the pKa of Thioredoxin Cysteine 35: A Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. From structure to redox: the diverse functional roles of disulfides and implications in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Evolving Understanding of the S-Glutathionylation Cycle in Pathways of Redox Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure and mechanism of mammalian thioredoxin reductase: The active site is a redox-active selenolthiol/selenenylsulfide formed from the conserved cysteine-selenocysteine sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. royalsocietypublishing.org [royalsocietypublishing.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. "An Investigation Into The Mechanism Of Cysteine-containing Thioredoxin" by Neil C. Payne [scholarworks.uvm.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. genesandcancer.com [genesandcancer.com]
• 16. books.rsc.org [books.rsc.org]
• 17. Reactive-cysteine profiling for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 19. creative-diagnostics.com [creative-diagnostics.com]
• 20. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Principles of Cysteine Peptide Modifications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental principles underlying the chemical modification of cysteine residues in peptides and proteins. It covers the core chemical reactivity, common modification strategies, quantitative data, detailed experimental protocols, and the biological significance of these modifications, particularly in the context of drug development and cellular signaling.

The Unique Chemistry of the Cysteine Residue

Cysteine is one of the least abundant amino acids, yet its unique side chain, containing a thiol (sulfhydryl, -SH) group, makes it one of the most reactive and versatile residues for targeted chemical modification.[1][2][3] This reactivity is central to its roles in protein structure, catalysis, and redox signaling.[1][2]

The Thiol Group and its pKa: The reactivity of the cysteine side chain is primarily governed by the pKa of its thiol group. The thiol group can be deprotonated to form a highly nucleophilic thiolate anion (S⁻).[4][5] While the pKa of a free cysteine is approximately 8.5, the local protein microenvironment can significantly influence this value, with reported pKa values ranging from 3.5 to 12.[5][6] A lower pKa means a higher proportion of the reactive thiolate form at physiological pH (~7.4), making that specific cysteine residue more susceptible to modification.[6][7][8] This differential reactivity allows for the site-selective modification of specific cysteine residues within a protein.[1][2]

Major Classes of Cysteine Modification

The high nucleophilicity of the cysteine thiolate makes it a prime target for reaction with a variety of electrophilic reagents.[1][4] These reactions can be broadly categorized into irreversible and reversible modifications.

These methods form stable, permanent bonds and are widely used in bioconjugation to attach labels, drugs, or other moieties to peptides and proteins.

• Alkylation: This is a classic and robust method for cysteine modification. Reagents like iodoacetamide (B48618) (IAA) and N-ethylmaleimide (NEM) react with the cysteine thiol via an S-alkylation reaction to form a stable thioether bond.[9][10] This reaction is irreversible and effectively "caps" the cysteine, preventing disulfide bond formation.[9][10] It is a cornerstone of proteomic sample preparation.[9][10][11]

• Thiol-Maleimide Michael Addition: The reaction between a thiol and a maleimide (B117702) is one of the most frequently used bioconjugation strategies.[4][12] It proceeds via a Michael addition mechanism where the nucleophilic thiol attacks the electron-deficient double bond of the maleimide ring, forming a stable thioether linkage.[12] This reaction is highly efficient and chemoselective for thiols within a pH range of 6.5-7.5.[12][13] This chemistry is fundamental to the construction of many antibody-drug conjugates (ADCs).[4]

Reversible modifications are critical for biological regulation, acting as molecular "switches" that control protein function.[14]

• Disulfide Bond Formation: The oxidation of two thiol groups to form a disulfide bond (-S-S-) is a key post-translational modification that stabilizes the tertiary and quaternary structures of many proteins.[15][16][17][18] This process can be reversed by reducing agents like dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP).[19]

• Redox-Based Signaling Modifications: In cellular environments, cysteine thiols are targets for reactive oxygen species (ROS) and reactive nitrogen species (RNS), leading to a variety of oxidative post-translational modifications (oxPTMs).[14][20][21][22] These include:

  • Sulfenic acid (R-SOH): The initial, unstable product of thiol oxidation.[14][22]

  • S-Nitrosylation (R-SNO): Modification by nitric oxide, crucial in signal transduction.[22]

  • S-Glutathionylation: Formation of a mixed disulfide with the abundant cellular thiol, glutathione, which can protect the cysteine from irreversible oxidation.[21]

• Native Chemical Ligation (NCL): NCL is a powerful technique for synthesizing large peptides and proteins by joining two unprotected peptide fragments.[23][24][25] The reaction occurs between a peptide with a C-terminal thioester and another peptide with an N-terminal cysteine.[23][25][26][27] The initial, reversible transthioesterification is followed by an irreversible intramolecular S,N-acyl shift to form a native peptide bond at the ligation site.[23][25]

Quantitative Data on Cysteine Modifications

The efficiency and outcome of cysteine modification reactions are highly dependent on reaction conditions. The following tables summarize key quantitative parameters for common modification strategies.

Table 1: Influence of pH on Thiolate Concentration and Reactivity

Cysteine Thiol pKa	pH of Reaction Buffer	Approximate % Thiolate (RS⁻)	Expected Reactivity
8.4	6.4	~1%	Very Low
8.4	7.4	~9%	Low
8.4	8.4	50%	Moderate
7.4	7.4	50%	High
6.4	7.4	~91%	Very High

Data derived from principles described in references[7][28]. A lower pKa results in a higher concentration of the reactive thiolate at a given pH.

Table 2: Comparison of Common Cysteine Alkylating Reagents

Reagent	Reaction Type	Optimal pH	Key Features
Iodoacetamide (IAA)	S-Alkylation	> 7.5	Forms a stable, irreversible thioether bond. Commonly used in proteomics.[4][10]
N-Ethylmaleimide (NEM)	Michael Addition	6.5 - 7.5	Highly specific for thiols in this pH range.[13] Forms an irreversible thioether bond.[10]
4-Vinylpyridine	Michael Addition	7.0 - 8.0	Used for modifying proteins prior to sequencing.[29]

This table summarizes information from multiple sources describing the properties and applications of these reagents.

Table 3: Stability and Reversibility of Cysteine Modifications

Modification	Bond Type	Stability	Reversibility	Conditions for Reversal
Alkylation (IAA)	Thioether	High	Irreversible	N/A
Maleimide Adduct	Thioether	Generally High	Possible (Retro-Michael)	High pH, presence of other thiols[12]
Disulfide Bond	Disulfide	Moderate	Reversible	Reducing agents (DTT, TCEP)[19]
S-Nitrosylation	Thionitrite	Low	Reversible	Ascorbate, light, cellular enzymes[19]
S-Glutathionylation	Disulfide	Moderate	Reversible	Glutaredoxin[19]

Stability and reversibility are key considerations for choosing a modification strategy, especially for in vivo applications.

Experimental Protocols

Accurate and reproducible results in peptide modification require meticulous attention to experimental detail.

This protocol is a standard procedure before enzymatic digestion and mass spectrometry analysis.[9][30]

• Solubilization: Dissolve the protein sample in a denaturing buffer (e.g., 6 M Guanidine HCl or 8 M Urea, 100 mM Tris, pH 8.0) to unfold the protein and expose cysteine residues.

• Reduction: Add a reducing agent, such as Dithiothreitol (DTT) to a final concentration of 5-10 mM. Incubate at 56°C for 30-60 minutes to cleave all disulfide bonds.

• Cooling: Cool the sample to room temperature.

• Alkylation: Add an alkylating agent, such as iodoacetamide (IAA), to a final concentration of 15-20 mM (a ~2-fold molar excess over the reducing agent). Incubate in the dark at room temperature for 30 minutes. The reaction is performed in the dark as iodo-compounds can be light-sensitive.[31]

• Quenching: Quench the excess alkylating agent by adding DTT to a final concentration of 5 mM and incubating for 15 minutes. Alternatively, cysteine can be added.

• Sample Cleanup: The sample is now ready for buffer exchange, dialysis, or digestion. Desalting may be required to remove excess reagents.[29]

This protocol outlines the conjugation of a maleimide-functionalized molecule to a cysteine-containing peptide.

• Peptide Preparation: If the peptide has disulfide bonds, it must first be reduced. Dissolve the peptide in a suitable buffer and treat with a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine). TCEP is often preferred as it does not contain a thiol and thus does not compete in the subsequent maleimide reaction. Remove excess TCEP by size-exclusion chromatography.

• Reaction Buffer: Prepare a reaction buffer at pH 6.5-7.5 (e.g., phosphate-buffered saline, PBS). Degas the buffer to remove dissolved oxygen, which can oxidize free thiols.

• Reagent Preparation: Dissolve the maleimide-containing reagent in a compatible solvent (e.g., DMSO or DMF) immediately before use, as maleimides can hydrolyze in aqueous solutions.[12][13]

• Conjugation Reaction: Add the maleimide reagent to the peptide solution. A 5- to 20-fold molar excess of the maleimide reagent is typically used.

• Incubation: Allow the reaction to proceed at room temperature for 1-2 hours or at 4°C overnight.[12] Monitor the reaction progress using analytical techniques like HPLC or mass spectrometry.

• Quenching: Quench any unreacted maleimide by adding a small molecule thiol like β-mercaptoethanol or cysteine.

• Purification: Purify the resulting conjugate using chromatography methods such as size-exclusion or reversed-phase HPLC to remove excess reagents and unreacted starting materials.

Visualizing Workflows and Pathways

Diagrams created using the DOT language provide clear visual representations of complex processes.

Caption: Standard workflow for protein reduction and alkylation prior to mass spectrometry analysis.

Caption: The Thiol-Maleimide Michael addition reaction mechanism.

Cysteine modifications are central to the cellular antioxidant response. The Keap1-Nrf2 pathway is a paradigm of redox sensing. Under normal conditions, the Keap1 protein binds to the transcription factor Nrf2, leading to its ubiquitination and degradation.[32][33] However, under conditions of oxidative or electrophilic stress, specific reactive cysteine residues in Keap1 (notably C151, C273, and C288) are modified.[32][34][35][36] This modification induces a conformational change in Keap1, inhibiting its ability to target Nrf2 for degradation.[36] As a result, Nrf2 accumulates, translocates to the nucleus, and activates the expression of a battery of antioxidant and cytoprotective genes.[34]

Caption: The Keap1-Nrf2 signaling pathway is regulated by cysteine modification.

References

• 1. Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates [explorationpub.com]
• 2. explorationpub.com [explorationpub.com]
• 3. scilit.com [scilit.com]
• 4. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Basics of Thiols and Cysteines in Redox Biology and Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cysteine Reactivity Across the Sub-Cellular Universe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. vectorlabs.com [vectorlabs.com]
• 14. Cysteine-Mediated Redox Signaling: Chemistry, Biology, and Tools for Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Disulfide bond formation in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Formation of Disulfide Bonds in Synthetic Peptides and Proteins | Springer Nature Experiments [experiments.springernature.com]
• 17. researchgate.net [researchgate.net]
• 18. taylorfrancis.com [taylorfrancis.com]
• 19. Proteomic Approaches to Quantify Cysteine Reversible Modifications in Aging and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | Protein redox chemistry: post-translational cysteine modifications that regulate signal transduction and drug pharmacology [frontiersin.org]
• 21. Posttranslational modification of cysteine in redox signaling and oxidative stress: Focus on s-glutathionylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Native chemical ligation - Wikipedia [en.wikipedia.org]
• 24. Native Chemical Ligation: A Boon to Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 25. taylorandfrancis.com [taylorandfrancis.com]
• 26. Native Chemical Ligation - Biosyntan GmbH [biosyntan.de]
• 27. homepages.ucl.ac.uk [homepages.ucl.ac.uk]
• 28. openjournals.maastrichtuniversity.nl [openjournals.maastrichtuniversity.nl]
• 29. profiles.wustl.edu [profiles.wustl.edu]
• 30. Cysteine Modification Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 31. researchgate.net [researchgate.net]
• 32. Distinct Cysteine Residues in Keap1 Are Required for Keap1-Dependent Ubiquitination of Nrf2 and for Stabilization of Nrf2 by Chemopreventive Agents and Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 33. Small Molecule Modulators of Keap1-Nrf2-ARE Pathway as Potential Preventive and Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 34. Frontiers | Post-translational modifications of Keap1: the state of the art [frontiersin.org]
• 35. Regulation of Cell Proliferation and Nrf2-Mediated Antioxidant Defense: Conservation of Keap1 Cysteines and Nrf2 Binding Site in the Context of the Evolution of KLHL Family | MDPI [mdpi.com]
• 36. Molecular Basis of the KEAP1-NRF2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Cysteine vs. Serine: An In-depth Technical Guide to Their Roles in Peptide Structure and Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cysteine and serine, two structurally similar amino acids, play vastly different and often complementary roles in the structure and function of peptides and proteins. The subtle substitution of a sulfur atom in cysteine for an oxygen atom in serine fundamentally alters the physicochemical properties of the side chain, leading to unique functionalities. This technical guide provides a comprehensive examination of the core differences between cysteine and serine, focusing on their impact on peptide structure, stability, and biological activity. Detailed experimental protocols for investigating their distinct roles are provided, alongside quantitative data and visual representations of key biological pathways and experimental workflows.

Introduction: The Critical Distinction

At first glance, cysteine and serine appear remarkably similar, with their side chains differing by only a single atom. However, this seemingly minor variation—a thiol (-SH) group in cysteine versus a hydroxyl (-OH) group in serine—is the cornerstone of their divergent functions in peptide and protein chemistry.[1] Cysteine's thiol group is a potent nucleophile and readily forms covalent disulfide bonds, which are critical for stabilizing the tertiary and quaternary structures of many extracellular proteins.[2][3] In contrast, serine's hydroxyl group is a key participant in hydrogen bonding networks and is the primary site of phosphorylation, a ubiquitous post-translational modification that regulates a vast array of cellular processes.[4] Understanding these fundamental differences is paramount for researchers in peptide design, protein engineering, and drug development.

Comparative Physicochemical Properties

The distinct functionalities of cysteine and serine are rooted in their differing physicochemical properties. The lower pKa of cysteine's thiol group compared to serine's hydroxyl group means that at physiological pH, a significant fraction of cysteine residues exist as the highly reactive thiolate anion.[5][6] This heightened reactivity is central to its role in catalysis and disulfide bond formation. The following tables summarize key quantitative data for these two amino acids.

Table 1: Physicochemical Properties of Cysteine and Serine Side Chains

Property	Cysteine	Serine	Significance
Side Chain	Thiol (-CH₂SH)	Hydroxyl (-CH₂OH)	Defines the fundamental chemical reactivity and biological role.
pKa of Side Chain	~8.3	~13	Cysteine's lower pKa allows for the formation of the reactive thiolate anion at physiological pH.[6][7]
Molecular Weight (Da)	121.16	105.09	A minor difference that can be relevant in high-resolution mass spectrometry.
Bond Length (Cβ-Xγ)	C-S: ~1.82 Å	C-O: ~1.43 Å	The longer C-S bond provides greater flexibility to the cysteine side chain.
Bond Angle (Cα-Cβ-Xγ)	~114°	~111°	Minor differences in geometry can influence local peptide conformation.

Table 2: Functional and Structural Comparison

Aspect	Cysteine	Serine	Significance
Primary Covalent Bond	Disulfide Bond (-S-S-)	-	Disulfide bonds are critical for the structural integrity of many peptides and proteins.[3]
Primary Non-covalent Interaction	Weak Hydrogen Bonding	Strong Hydrogen Bonding	Serine's hydroxyl group is a potent hydrogen bond donor and acceptor, contributing to the stability of secondary structures.[4]
Key Post-Translational Modification	S-nitrosylation, Palmitoylation, Glutathionylation	O-glycosylation, Phosphorylation	Serine phosphorylation is a key mechanism for regulating cellular signaling.[4] Cysteine modifications are often involved in redox signaling.[8]
Relative Abundance in Mammalian Proteome	~2.26%	High (encoded by 6 codons)	Cysteine is less abundant, and its positions are often highly conserved due to its critical structural roles.[3][9]
Solvent Accessibility	~10% (often buried)	~50% (often exposed)	Cysteine's tendency to be buried protects its reactive thiol group, while serine's exposure facilitates interactions with the solvent and other molecules.[3]

Role in Peptide Structure

Cysteine and Disulfide Bonds: The Molecular Staple

The most prominent structural role of cysteine is its ability to form disulfide bonds through the oxidation of two thiol groups. These covalent cross-links can occur within a single peptide chain (intrachain) or between different chains (interchain), significantly restricting conformational flexibility and enhancing the thermodynamic stability of the folded state.[3][10] This is particularly crucial for extracellular peptides and proteins, which must maintain their native structure in the often-oxidizing extracellular environment.[2] The presence and connectivity of disulfide bonds are critical determinants of a peptide's three-dimensional structure and, consequently, its biological activity.[11]

Serine and Hydrogen Bonding: The Architectural Web

The hydroxyl group of serine is an excellent hydrogen bond donor and acceptor. This allows serine residues to participate in extensive hydrogen-bonding networks with water, other polar amino acid side chains, and the peptide backbone. These interactions are fundamental to the stability of secondary structures such as α-helices and β-sheets. While not as robust as a covalent disulfide bond, the cumulative effect of multiple hydrogen bonds involving serine residues significantly contributes to the overall stability and well-defined conformation of a peptide.[4]

Role in Peptide Function

Catalytic Activity: A Tale of Two Nucleophiles

Both cysteine and serine can act as nucleophiles in the active sites of enzymes.[12]

• Cysteine Proteases: The thiolate anion of cysteine is a potent nucleophile that plays a central role in the catalytic mechanism of enzymes like papain and caspases.[3]

• Serine Proteases: The hydroxyl group of serine, typically activated by a catalytic triad (B1167595) (commonly involving histidine and aspartate), acts as the nucleophile in a vast family of enzymes, including trypsin and chymotrypsin.[13]

While their catalytic mechanisms are analogous, the different electrostatic environments and pKa values of the thiol and hydroxyl groups lead to distinct reaction kinetics and substrate specificities.[5]

Post-Translational Modifications: Regulating Biological Activity

Post-translational modifications (PTMs) dramatically expand the functional diversity of peptides. Cysteine and serine are frequent targets of distinct PTMs that modulate their biological activity.

• Serine Phosphorylation: The reversible addition of a phosphate (B84403) group to the hydroxyl side chain of serine is a cornerstone of cellular signaling.[4] This modification, catalyzed by kinases and reversed by phosphatases, can alter a peptide's conformation, create binding sites for other proteins, and switch its biological activity on or off. The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a classic example where cascades of serine/threonine phosphorylation events transmit signals from the cell surface to the nucleus, regulating processes like cell growth and differentiation.[7][13][14][15]

• Cysteine Modifications: The reactive thiol group of cysteine is susceptible to a variety of modifications, many of which are related to redox signaling.[8] These include S-nitrosylation, S-glutathionylation, and the formation of sulfenic, sulfinic, and sulfonic acids. These reversible modifications can act as molecular switches, allowing peptides and proteins to respond to changes in the cellular redox environment.

Experimental Protocols

Investigating the specific roles of cysteine and serine residues in peptide structure and function requires a range of experimental techniques. Below are detailed methodologies for key experiments.

Fmoc Solid-Phase Peptide Synthesis (SPPS) of Cysteine-Containing Peptides

This protocol outlines the manual synthesis of a peptide containing a cysteine residue using Fmoc chemistry.[1][16][17][18]

Materials:

• Fmoc-Rink Amide resin

• N,N-Dimethylformamide (DMF)

• 20% (v/v) Piperidine (B6355638) in DMF

• Fmoc-amino acids (including Fmoc-Cys(Trt)-OH)

• Coupling reagents (e.g., HBTU, HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF in a reaction vessel for at least 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and agitate for 5 minutes.

  • Drain the solution and repeat the piperidine treatment for 10 minutes.

  • Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the Fmoc-amino acid (3-5 equivalents) with HBTU/HOBt and DIPEA in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Perform a Kaiser test to confirm complete coupling. If the test is positive (blue beads), repeat the coupling step.

  • Wash the resin with DMF (3-5 times).

• Chain Elongation: Repeat steps 2 and 3 for each amino acid in the sequence. Use Fmoc-Cys(Trt)-OH for the incorporation of cysteine. The trityl (Trt) group protects the thiol side chain during synthesis.

• Cleavage and Deprotection:

  • Wash the final peptide-resin with dichloromethane (B109758) (DCM) and dry under vacuum.

  • Add the cleavage cocktail to the resin and agitate at room temperature for 2-4 hours. This step cleaves the peptide from the resin and removes the side-chain protecting groups, including the Trt group from cysteine.

  • Filter the resin and collect the filtrate.

• Peptide Precipitation:

  • Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether twice more.

  • Dry the peptide pellet under vacuum.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Site-Directed Mutagenesis: Cysteine to Serine Substitution

This protocol describes the substitution of a cysteine codon to a serine codon in a plasmid using the QuikChange™ method.[5][12][19][20][21]

Materials:

• Plasmid DNA containing the gene of interest

• Complementary mutagenic primers (25-45 bases) with the desired Cys-to-Ser codon change

• High-fidelity DNA polymerase (e.g., PfuUltra)

• 10X reaction buffer

• dNTP mix

• DpnI restriction enzyme

• Competent E. coli cells (e.g., XL1-Blue)

Procedure:

• Primer Design: Design two complementary primers containing the desired mutation (e.g., TGC for Cysteine to TCC for Serine). The mutation should be in the center of the primers, flanked by 10-15 bases of correct sequence on each side. The melting temperature (Tm) should be ≥ 78°C.

• PCR Amplification:

  • Set up the PCR reaction with plasmid DNA, mutagenic primers, dNTPs, reaction buffer, and high-fidelity DNA polymerase.

  • Perform thermal cycling to amplify the entire plasmid, incorporating the primers with the mutation. A typical cycling protocol is:

    • Initial denaturation: 95°C for 1 minute

    • 18-30 cycles of:

      • Denaturation: 95°C for 50 seconds

      • Annealing: 60°C for 50 seconds

      • Extension: 68°C for 1 minute per kb of plasmid length

    • Final extension: 68°C for 7 minutes

• DpnI Digestion:

  • Add DpnI enzyme directly to the amplification reaction.

  • Incubate at 37°C for 1-2 hours. DpnI digests the parental methylated and hemimethylated DNA, leaving the newly synthesized, unmethylated mutant plasmid intact.

• Transformation:

  • Transform the DpnI-treated DNA into competent E. coli cells.

  • Plate the transformed cells on an appropriate antibiotic selection plate.

• Verification:

  • Pick individual colonies and grow overnight cultures.

  • Isolate plasmid DNA using a miniprep kit.

  • Verify the desired mutation by DNA sequencing.

Disulfide Bond Mapping by LC-MS/MS

This protocol outlines a general workflow for identifying disulfide-linked peptides in a protein digest.[10][11][22][23][24]

Materials:

• Purified peptide or protein

• Denaturing buffer (e.g., 8 M urea)

• Protease (e.g., trypsin)

• Reducing agent (for control sample, e.g., DTT)

• Alkylating agent (for control sample, e.g., iodoacetamide)

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Non-reduced sample: Denature the protein in a buffer that does not contain a reducing agent. Digest with a protease (e.g., trypsin) overnight at 37°C. The protease should be chosen to generate peptides of a suitable size for MS analysis, ideally keeping disulfide-linked cysteines within the same or linked peptide fragments.

  • Reduced and alkylated control sample: Denature the protein, then reduce the disulfide bonds with DTT. Alkylate the free thiols with iodoacetamide (B48618) to prevent re-oxidation. Then, perform the protease digestion as above.

• LC-MS/MS Analysis:

  • Analyze both the non-reduced and reduced/alkylated digests by LC-MS/MS.

  • Separate the peptides using a reverse-phase HPLC column with a suitable gradient.

  • The eluent is introduced into the mass spectrometer. The MS is operated in a data-dependent acquisition mode, where precursor ions are selected for fragmentation (MS/MS).

• Data Analysis:

  • Compare the chromatograms of the non-reduced and reduced samples. Peaks present in the non-reduced sample but absent in the reduced sample are potential disulfide-linked peptides.

  • In the reduced sample, new peaks corresponding to the individual peptides that were previously linked will appear.

  • Analyze the MS/MS spectra of the candidate disulfide-linked peptides from the non-reduced sample. Specialized software can be used to identify the sequences of the two peptides linked by the disulfide bond based on the fragmentation pattern.

Phosphopeptide Enrichment and Analysis

This protocol describes the enrichment of phosphopeptides from a complex mixture using Immobilized Metal Affinity Chromatography (IMAC) prior to mass spectrometry.[2][3][4][25][26]

Materials:

• Peptide mixture from a protein digest

• IMAC resin (e.g., Fe³⁺-NTA)

• Equilibration/Wash buffer (e.g., 0.1 M acetic acid in 30% acetonitrile)

• Elution buffer (e.g., 50 mM K₂HPO₄/NH₄OH, pH 10.0)

• LC-MS/MS system

Procedure:

• IMAC Resin Preparation:

  • Suspend the IMAC resin in the equilibration/wash buffer.

  • Pack the resin into a micro-column or use pre-packed tips.

  • Equilibrate the column by washing with the equilibration/wash buffer.

• Sample Loading:

  • Acidify the peptide sample (to pH 2.5-3.0) and add acetonitrile (B52724) to ~30%.

  • Load the sample onto the equilibrated IMAC column. The negatively charged phosphate groups will bind to the positively charged metal ions on the resin.

• Washing:

  • Wash the column extensively with the equilibration/wash buffer to remove non-phosphorylated peptides.

• Elution:

  • Elute the bound phosphopeptides with the high pH elution buffer.

  • Immediately neutralize the eluate with an acid (e.g., formic acid) to prevent phosphate elimination.

• Desalting: Desalt the enriched phosphopeptides using a C18 ZipTip or similar reverse-phase chromatography material.

• LC-MS/MS Analysis:

  • Analyze the enriched phosphopeptides by LC-MS/MS.

  • The mass spectrometer should be set to look for the characteristic neutral loss of phosphoric acid (98 Da) from the precursor ion during fragmentation, which is a hallmark of phosphopeptides.

  • Use specialized software to identify the phosphopeptide sequences and pinpoint the exact location of the phosphorylation site on the serine (or threonine/tyrosine) residue.

Detection of Hydrogen Bonds by NMR Spectroscopy

Two-dimensional (2D) NMR spectroscopy is a powerful tool for identifying hydrogen bonds in peptides.[8][9][27][28][29]

Materials:

• Isotopically labeled (¹⁵N) peptide sample

• NMR spectrometer

• Appropriate solvent (e.g., H₂O/D₂O mixture)

Procedure:

• Sample Preparation: Dissolve the ¹⁵N-labeled peptide in a suitable solvent system. The use of a H₂O/D₂O mixture allows for the observation of amide protons.

• NMR Data Acquisition:

  • Acquire a series of 2D NMR spectra, such as ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence). This experiment correlates the chemical shifts of amide protons with their directly bonded nitrogen atoms, providing a unique signal for each amino acid residue (except proline).

  • To detect hydrogen bonds, experiments that measure scalar couplings across the hydrogen bond (e.g., H(N)CO-TROSY) can be performed. These experiments require isotopically labeled samples.

• Data Analysis:

  • Chemical Shift Perturbation: Amide protons involved in hydrogen bonds are less exposed to the solvent and their chemical shifts are less sensitive to changes in temperature. By acquiring HSQC spectra at different temperatures, one can identify hydrogen-bonded amides by their smaller temperature coefficients.

  • H/D Exchange: Amide protons involved in stable hydrogen bonds exchange with deuterium (B1214612) from the solvent (D₂O) much more slowly than exposed amides. By monitoring the disappearance of HSQC cross-peaks over time after dissolving the peptide in D₂O, one can identify the slowly exchanging, hydrogen-bonded protons.

  • Direct Detection: Experiments that detect through-hydrogen-bond scalar couplings provide direct evidence of a hydrogen bond between a specific donor and acceptor pair.

Visualizations of Pathways and Workflows

Signaling Pathway: MAPK Cascade

The Mitogen-Activated Protein Kinase (MAPK) cascade is a quintessential example of a signaling pathway heavily reliant on serine (and threonine) phosphorylation. It translates extracellular signals into a wide range of cellular responses.

Caption: MAPK signaling cascade initiated by growth factor binding.

Experimental Workflow: Comparing Wild-Type and Mutant Peptide Function

This workflow illustrates the process of comparing the biological activity of a wild-type peptide with a mutant version where a key cysteine has been replaced by serine.[30][31][32][33]

Caption: Workflow for functional analysis of a Cys to Ser mutation.

Conclusion

The distinct chemical natures of the cysteine thiol and serine hydroxyl groups bestow upon them fundamentally different, yet equally critical, roles in peptide and protein science. Cysteine's capacity for disulfide bond formation makes it a master of structural stabilization, while its high nucleophilicity allows it to participate directly in catalysis and redox signaling. Serine, through its proficiency in hydrogen bonding, contributes to the fine-tuning of peptide conformation and, as a primary site of phosphorylation, stands at the heart of cellular regulation. For researchers in drug development and peptide engineering, a thorough understanding of these differences is essential for the rational design of novel therapeutics with desired stability, activity, and regulatory properties. The experimental approaches detailed in this guide provide a robust framework for elucidating the specific contributions of these two pivotal amino acids.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Enrichment and characterization of phosphopeptides by immobilized metal affinity chromatography (IMAC) and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The SCX/IMAC enrichment approach for global phosphorylation analysis by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocols for Phosphopeptide Enrichment via IMAC & MS - Creative Proteomics [creative-proteomics.com]
• 5. research.cbc.osu.edu [research.cbc.osu.edu]
• 6. Guide to PHIP-Seq: Experimental Design and Workflow Optimization - Creative Proteomics [creative-proteomics.com]
• 7. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Characterization of peptide O∙∙∙HN hydrogen bonds via 1H-detected 15N/17O solid-state NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sciex.com [sciex.com]
• 11. Mapping disulfide bonds from sub-micrograms of purified proteins or micrograms of complex protein mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]
• 15. MAPK Family Pathway | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. benchchem.com [benchchem.com]
• 17. chem.uci.edu [chem.uci.edu]
• 18. peptide.com [peptide.com]
• 19. static.igem.org [static.igem.org]
• 20. sekelsky.bio.unc.edu [sekelsky.bio.unc.edu]
• 21. protocols.io [protocols.io]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Disulfide Bond Analysis by Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 24. waters.com [waters.com]
• 25. Phosphopeptide enrichment by IMAC | Cornell Institute of Biotechnology | Cornell University [biotech.cornell.edu]
• 26. pubs.acs.org [pubs.acs.org]
• 27. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 28. chem.uzh.ch [chem.uzh.ch]
• 29. What NMR experiments can be used to detect hydrogen bonds? - NMR Wiki Q&A Forum [qa.nmrwiki.org]
• 30. Mutant vs Wild-Type Interaction Comparison | Creative Diagnostics [creative-diagnostics.com]
• 31. Three assays show differences in binding of wild-type and mutant p53 to unique gene sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 32. researchgate.net [researchgate.net]
• 33. A comparison of the biological activities of wild-type and mutant p53 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Nucleophilic Nature of Cysteine in Peptides: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Cysteine, a unique sulfur-containing amino acid, plays a pivotal role in the structure, function, and regulation of peptides and proteins. Its remarkable nucleophilic character, primarily attributed to the thiol group of its side chain, underpins its involvement in a vast array of biological processes and renders it a key target in drug development. This technical guide delves into the core principles of cysteine's nucleophilicity, presenting quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows to provide a comprehensive resource for professionals in the field.

The Chemical Basis of Cysteine's Nucleophilicity

The nucleophilicity of cysteine is intrinsically linked to its side chain, which contains a thiol group (-SH). This thiol group can be deprotonated to form a highly reactive thiolate anion (-S⁻). The equilibrium between the thiol and thiolate is governed by the pKa of the thiol group, which is the pH at which the concentrations of the protonated and deprotonated forms are equal. The intrinsic pKa of the cysteine thiol is approximately 8.3-8.6.[1][2][3][4] However, the local microenvironment within a peptide or protein can significantly influence this value, leading to a wide range of pKa values observed in nature.[5][6]

Several factors contribute to the modulation of cysteine's pKa and, consequently, its nucleophilicity:

• Electrostatic Environment: The presence of nearby charged residues can either stabilize or destabilize the thiolate anion. For instance, a positively charged residue in proximity can lower the pKa, enhancing nucleophilicity at physiological pH.

• Hydrogen Bonding: Hydrogen bonds involving the sulfur atom can influence the pKa. Hydrogen bond donors can stabilize the thiolate, thus lowering the pKa.

• Solvent Accessibility: The degree to which the cysteine residue is exposed to the solvent affects its pKa. Buried cysteine residues often exhibit perturbed pKa values compared to those on the surface.

• Helix Macrodipole: In α-helices, the alignment of peptide bond dipoles creates a macrodipole with a partial positive charge at the N-terminus and a partial negative charge at the C-terminus. Cysteine residues located near the N-terminus of an α-helix tend to have a lower pKa.

The thiolate anion is a potent nucleophile due to the large size and polarizability of the sulfur atom, making it highly reactive towards a variety of electrophilic species.[7] This reactivity is central to many of its biological functions.

Quantitative Data on Cysteine Nucleophilicity

The reactivity of cysteine residues can be quantified by their pKa values and the second-order rate constants of their reactions with various electrophiles.

Table 1: pKa Values of Cysteine in Different Chemical Environments

Chemical Environment	pKa Value	Reference(s)
Free Cysteine (in solution)	8.33	[1]
Cysteine in Alanine Pentapeptide	8.6	[5]
Cys25 in Ficin (a cysteine protease)	2.5	[5]
Cys in a Ubiquitin-conjugating Enzyme (Ubc13)	11.1	[5]
Average pKa in Folded Proteins	6.8 ± 2.7	[5]

Table 2: Second-Order Rate Constants (k) for Reactions of Cysteine/Thiols with Various Electrophiles

Thiol	Electrophile	Rate Constant (M⁻¹s⁻¹)	pH	Reference(s)
Cysteine	4-hydroxy-2-nonenal (HNE)	1.33 ± 0.083	7.4	[7]
Glutathione	Acrylamide	0.27 ± 0.02	7.4	[8]
Glutathione	Ethynyl P(v) electrophiles	~0.47	7.4	[9]
Cys-containing peptide	Perfluoro-aromatics	152	7.4	[10]
Glutathione	Various fatty acid derivatives	~ 1 to 350	7.4	[11]

Key Roles of Cysteine Nucleophilicity in Biological Systems

The nucleophilic nature of cysteine is fundamental to a variety of biological processes, most notably in enzyme catalysis and redox signaling.

Enzyme Catalysis

In many enzymes, such as cysteine proteases, a cysteine residue in the active site acts as a nucleophile to catalyze the cleavage of peptide bonds. The low pKa of the catalytic cysteine allows for the formation of a reactive thiolate at physiological pH, which then attacks the carbonyl carbon of the substrate.

Redox Signaling

Cysteine residues are key players in redox signaling pathways. The thiol group can undergo a range of reversible oxidative post-translational modifications (oxPTMs), including sulfenylation, disulfide bond formation, and glutathionylation.[12][13][14] These modifications can alter the structure and function of proteins, thereby transducing signals within the cell. The nucleophilic attack of a thiolate on a reactive oxygen species (ROS) is often the initial step in these signaling cascades.

References

• 1. peptideweb.com [peptideweb.com]
• 2. Amino Acids [vanderbilt.edu]
• 3. Ch27 pKa and pI values [chem.ucalgary.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A summary of the measured pK values of the ionizable groups in folded proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Methods for the Calculation of the pKa of Cysteine Residues in Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pentelutelabmit.com [pentelutelabmit.com]
• 11. Transduction of Redox Signaling by Electrophile-Protein Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

The Dichotomous Nature of Cysteine: An In-depth Technical Guide to its Impact on Peptide Hydrophobicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cysteine, a sulfur-containing amino acid, holds a unique and often enigmatic position in the landscape of peptide and protein chemistry. Its impact on the hydrophobicity of a peptide is not straightforward, exhibiting a dichotomous nature that is highly dependent on its local environment and redox state. This technical guide provides a comprehensive exploration of the multifaceted role of cysteine in modulating peptide hydrophobicity, offering quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways to inform research and development in peptide-based therapeutics and diagnostics.

The Ambiguous Hydrophobicity of the Cysteine Residue

Traditionally, cysteine has been classified as a polar or hydrophilic amino acid due to the thiol (-SH) group in its side chain, which is chemically analogous to the hydroxyl group of serine.[1] However, a substantial body of evidence from various hydrophobicity scales and experimental studies positions cysteine as a hydrophobic residue.[2] This apparent contradiction arises from the unique physicochemical properties of the cysteine side chain and its propensity to form disulfide bonds.

Statistical analyses of protein structures reveal that cysteine residues are frequently located in hydrophobic regions of proteins.[2] The thiol group, while polar, can participate in hydrophobic interactions, stabilizing micelles to a greater extent than the side chains of glycine (B1666218) (nonpolar) and serine (polar).[2]

Quantitative Analysis of Cysteine Hydrophobicity

The hydrophobicity of an amino acid is not an absolute value but is defined by various scales derived from different experimental and computational methods. These scales are critical for predicting protein folding, membrane insertion, and peptide interactions. The ranking of cysteine often varies significantly across these scales, underscoring its ambiguous nature.

Table 1: Comparison of Cysteine's Position in Various Amino Acid Hydrophobicity Scales

Hydrophobicity Scale	Principle	Cysteine Value	Rank (out of 20)	Reference
Kyte-Doolittle	Hydropathy plot based on water-vapor transfer free energies and burial frequencies.	2.5	6 (Hydrophobic)	--INVALID-LINK--[3]
Janin	Based on the accessible surface area of amino acids in folded proteins.	0.9	4 (Hydrophobic)	--INVALID-LINK--[3]
Rose et al.	Based on the average area of buried amino acids in globular proteins.	-	Most Hydrophobic	--INVALID-LINK--[3]
Wimley-White (Octanol)	Transfer free energy from water to octanol (B41247) for unfolded polypeptide chains.	0.47	10 (Moderately Hydrophobic)	--INVALID-LINK--[4]
Engelman et al. (GES)	Free energy of transfer from water to a lipid bilayer.	2.0	7 (Hydrophobic)	--INVALID-LINK--

Note: Ranking is from most hydrophobic (1) to most hydrophilic (20). Values and ranks can vary slightly depending on the specific publication of the scale.

The discrepancy, particularly in scales like Janin and Rose et al., where cysteine is ranked as highly hydrophobic, is attributed to the fact that these scales are derived from the analysis of folded proteins. In this context, cysteines are often found in the protein interior, forming structurally crucial disulfide bonds, thus appearing to be "buried" and therefore hydrophobic.[3][4]

The Pivotal Role of the Thiol Group and Disulfide Bond Formation

The thiol group of cysteine is the most reactive functional group among all amino acid side chains in proteins. Its nucleophilicity, especially in its deprotonated thiolate form (S-), is central to its biological function and its influence on peptide hydrophobicity.[2]

Impact of Disulfide Bonds on Peptide Structure and Hydrophobicity

The oxidation of two cysteine residues to form a disulfide bond (cystine) is a key post-translational modification that significantly impacts peptide conformation and, consequently, its apparent hydrophobicity. Disulfide bonds act as covalent cross-links, rigidifying the peptide backbone and often forcing it into a specific three-dimensional structure. This conformational constraint can lead to the burial of hydrophobic residues within the peptide's core, increasing its overall hydrophobicity as observed in experimental techniques like reversed-phase high-performance liquid chromatography (RP-HPLC).

The formation of a disulfide bond removes the polar thiol groups, which can also contribute to an increase in hydrophobicity. In RP-HPLC, the reduced form of a peptide containing two free thiols is often more polar and thus elutes earlier than its cyclic, disulfide-bonded counterpart.[5] However, the change in retention time is highly dependent on the overall sequence and the conformational changes induced by cyclization.

Experimental Determination of Peptide Hydrophobicity

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the preeminent analytical technique for quantifying the hydrophobicity of peptides. The retention time of a peptide on a non-polar stationary phase is directly proportional to its hydrophobicity.

Detailed Protocol for Peptide Hydrophobicity Measurement by RP-HPLC

This protocol provides a general framework for assessing peptide hydrophobicity. Optimization of specific parameters may be required depending on the peptide's characteristics.

1. Instrumentation and Materials:

• HPLC System: A binary gradient HPLC system equipped with a UV detector, an autosampler, and a column oven.

• Column: A C18 reversed-phase column is standard for peptide analysis (e.g., 4.6 x 250 mm, 5 µm particle size). For very hydrophobic peptides, a C8 or C4 column may be more suitable.[6]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade acetonitrile (B52724) (ACN).

• Sample Diluent: Mobile Phase A or a compatible solvent in which the peptide is fully soluble.

• Peptide Sample: Synthesized and purified peptide, accurately weighed and dissolved to a known concentration (e.g., 1 mg/mL).

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min for a 4.6 mm ID column.

• Column Temperature: 25-40°C. Maintaining a constant temperature is crucial for reproducible retention times.

• Detection Wavelength: 214 nm or 280 nm (if the peptide contains tryptophan or tyrosine).

• Injection Volume: 10-20 µL.

3. Gradient Elution Program:

A linear gradient is typically employed to elute peptides of varying hydrophobicities.

Time (min)	% Mobile Phase B
0	5
30	65
35	95
40	95
41	5
50	5

4. Sample Preparation:

• Dissolve the peptide in the sample diluent to a final concentration of 1 mg/mL.

• Vortex and sonicate briefly if necessary to ensure complete dissolution.

• Filter the sample through a 0.22 µm syringe filter before injection to remove any particulates.

5. Data Analysis:

• The retention time (RT) of the main peptide peak is recorded.

• A higher retention time indicates greater hydrophobicity.

• To compare the hydrophobicity of different peptides, it is essential to use the same chromatographic conditions.

• For quantitative comparison, hydrophobicity indices can be calculated based on the retention times of a set of standard peptides.

Cysteine Redox State as a Modulator of Biological Signaling

The reversible oxidation of cysteine residues serves as a molecular switch in numerous signaling pathways, where changes in the redox state of a protein can alter its conformation, activity, and interactions with other molecules. The hydrophobicity of the local environment of a cysteine residue can be dynamically altered by these redox modifications.

The ASK1 Signaling Pathway: A Case Study in Redox Regulation

Apoptosis signal-regulating kinase 1 (ASK1) is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade that is activated by various cellular stresses, including oxidative stress. The activity of ASK1 is tightly regulated by the redox state of specific cysteine residues.

Under normal, reducing conditions, ASK1 is kept in an inactive state through its interaction with thioredoxin (Trx).[1][7] Upon exposure to reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂), Trx is oxidized and dissociates from ASK1. This allows ASK1 to become activated through autophosphorylation and the formation of intermolecular disulfide bonds between ASK1 monomers, leading to its multimerization.[1][8] This multimerization is a critical step for the downstream activation of JNK and p38 MAPK pathways, ultimately leading to apoptosis. The formation of these disulfide-linked multimers can be considered a shift towards a more hydrophobic, aggregated state.

Below is a Graphviz diagram illustrating the core logic of the ASK1 redox-regulated signaling pathway.

References

• 1. Disulfide Bond-mediated Multimerization of Ask1 and Its Reduction by Thioredoxin-1 Regulate H2O2-induced c-Jun NH2-terminal Kinase Activation and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epidermal growth factor receptor and integrins meet redox signaling through P66shc and Rac1: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. Characterization of cyclic peptides containing disulfide bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. REDOX reaction at ASK1-Cys250 is essential for activation of JNK and induction of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. REDOX Reaction at ASK1-Cys250 Is Essential for Activation of JNK and Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

discovery of novel cysteine-rich peptide frameworks

An In-depth Technical Guide to the Discovery of Novel Cysteine-Rich Peptide Frameworks

Introduction

Cysteine-rich peptides (CRPs) are a diverse and rapidly growing class of natural and synthetic molecules characterized by a significant number of cysteine residues that form multiple disulfide bonds. These bonds constrain the peptide backbone into a stable, three-dimensional structure, often referred to as a "framework" or "scaffold". This structural rigidity imparts exceptional stability against chemical and enzymatic degradation and allows for high-potency, high-selectivity interactions with a wide range of biological targets.[1][2] As such, CRPs, found in organisms from plants to venomous animals, are valuable scaffolds for developing new therapeutics to treat conditions like chronic pain, autoimmune disorders, and cancer.[1][2]

The discovery of novel cysteine frameworks, beyond those already identified in nature, represents a significant frontier in drug development.[3][4] It opens up new chemical and structural space for designing peptide-based drugs with unique properties.[3][4] However, the discovery process is challenging, requiring a multidisciplinary approach that combines high-throughput screening, chemical synthesis, and advanced structural biology techniques.[5][6] This guide provides a technical overview of the core methodologies and workflows employed by researchers and drug development professionals to discover, synthesize, and characterize novel CRP frameworks.

Core Discovery Strategies & Workflow

The identification of new CRP frameworks can be broadly categorized into two main approaches: library-based screening and sequence-based discovery. Library-based methods involve screening vast collections of peptides for a desired function, while sequence-based methods leverage genomic and transcriptomic data to find naturally occurring CRPs.

A generalized workflow for the discovery and validation of novel CRPs integrates several key stages, from initial screening to final structural elucidation.

Caption: A generalized workflow for the discovery and validation of novel cysteine-rich peptide frameworks.

Library-Based Screening Methods

• Phage Display: This is a powerful technique for discovering peptides that bind to a specific target. A "touchstone"-based strategy has been developed to discover new cysteine frameworks from random sequences by monitoring the oxidative foldability of peptides on the phage surface.[3][4] This method has successfully identified unique frameworks with high compatibility for phage display systems, enabling the rapid discovery of peptide ligands with picomolar to low-nanomolar binding affinity.[3][4]

• One-Bead One-Compound (OBOC) Libraries: OBOC libraries are powerful tools for screening millions of peptides simultaneously.[6] Historically, cysteine has been excluded from these libraries due to synthetic and sequencing challenges.[5] However, recent methodologies have been developed for the successful synthesis, screening, and direct sequencing of cysteine-rich OBOC libraries, enabling their use in high-throughput discovery.[5][6]

Sequence-Based Discovery Methods

• Peptidomics & Transcriptomics: This approach involves the large-scale study of peptides and their corresponding transcripts in a biological sample, such as plant tissue or animal venom.[7][8][9] By integrating transcriptome-guided discovery with high-content screening, researchers can accelerate the identification of novel, naturally occurring CRPs.[8] Mass spectrometry is a key technology in this workflow, used to identify and sequence CRPs directly from complex biological extracts.[7][9]

• Bioinformatics & Machine Learning: Computational tools are increasingly used to predict novel CRP structures and functions. The CRiSP (Cystine-Rich peptide Structure Prediction) server, for instance, uses a customized template database and machine learning to accurately predict the structure of disulfide-rich peptides.[10][11] AI/ML-based tools can also be used to mine proteomes for specific motifs, such as the knottin motif, to identify potential virulence factors or other bioactive peptides.[12]

Experimental Protocols

Synthesis of Cysteine-Rich OBOC Peptide Libraries

This protocol is adapted from methodologies developed for creating and screening OBOC libraries where cysteine is a major component.[5][6]

• Resin Preparation: Start with TentaGel resin. The synthesis is often performed in N-Methylpyrrolidinone (NMP) as the solvent.

• Amino Acid Coupling: Use standard solid-phase peptide synthesis (SPPS) protocols. For cysteine incorporation, Fmoc-Cys(Trt)-OH is a recommended building block as the trityl protecting group is labile to standard trifluoroacetic acid (TFA) cleavage.

• Biased Mixture Synthesis: To create a cysteine-rich library, a biased amino acid mixture is used at each coupling step. For example, a mixture containing 50% cysteine and an equimolar ratio of the other 19 proteinogenic amino acids.

• Deprotection: Use a solution of piperidine (B6355638) in NMP to remove the Fmoc protecting group from the N-terminus after each coupling step.

• Capping: After coupling, cap any unreacted amino groups with acetic anhydride (B1165640) to prevent the formation of deletion sequences.

• Cleavage for Sequencing: For sequence analysis of a single bead, the peptide must be cleaved from the resin. A common method is cyanogen (B1215507) bromide (CNBr) cleavage, which requires a methionine residue incorporated as a linker between the peptide and the resin.

• Cysteine Alkylation: Before mass spectrometry, the free cysteine thiols are alkylated (e.g., with iodoacetamide) to prevent disulfide bond formation and improve sequencing efficiency.

Fmoc Solid-Phase Peptide Synthesis (SPPS) of a Specific CRP

This protocol outlines the synthesis of a specific CRP sequence, such as Linaclotide (B608579), which has three disulfide bridges.[13] The key challenge is the correct management of cysteine protecting groups to ensure proper disulfide bond formation.[13][14]

• Resin and Linker: A 2-chlorotrityl chloride resin is often used for synthesizing peptide acids, as it minimizes side reactions like epimerization at a C-terminal cysteine residue.[15]

• Orthogonal Cysteine Protection: To direct the formation of specific disulfide bonds, use orthogonal protecting groups on the cysteine residues. Common pairs include:

  • Trityl (Trt): Acid-labile, removed during final cleavage with TFA.

  • Acetamidomethyl (Acm): Stable to TFA, removed by iodine or silver acetate (B1210297) for the second disulfide bond formation.[14]

  • tert-Butyl (tBu): Stable to TFA and iodine, removed by more specialized reagents for the third disulfide bond.[14]

• Chain Assembly: Perform automated or manual Fmoc-SPPS. Microwave-assisted synthesis can significantly reduce reaction times for assembling peptide chains of ~30 amino acids.[16]

• On-Resin Disulfide Bond Formation (First Bridge):

  • Selectively deprotect the first pair of cysteine residues (e.g., those protected with Mmt, which is labile to dilute TFA).

  • Perform on-resin oxidation using an oxidizing agent like thallium(III) trifluoroacetate (B77799) [Tl(CF3CO2)3] in DMF.

• Cleavage from Resin: Treat the peptidyl resin with a cleavage cocktail, typically containing 95% TFA, water, and scavengers like triisopropylsilane (B1312306) (TIS). Do not use thiol scavengers if a disulfide bond is already formed.[14]

• Purification: Purify the cleaved peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Subsequent Disulfide Bond Formation (in solution):

  • Form the second disulfide bond by selectively deprotecting the next Cys pair (e.g., Acm groups) and oxidizing, often with iodine in an aqueous organic solvent.

  • Form the final disulfide bond by deprotecting the last Cys pair and performing a final oxidation step. Air oxidation in a high-pH buffer is a common method.

Structural Characterization by NMR and Mass Spectrometry

• Mass Spectrometry for Disulfide Bond Mapping:

  • Treat the native CRP with a protease (e.g., trypsin) under non-reducing conditions to generate peptide fragments.

  • Analyze the digest by LC-MS/MS to identify fragments containing intact disulfide bonds.[17]

  • In a parallel experiment, reduce and alkylate the CRP, then digest with the same protease.

  • Compare the mass spectra of the non-reduced and reduced/alkylated digests. Fragments that change mass correspond to the disulfide-linked peptides, allowing for the determination of connectivity.[17][18]

• NMR Spectroscopy for 3D Structure Determination:

  • Prepare a concentrated (~1 mM), non-aggregating sample of the purified CRP in a suitable buffer, typically at a pH where amide proton exchange is minimized.[19]

  • Acquire a series of 2D NMR spectra (e.g., TOCSY, NOESY) to assign proton resonances.[19]

  • The NOESY spectrum is critical as it contains information about protons that are close in space (<5 Å), which reveals the peptide's three-dimensional fold.[19]

  • Use the distance restraints derived from NOE cross-peaks, along with dihedral angle restraints from scalar couplings, to calculate a family of structures that fit the experimental data.[19][20]

  • The final structure is represented as an ensemble of the lowest-energy conformers.

Quantitative Data Presentation

The discovery and optimization of CRPs generate significant quantitative data. The following tables provide examples of how such data can be structured.

Table 1: Binding Affinities of Novel CRPs Discovered via Phage Display

Peptide Framework ID	Target Protein	Binding Affinity (K_d)	Assay Method	Reference
DRP-Fw-01	Trop2 Antigen	Low-Nanomolar	Surface Plasmon Resonance	[21]
DRP-Fw-02	Integrin αvβ3	Picomolar	ELISA	[3][4]
DRP-Fw-03	TEAD	15 nM (IC50)	Competitive Binding Assay	[21]

Table 2: Mass Spectrometry Data for Disulfide Bond Determination of Jasmintide jS1

Experimental Condition	Observed Mass (Da)	Interpretation	Reference
Native Peptide	2895.2	Intact peptide with 3 disulfide bonds	[18]
Reduced & Alkylated	3243.5	6 Cys residues alkylated (58 Da shift per Cys)	[18]
Trypsin Digest (Non-reducing)	Varies	Fragments contain intact disulfide links	[18]
Trypsin Digest (Reducing)	Varies	Disulfide-linked fragments appear as separate peptides	[18]

Visualization of Key Pathways and Relationships

Orthogonal Cysteine Protection Strategy

The regioselective formation of multiple disulfide bonds is a cornerstone of CRP synthesis. This requires an orthogonal protection strategy, where different classes of protecting groups can be removed sequentially without affecting the others.

Caption: Logical workflow for a three-step orthogonal strategy for disulfide bond formation in CRP synthesis.

References

• 1. Cysteine-rich antimicrobial peptides from plants: The future of antimicrobial therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. De Novo Discovery of Cysteine Frameworks for Developing Multicyclic Peptide Libraries for Ligand Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis, Screening, and Sequencing of Cysteine-Rich One-Bead One-Compound Peptide Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Peptidomic Identification of Cysteine-Rich Peptides from Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Transcriptome-guided discovery of cysteine rich peptides - American Chemical Society [acs.digitellinc.com]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. bio.tools · Bioinformatics Tools and Services Discovery Portal [bio.tools]
• 12. Frontiers | Uncovering the potential virulence factors of emerging pathogens using AI/ML-based tools: a case study in Emergomyces africanus [frontiersin.org]
• 13. Optimized Fmoc solid-phase synthesis of the cysteine-rich peptide linaclotide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. digital.csic.es [digital.csic.es]
• 16. Microwave-assisted Boc-solid phase peptide synthesis of cyclic cysteine-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pnas.org [pnas.org]
• 18. Cysteine-Rich Peptide Family with Unusual Disulfide Connectivity from Jasminum sambac - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. chem.uzh.ch [chem.uzh.ch]
• 20. Determination of a high-precision NMR structure of the minicollagen cysteine rich domain from Hydra and characterization of its disulfide bond formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

cysteine frameworks for multicyclic peptide discovery

An In-depth Technical Guide to Cysteine Frameworks for Multicyclic Peptide Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of Multicyclic Peptides

Multicyclic peptides are an emerging class of molecules that are gaining significant interest in drug discovery and development.[1] These peptides, constrained by multiple, often disulfide-based, cyclic structures, offer a unique combination of high target affinity and specificity, characteristic of large biologics, with the stability and bioavailability advantages of smaller molecules.[1][2] Their rigid three-dimensional structures, stabilized by a network of disulfide bonds, are crucial for their biological activity and confer remarkable stability against proteolytic degradation.[3][4]

Cysteine residues are the cornerstone of this technology. The thiol side chain of cysteine provides a reactive handle for a variety of chemical modifications, most notably the formation of disulfide bridges that create the cyclic frameworks.[5] By strategically placing cysteine residues within a peptide sequence, researchers can generate vast libraries of structurally diverse molecules.[6][7] These libraries can then be screened to identify potent and selective ligands for a wide range of therapeutic targets, including those that have been historically challenging to address with traditional small molecules or antibodies.[1][8]

This guide provides a comprehensive overview of the core principles and methodologies involved in the discovery and development of multicyclic peptides using cysteine frameworks. It covers strategies for framework design, detailed protocols for peptide synthesis and cyclization, high-throughput screening techniques, and quantitative analysis of binding affinities.

De Novo Discovery of Cysteine Frameworks

A significant challenge in the field has been the limited number of conserved cysteine frameworks available for scaffolding.[6][7] However, recent advancements have enabled the de novo discovery of novel cysteine frameworks with robust folding properties and broad sequence tolerance.

A powerful strategy for this is the "touchstone"-based approach, which leverages phage display to select for new, foldable cysteine frameworks from vast random-sequence libraries.[6][9] This method relies on assessing the oxidative foldability between two individual disulfide-rich folds on the phage surface.[6][7] This technique has successfully identified unique cysteine frameworks that are highly compatible with phage display systems, leading to the rapid discovery of peptide ligands with picomolar to low-nanomolar binding affinities.[6][9]

Workflow for de novo discovery of cysteine frameworks using phage display.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of Cysteine-Rich Peptides

Fmoc-based SPPS is a widely used method for synthesizing cysteine-containing peptides due to its milder reaction conditions compared to Boc chemistry.[4] The choice of protecting group for the cysteine thiol is critical to prevent side reactions.[3][10] The trityl (Trt) group is recommended for synthesizing peptides with free thiols, as it is easily removed during standard TFA cleavage.[10] For strategies requiring orthogonal deprotection, such as on-resin cyclization, protecting groups like S-acetamidomethyl (Acm) or sec-isoamyl mercaptan (SIT) are employed.[3][4]

Protocol for Fmoc-SPPS:

• Resin Swelling: Swell the synthesis resin (e.g., TentaGel HL NH₂) in N,N-dimethylformamide (DMF) for at least 30 minutes.[4] For cysteine-rich sequences, using N-Methylpyrrolidinone (NMP) as the solvent can alleviate aggregation issues associated with the bulky S-trityl group.[11]

• Fmoc Deprotection:

  • Drain the solvent.

  • Add a 20% solution of piperidine (B6355638) in DMF to the resin and agitate for 5-10 minutes.

  • Drain and repeat the piperidine treatment for another 15-20 minutes.[3][4]

  • Wash the resin thoroughly with DMF (5-7 times).[4]

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (3-5 equivalents), including Fmoc-Cys(Trt)-OH or other protected cysteine variants, and a coupling agent like HBTU or an activator like OxymaPure® (3-5 equivalents) in DMF or NMP.[3][4]

  • Add N,N-diisopropylethylamine (DIPEA) (6-10 equivalents) or DIC (3-5 equivalents) to pre-activate the amino acid solution for 1-5 minutes.[3][4]

  • Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours at room temperature.[3]

  • Perform a Kaiser test to confirm complete coupling. Repeat the coupling step if necessary.[3]

  • Wash the resin with DMF (5 times).

• Chain Elongation: Repeat steps 2 and 3 for each amino acid in the sequence.

• Final Cleavage and Deprotection:

  • After the final coupling, acetylate the N-terminus if required.[12]

  • Treat the resin with a cleavage cocktail (e.g., 94% TFA, 2.5% ethanedithiol, 2.5% H₂O, 1% triisopropylsilane) for 2-4 hours at room temperature.[4][12] Ethanedithiol helps maintain the reduced state of the cysteine thiol.[10]

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.[4]

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide pellet under vacuum.[4]

On-Resin Disulfide Bond Formation

Forming disulfide bonds while the peptide is still attached to the solid support can favor intramolecular cyclization. This is a critical step for creating multicyclic frameworks.

Protocol for On-Resin Oxidation (Iodine Method):

• Orthogonal Deprotection: If using a protecting group like Acm, selectively remove it. For an Acm group, dissolve the peptide-resin in a mixture of acetic acid and water. Add a solution of iodine in methanol (B129727) or acetic acid dropwise until a persistent yellow color is observed.[4]

• Oxidation:

  • Swell the deprotected peptidyl-resin in DMF.

  • Prepare a solution of Iodine (5-10 equivalents per disulfide bond) in DMF.

  • Add the iodine solution to the resin and agitate for 1-2 hours at room temperature.[3]

• Quenching and Washing:

  • Wash the resin with DMF until the filtrate is colorless to remove excess iodine.[3]

  • Follow with DCM washes.

  • If quenching is needed in solution-phase cyclization, add a solution of ascorbic acid or sodium thiosulfate (B1220275) until the solution becomes colorless.[4]

Solution-Phase Cyclization and Stapling

Cyclization can also be performed in solution after the linear peptide has been cleaved from the resin. This approach is common for forming bicyclic peptides using chemical linkers.

Protocol for Air Oxidation:

• Dissolve the crude linear peptide in a suitable buffer (e.g., 0.1 M ammonium (B1175870) bicarbonate, pH 8.0-8.5) at a low concentration (0.1-0.5 mg/mL) to favor intramolecular reactions.[4]

• Stir the solution gently, open to the atmosphere, for 24-48 hours.

• Monitor the reaction by HPLC and/or mass spectrometry until the linear peptide is consumed.[4]

Protocol for Cysteine Stapling with Bifunctional Linkers:

Many strategies employ electrophilic linkers, such as 1,3,5-tris(bromomethyl)benzene (B90972) (TBMB), to react with the sulfhydryl groups of two or three cysteine residues.[13] This creates stable thioether-linked macrocycles.[13]

• Dissolve the unprotected linear peptide containing two or three cysteine residues in a mild aqueous buffer (pH 7-9).[13]

• Add the bifunctional or trifunctional linker (e.g., TBMB).

• The reaction proceeds in two steps: an initial reaction of one cysteine with the linker, followed by an intramolecular ring closure with the second (or third) cysteine.[13]

• Monitor the reaction progress via HPLC-MS and purify the final multicyclic product.

Key strategies for the cyclization of cysteine-containing peptides.

Screening of Multicyclic Peptide Libraries

Once a library of multicyclic peptides is generated, it must be screened against the target of interest to identify high-affinity binders. Several high-throughput screening platforms are available.

• Phage Display: As mentioned, this is a powerful tool for both framework discovery and ligand identification. Large libraries are genetically fused to phage coat proteins, allowing for affinity-based selection.[13][14]

• Yeast Surface Display: This technique offers advantages for quantitative screening, as fluorescence-activated cell sorting (FACS) can be used to monitor the affinity and enrichment of individual clones in real-time.[15][16] It allows for the identification of ligands with affinities ranging from micromolar to picomolar.[15]

• One-Bead One-Compound (OBOC) Libraries: In this method, a library of peptides is synthesized on beads, with each bead displaying a unique peptide sequence.[11][12] Screening can be performed by incubating the library with a fluorescently labeled target protein and identifying the "hit" beads. Subsequent sequencing of the peptide from the positive bead reveals its identity.[12]

• Tag-Free Platforms: Innovations in click chemistry have led to tag-free methods for synthesizing and screening cyclic peptide libraries.[17][18] The "PEPTIC" workflow, for instance, uses intramolecular "CyClick" and "De-Click" chemistries to create and linearize peptides for mass spectrometry-based sequencing after affinity selection.[17]

A generalized workflow for screening multicyclic peptide libraries.

Quantitative Data on Peptide-Target Interactions

The ultimate goal of library screening is to identify peptides with high affinity and specificity for the target. Binding affinities are typically reported as dissociation constants (Kd) or half-maximal inhibitory concentrations (IC₅₀). The development of novel cysteine frameworks has enabled the discovery of ligands with impressive potencies.

Peptide Ligand	Target Protein	Reported Affinity (Kd)	Discovery Method
Unnamed	TROP2	Low-nanomolar	Phage Display
Unnamed	ROR1	Picomolar	Phage Display
Unnamed	Various	µM to pM range	Yeast Display
cyFG-3	HIV-1 Capsid	75 µM	Tag-Free (PEPTIC)
p53 peptide analog	MDM2	~10-fold stronger than NUMB analog	Intracellular Assay (SIMBA)

Table 1: Summary of reported binding affinities for multicyclic peptides discovered through various screening methods. Data compiled from multiple sources.[6][15][17][19]

Applications in Targeting Signaling Pathways

Cyclic peptides are excellent tools for modulating signal transduction pathways, which are often governed by protein-protein interactions (PPIs).[20][21] Many diseases, including cancer, are driven by aberrant signaling.[22] Multicyclic peptides can be designed to mimic natural ligands or to block PPIs with high specificity, thereby inhibiting or activating specific pathways.[1]

For example, urokinase-type plasminogen activator (uPA) is a serine protease implicated in tumor invasion and metastasis. Phage display screening of a library of peptides cyclized with a trivalent linker (TBMB) led to the discovery of a potent and selective bicyclic peptide inhibitor of uPA.[13] This inhibitor blocks the catalytic activity of uPA, thereby preventing it from activating plasminogen and downstream effectors involved in extracellular matrix degradation.

Inhibition of the uPA signaling cascade by a bicyclic peptide.

Conclusion

The use of cysteine frameworks for generating multicyclic peptide libraries represents a transformative approach in modern drug discovery. The convergence of innovative de novo framework discovery methods, robust chemical synthesis and cyclization protocols, and powerful high-throughput screening technologies has created a pipeline for identifying highly potent and selective peptide-based therapeutics. These molecules hold the potential to address a wide array of challenging disease targets, offering new hope for conditions that have been intractable to conventional small-molecule or antibody-based approaches. As our understanding of peptide structure-activity relationships deepens, the design and application of cysteine-based multicyclic peptides will undoubtedly continue to expand the frontiers of medicine.

References

• 1. Multicyclic Peptides: Constrained Structures for Enhanced Bioactivity | Blog | Biosynth [biosynth.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Approaches for peptide and protein cyclisation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Multicyclic Peptides as Scaffolds for the Development of Tumor Targeting Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. De Novo Discovery of Cysteine Frameworks for Developing Multicyclic Peptide Libraries for Ligand Discovery. | Semantic Scholar [semanticscholar.org]
• 10. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 11. Synthesis, Screening, and Sequencing of Cysteine-Rich One-Bead One-Compound Peptide Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. 2024.sci-hub.se [2024.sci-hub.se]
• 14. A Cysteine-Directed Proximity-Driven Crosslinking Method for Native Peptide Bicyclization. | Semantic Scholar [semanticscholar.org]
• 15. biorxiv.org [biorxiv.org]
• 16. biorxiv.org [biorxiv.org]
• 17. A Tag-Free Platform for Synthesis and Screening of Cyclic Peptide Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. A quantitative intracellular peptide binding assay reveals recognition determinants and context dependence of short linear motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cyclic Peptides that Govern Signal Transduction Pathways: From Prokaryotes to Multi-Cellular Organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Cyclic Peptides that Govern Signal Transduction Pathways: From Prokaryotes to Multi-Cellular Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Targeting signal pathways triggered by cyclic peptides in cancer: Current trends and future challenges - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Solid-Phase Synthesis of Cysteine-Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

The solid-phase peptide synthesis (SPPS) of peptides containing cysteine residues is a critical technique in drug discovery and development, enabling the creation of complex therapeutics such as constrained peptides and antibody-drug conjugates.[1] The unique reactivity of the cysteine thiol group, however, presents significant challenges, including unwanted side reactions and the controlled formation of disulfide bonds.[2] This document provides a detailed overview of the strategies, protocols, and key considerations for the successful SPPS of cysteine-containing peptides.

Core Challenges in Synthesizing Cysteine-Containing Peptides

The primary challenge in synthesizing peptides with cysteine lies in the high nucleophilicity and susceptibility to oxidation of its sulfhydryl group.[1] This necessitates the use of protecting groups during synthesis to prevent side reactions. Key challenges include:

• Racemization: Cysteine residues are particularly prone to racemization during the activation and coupling steps of SPPS, especially when using base-mediated methods.[3][4]

• β-Elimination: A base-catalyzed side reaction can occur, particularly with C-terminal cysteine residues, leading to the formation of dehydroalanine.[4]

• Oxidation: The free thiol group is easily oxidized to form disulfide bonds, which can lead to undesired dimerization or oligomerization of the peptide.[5]

• Alkylation: During the final cleavage from the resin, carbocations generated from the resin linker or other protecting groups can alkylate the free thiol.[4]

Cysteine Protecting Groups in Fmoc-SPPS

The selection of an appropriate thiol protecting group is crucial and depends on the overall synthetic strategy, particularly the need for forming single or multiple disulfide bonds.[2][6] An ideal protecting group should be stable during the repetitive cycles of Nα-deprotection and coupling, and be selectively removable under mild conditions.[1]

Table 1: Commonly Used Cysteine Protecting Groups in Fmoc-SPPS

Protecting Group	Structure	Cleavage Conditions	Key Features
Trityl (Trt)	Trityl	TFA/TIS/H₂O (95:2.5:2.5)	Most common for routine synthesis; removed during standard cleavage.[2]
Acetamidomethyl (Acm)	Acetamidomethyl	Iodine, Mercury(II) acetate, Silver trifluoromethanesulfonate	Stable to TFA; allows for orthogonal protection and purification before disulfide bond formation.[2][6]
tert-Butyl (tBu)	tert-Butyl	Mercury(II) acetate, Silver trifluoromethanesulfonate	Stable to TFA; provides an orthogonal protection strategy similar to Acm.[1][2]
4-Methoxytrityl (Mmt)	4-Methoxytrityl	1-2% TFA in DCM	More acid-labile than Trt; allows for selective on-resin deprotection.[1][2]
S-tert-butylthio (StBu)	(CH₃)₃CS-	Reduction with thiols (e.g., DTT) or phosphines	Orthogonal to acid-labile groups; cleavage under reducing conditions.[1]

Experimental Protocols

Protocol 1: General Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This protocol outlines the standard steps for elongating a peptide chain on a solid support.

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin for peptide amides) in N,N-dimethylformamide (DMF) for 30-60 minutes.[1]

• First Amino Acid Coupling: Couple the first Fmoc-protected amino acid to the resin.

• Fmoc Deprotection: Remove the Fmoc group from the N-terminus of the growing peptide chain using a 20% solution of piperidine (B6355638) in DMF for 5-10 minutes.[6]

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine and by-products.

• Amino Acid Coupling:

  • Dissolve the next Fmoc-amino acid (3 eq.), a coupling agent such as HBTU (3 eq.), and a base like N,N-diisopropylethylamine (DIEA) (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and couple for 30-60 minutes.[4]

  • Note on Cysteine Coupling: To minimize racemization, it is recommended to use coupling conditions that are acidic or neutral, such as with DIPCDI/HOBt or preformed symmetrical anhydrides.[2]

• Washing: Wash the resin with DMF.

• Repeat Cycles: Repeat the deprotection, washing, and coupling steps for each subsequent amino acid in the sequence.

• Final Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection.

• Washing and Drying: Wash the resin with DMF, followed by dichloromethane (B109758) (DCM), and dry under vacuum.[4]

Protocol 2: Cleavage and Deprotection

This protocol describes the process of cleaving the synthesized peptide from the resin and removing the side-chain protecting groups.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail appropriate for the protecting groups used. A common cocktail for Trt-protected cysteine and other acid-labile groups is TFA/triisopropylsilane (TIS)/water (95:2.5:2.5 v/v/v).[4] The scavengers (TIS, water) are essential to prevent side reactions.[1]

• Cleavage Reaction: Add the cleavage cocktail to the dried peptidyl-resin (approximately 10 mL per gram of resin) and gently agitate at room temperature for 2-4 hours.[1][4]

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to cold diethyl ether.[1]

• Peptide Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether. Dry the isolated peptide.[1]

Protocol 3: On-Resin Disulfide Bond Formation using Mmt Group

This protocol allows for the formation of a disulfide bond while the peptide is still attached to the solid support.

• Selective Mmt Deprotection: Treat the peptidyl-resin containing the Cys(Mmt) residue with a solution of 1-2% TFA in DCM for short intervals (e.g., 10 x 1 minute). Monitor the reaction by observing the release of the yellow Mmt cation.[1]

• Washing: Thoroughly wash the resin with DCM and DMF.[1]

• On-Resin Oxidation: Oxidize the free thiol groups to form a disulfide bond. This can be achieved using various reagents, such as iodine in DMF or air oxidation in the presence of a base like DIPEA.[1]

• Final Cleavage: Cleave the peptide with the pre-formed disulfide bond from the resin using a standard TFA cleavage cocktail as described in Protocol 2.[1]

Visualizations

Caption: General workflow for solid-phase peptide synthesis (SPPS).

Caption: Decision workflow for selecting a cysteine protection strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 3. Practical protocols for stepwise solid-phase synthesis of cysteine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Fluorescently Labeling Cysteine Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The specific labeling of peptides with fluorescent probes is a cornerstone technique in modern biological and pharmaceutical research. Cysteine, with its unique and reactive thiol group, provides an ideal target for site-specific modification.[1][2] This allows for the precise attachment of a fluorescent reporter molecule, enabling a wide range of applications from studying protein-peptide interactions and enzyme kinetics to high-throughput drug screening and in vivo imaging.[3][] This document provides detailed protocols for the fluorescent labeling of cysteine-containing peptides, focusing on the widely used maleimide-thiol reaction.[5][6][7][8]

Principle of Cysteine-Specific Labeling

The most common and robust method for labeling cysteine residues is the reaction between the thiol group (-SH) of cysteine and a maleimide-functionalized fluorescent dye.[5][6][7] This reaction, a Michael addition, forms a stable thioether bond.[8][9] The reaction is highly specific for thiols at a neutral to slightly basic pH (6.5-7.5), minimizing off-target reactions with other amino acid side chains like amines.[5][10]

It is crucial to ensure that the cysteine's thiol group is in its reduced form, as oxidized cysteines (forming disulfide bonds) will not react with maleimides.[5][7] Therefore, a reduction step is often necessary before the labeling reaction.[5][7]

Figure 1. Cysteine-Maleimide Labeling Reaction.

Data Presentation: Comparison of Common Maleimide-Reactive Dyes

The choice of fluorescent dye is critical and depends on the specific application, including the available excitation sources and emission filters.[11] The table below summarizes the key properties of several common maleimide-reactive dyes.

Fluorescent Dye	Excitation (nm)	Emission (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Key Features
Fluorescein-5-Maleimide	~494	~518	~83,000	0.92	High quantum yield, but pH sensitive and prone to photobleaching.[12]
Alexa Fluor™ 488 C₅ Maleimide (B117702)	~495	~519	~71,000	0.92	Bright, photostable, and pH insensitive; a superior alternative to fluorescein.[12]
Alexa Fluor™ 546 C₅ Maleimide	~556	~573	~104,000	0.79	Bright and photostable orange-fluorescent dye.[12]
Alexa Fluor™ 647 C₂ Maleimide	~650	~668	~239,000	0.33	Bright, far-red fluorescent dye suitable for in vivo imaging and multiplexing.[12]
Cy®3 Maleimide	~550	~570	~150,000	0.15	Bright orange-fluorescent dye, commonly used for FRET applications.[]
Cy®5 Maleimide	~649	~670	~250,000	0.20	Intense red-fluorescent dye, ideal for minimizing autofluorescence from biological samples.[]
BODIPY™ FL Maleimide	~503	~512	~80,000	0.90	Narrow emission spectra, less sensitive to environmental changes.[][12]

Experimental Protocols

Figure 2. Experimental Workflow for Cysteine Peptide Labeling.

Peptide Preparation

• Synthesis and Purity: Synthesize the cysteine-containing peptide using standard solid-phase peptide synthesis (SPPS) methods.[13] It is critical to start with a peptide of high purity (>95%), confirmed by analytical High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[13]

• Handling: Cysteine-containing peptides are susceptible to oxidation, leading to the formation of disulfide-linked dimers.[7] Handle peptides under an inert atmosphere (e.g., argon or nitrogen) whenever possible and use degassed buffers.[5][7]

Disulfide Bond Reduction (if necessary)

This step ensures the cysteine thiol group is free and available for reaction.

• Reagent: Tris(2-carboxyethyl)phosphine (TCEP) is the recommended reducing agent as it is stable, odorless, and does not contain a free thiol that could compete in the labeling reaction.[5][7]

• Procedure:

  • Dissolve the peptide in a degassed buffer (e.g., phosphate-buffered saline (PBS), Tris, or HEPES) at a pH of 7.0-7.5 to a concentration of 1-10 mg/mL.[5][7]

  • Add a 10-100 molar excess of TCEP to the peptide solution.[5][6]

  • Incubate at room temperature for 20-30 minutes.[5][7][14]

Fluorescent Dye Preparation

• Solvent: Maleimide-functionalized dyes often have poor aqueous solubility and should be dissolved in an anhydrous organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) to create a stock solution (e.g., 1-10 mg in 100 µL).[5][7][10]

• Stability: Prepare the dye stock solution fresh, as maleimides can hydrolyze in the presence of water, rendering them unreactive.[10] Protect the solution from light.

Labeling Reaction

• Stoichiometry: To drive the reaction to completion, use a 10-20 fold molar excess of the dye relative to the peptide.[6][7][8]

• Procedure:

  • Add the calculated volume of the maleimide-dye stock solution to the reduced peptide solution.[7]

  • If precipitation occurs, a small amount of organic co-solvent (DMSO or DMF) can be added to the reaction mixture.[5][7]

  • Flush the reaction vial with an inert gas (argon or nitrogen), cap it tightly, and wrap it in foil to protect it from light.[5][6][7]

  • Incubate the reaction at room temperature for 2 hours or at 4°C overnight, with gentle mixing.[6][7] The optimal reaction time may need to be determined empirically.

Purification of the Labeled Peptide

Purification is essential to remove unreacted dye and unlabeled peptide. Reverse-phase HPLC (RP-HPLC) is the most common and effective method.[13][15][16]

• Column: A C18 column is typically used for peptide purification.[17]

• Solvents:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in water.[16]

  • Solvent B: 0.1% TFA in acetonitrile (B52724) (ACN).[16]

• Procedure:

  • Acidify the reaction mixture with TFA to a final concentration of 0.1%.

  • Inject the mixture onto the RP-HPLC column.

  • Elute the labeled peptide using a linear gradient of Solvent B (e.g., 5% to 95% over 30-60 minutes).[16]

  • Monitor the elution profile at two wavelengths: one for the peptide bond (e.g., 214 nm) and one corresponding to the absorbance maximum of the fluorescent dye.[17]

  • Collect the fractions corresponding to the fluorescently labeled peptide peak.

Characterization and Quantification

• Purity Analysis: Re-inject a small aliquot of the collected fractions into an analytical RP-HPLC to confirm purity.[13][16]

• Identity Confirmation: Confirm the mass of the labeled peptide using mass spectrometry (e.g., MALDI-TOF or ESI-MS) to ensure successful conjugation.[13]

• Quantification: The concentration of the purified labeled peptide can be determined by measuring the absorbance of the dye at its maximum absorbance wavelength and using the Beer-Lambert law (A = εcl). Alternatively, amino acid analysis can provide a more precise quantification of the net peptide content.[18]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	- Incomplete reduction of disulfide bonds.- Hydrolysis of the maleimide dye.- Peptide aggregation.- Incorrect pH of the reaction buffer.	- Ensure sufficient excess of fresh TCEP is used.- Prepare dye stock solutions fresh in anhydrous solvent.- Perform the reaction at a lower peptide concentration.- Verify the buffer pH is between 6.5 and 7.5.
Multiple Peaks in HPLC	- Incomplete reaction.- Presence of side-products.- Oxidation of the peptide.	- Optimize reaction time and stoichiometry.- Ensure the starting peptide is pure.- Use degassed buffers and handle under an inert atmosphere.
Poor Recovery After HPLC	- Adsorption of the labeled peptide to the column.- Peptide precipitation.	- Modify the HPLC gradient or try a different column chemistry.- Ensure the peptide is fully solubilized before injection.
Non-specific Labeling	- Reaction pH is too high (>8.0), leading to reaction with other nucleophiles (e.g., lysine).	- Maintain the reaction pH in the recommended range of 6.5-7.5.[10]

Applications in Research and Drug Development

Fluorescently labeled cysteine peptides are versatile tools with numerous applications:

• Enzyme Activity Assays: Labeled peptides can serve as substrates for proteases and kinases, where cleavage or phosphorylation events can be monitored by changes in fluorescence (e.g., FRET).[]

• Receptor Binding Studies: Quantify the binding affinity of peptide ligands to their receptors on the cell surface using techniques like flow cytometry or fluorescence polarization.[9]

• Cellular Imaging: Visualize the localization and trafficking of peptides within living cells using fluorescence microscopy.[3]

• Drug Screening: Develop high-throughput screening assays to identify small molecules that modulate peptide-protein interactions.[]

• In Vivo Imaging: Utilize near-infrared fluorescent dyes to track the biodistribution of peptide-based drugs in animal models.[][19]

References

• 1. Fluorescent labeling of specific cysteine residues using CyMPL - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorescent peptides: applications in molecular imaging [genosphere-biotech.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. lifetein.com [lifetein.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 9. Fluorescent Peptides: A Guide for Life Science Researchers - AltaBioscience [altabioscience.com]
• 10. biotium.com [biotium.com]
• 11. researchgate.net [researchgate.net]
• 12. Thiol-Reactive Probes Excited with Visible Light—Section 2.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. benchchem.com [benchchem.com]
• 14. Protocol to pinpoint oxidized and reduced cysteine residues in brown fat using differential alkylation labeling techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 15. perlan.com.pl [perlan.com.pl]
• 16. peptide.com [peptide.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Peptide quantification service - SB-PEPTIDE - Peptide engineering [sb-peptide.com]
• 19. bachem.com [bachem.com]

Application Notes &amp; Protocols: Site-Specific Modification of Cysteine Residues in Proteins

Audience: Researchers, scientists, and drug development professionals.

Introduction: The site-specific modification of proteins is a cornerstone of modern chemical biology, enabling a wide range of applications from basic research to therapeutic development. It allows for the precise attachment of probes, drugs, polymers, and other moieties to a protein of interest. Among the 20 standard amino acids, cysteine is an exceptional target for such modifications due to the unique nucleophilicity of its thiol (sulfhydryl) side chain and its relatively low natural abundance in most proteins.[1][2][3] This low abundance means that a single cysteine can often be introduced via site-directed mutagenesis at a specific location without altering the protein's function, providing a unique chemical handle for conjugation.[1][3] This document provides an overview of the key chemistries employed for cysteine modification and detailed protocols for their application.

Core Chemistries for Cysteine Modification

The reactivity of the cysteine thiol group allows for several chemoselective ligation strategies. The most prominent methods involve Michael addition reactions with maleimides and radical-mediated thiol-ene reactions.

Maleimide-Thiol Michael Addition

This is the most prevalent and widely used method for cysteine bioconjugation.[1] The reaction involves the nucleophilic attack of the cysteine thiolate anion on the electron-deficient double bond of the maleimide (B117702) ring, forming a stable covalent thioether bond.[4][5]

• Mechanism: It is a Michael-type addition reaction.[5][6]

• Selectivity: The reaction is highly chemoselective for thiols over other nucleophilic amino acid side chains, such as amines, within a pH range of 6.5-7.5.[4][6] At a neutral pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with primary amines.[4][6]

• Limitations: The primary drawback is the potential instability of the resulting succinimide (B58015) thioether bond. It can undergo a retro-Michael reaction, particularly in the presence of other thiols (like glutathione (B108866) in vivo), which can lead to conjugate dissociation or payload migration.[5][7][8] Additionally, the maleimide ring itself is susceptible to hydrolysis at pH values above 7.5, rendering it unreactive.[5]

Thiol-Ene Radical Reaction

The thiol-ene reaction is a "click chemistry" approach that has gained popularity as an alternative to maleimide chemistry, forming a more stable thioether linkage.[9] The reaction proceeds via a radical-mediated mechanism, typically initiated by UV light or a visible-light photocatalyst, where a thiyl radical adds across an alkene (the "-ene").[9][10]

• Mechanism: Involves radical initiation, propagation (thiol addition to the ene), and chain transfer steps.[9]

• Advantages: Forms a highly stable C-S bond that is not susceptible to the retro-Michael reaction seen with maleimide adducts.[9] Visible-light-induced methods offer high biocompatibility, avoiding the use of UV radiation or heavy-metal catalysts that can damage proteins.[10]

• Selectivity: The reaction is highly specific for cysteine residues, showing excellent tolerance for other amino acids.[11]

Quantitative Data Presentation: Comparison of Cysteine Modification Methods

The selection of a modification strategy depends on the specific application, required stability, and experimental conditions.

Parameter	Maleimide-Thiol Addition	Thiol-Ene Radical Reaction	Iodoacetamide-Thiol Alkylation
Reaction Type	Michael Addition	Radical Addition ("Click")	Nucleophilic Substitution (S N 2)
Optimal pH	6.5 - 7.5[4][6]	Broad range (often near neutral)	> 7.5 (to deprotonate thiol)
Typical Temp.	4°C to Room Temp (25°C)[4]	Room Temperature[11]	Room Temperature
Typical Time	1-4 hours[4]	2-4 hours[10][11]	Several hours to overnight
Bond Stability	Potentially reversible via retro-Michael reaction[5][7]	Highly stable thioether bond[9]	Stable thioether bond
Key Advantages	High selectivity at neutral pH, rapid kinetics, widely used.[1][4]	Forms a more stable conjugate, bio-orthogonal.[9]	Forms a stable bond.
Disadvantages	Conjugate instability, maleimide hydrolysis at high pH.[5]	Requires a radical initiator (e.g., light, photocatalyst).[10]	Slower kinetics, lower selectivity (can react with His, Met, Lys at higher pH).[12]

Visualizations: Workflows and Mechanisms

General Experimental Workflow

The overall process for labeling a protein via a cysteine residue follows a consistent series of steps, regardless of the specific chemistry used.

References

• 1. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates [explorationpub.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Cysteine-Based Antibody-Drug Conjugation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the conjugation of cytotoxic drugs to antibodies via cysteine residues. This powerful technique enables the targeted delivery of potent therapeutic agents to cancer cells, forming the basis of a promising class of biotherapeutics known as Antibody-Drug Conjugates (ADCs).

The following sections detail the principles of cysteine-based conjugation, protocols for antibody reduction and conjugation, methods for characterizing the resulting ADC, and an overview of the cellular mechanisms of action.

Introduction to Cysteine-Based Antibody-Drug Conjugation

Cysteine residues, with their reactive thiol (-SH) groups, are valuable targets for site-specific bioconjugation.[1][] In monoclonal antibodies (mAbs), particularly of the IgG1 subclass, the inter-chain disulfide bonds in the hinge region are more accessible and susceptible to reduction than the intra-chain disulfides.[3] This allows for the controlled generation of a specific number of reactive thiol groups for drug linker attachment.

The most prevalent method for cysteine conjugation is the reaction of the thiol group with a maleimide (B117702) moiety on the drug-linker, forming a stable thioether bond through a Michael addition reaction.[][][6] This reaction is highly specific for thiols within a pH range of 6.5-7.5.[][] The number of drugs conjugated to a single antibody, known as the Drug-to-Antibody Ratio (DAR), is a critical quality attribute that influences the ADC's potency, pharmacokinetics, and therapeutic index.[7][8][9] For cysteine-based ADCs, the DAR typically ranges from 0 to 8, corresponding to the number of available inter-chain thiols.[10][3]

Experimental Protocols

Protocol: Partial Reduction of Antibody Inter-chain Disulfides

This protocol describes the partial reduction of a monoclonal antibody to generate free thiol groups for conjugation.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., Phosphate Buffered Saline, PBS)

• Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Reaction Buffer: Phosphate buffer with EDTA (e.g., 50 mM Phosphate, 2 mM EDTA, pH 7.5)

• Desalting columns

Procedure:

• Prepare the mAb solution at a concentration of 5-10 mg/mL in the reaction buffer.

• Add a freshly prepared solution of the reducing agent (TCEP or DTT) to the mAb solution. The molar ratio of reducing agent to mAb will need to be optimized to achieve the desired degree of reduction and subsequent DAR. A typical starting point is a 2-5 fold molar excess of reducing agent per disulfide bond to be reduced.

• Incubate the reaction mixture at 37°C for 1-2 hours.

• Immediately after incubation, remove the excess reducing agent using a desalting column equilibrated with conjugation buffer.

• Determine the concentration of the reduced antibody and the number of free thiol groups using a spectrophotometer and Ellman's reagent, respectively.

Protocol: Conjugation of Drug-Linker to Reduced Antibody

This protocol outlines the conjugation of a maleimide-functionalized drug-linker to the reduced antibody.

Materials:

• Reduced mAb with free thiol groups

• Maleimide-activated drug-linker dissolved in a compatible organic solvent (e.g., DMSO)

• Conjugation Buffer: Phosphate buffer with EDTA (e.g., 50 mM Phosphate, 2 mM EDTA, pH 7.0-7.5)

• Quenching reagent: N-acetylcysteine or cysteine

• Purification system (e.g., Size Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC))

Procedure:

• Adjust the concentration of the reduced mAb in the conjugation buffer.

• Add the maleimide-activated drug-linker solution to the reduced mAb solution. A typical molar excess of the drug-linker is 1.5-3 fold per free thiol group. The final concentration of the organic solvent should be kept low (typically <10%) to avoid antibody denaturation.

• Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight, protected from light.

• Quench the reaction by adding an excess of N-acetylcysteine or cysteine to react with any unreacted maleimide groups. Incubate for an additional 30 minutes.

• Purify the resulting ADC from unconjugated drug-linker and other reaction components using an appropriate chromatography method such as SEC or HIC.

• Characterize the purified ADC for DAR, aggregation, and purity.

Characterization of Cysteine-Conjugated ADCs

The characterization of ADCs is crucial to ensure their quality, efficacy, and safety. The average DAR and the distribution of different drug-loaded species are key parameters to be determined.

Parameter	Analytical Method	Principle	Typical Results
Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC)	Separates ADC species based on the hydrophobicity conferred by the conjugated drug. Unconjugated antibody elutes first, followed by species with increasing DAR.[7][11][]	A chromatogram showing peaks corresponding to DAR0, DAR2, DAR4, DAR6, and DAR8. The weighted average DAR is calculated from the peak areas.
Drug-to-Antibody Ratio (DAR)	Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)	After complete reduction of the ADC, the light and heavy chains (both conjugated and unconjugated) are separated based on their hydrophobicity. The DAR is calculated from the relative peak areas.[8][11]	Chromatogram showing separated light chain, heavy chain, and their drug-conjugated forms.
Purity and Aggregation	Size Exclusion Chromatography (SEC)	Separates molecules based on their hydrodynamic radius. Allows for the detection of high molecular weight aggregates.[13]	A main peak corresponding to the monomeric ADC and potential smaller peaks for aggregates or fragments.
Intact Mass Analysis	Mass Spectrometry (MS)	Provides the molecular weight of the intact ADC and its different drug-loaded forms, confirming the conjugation and allowing for DAR calculation.[14][15]	A mass spectrum showing a distribution of masses corresponding to the different DAR species.

Signaling Pathways and Mechanism of Action

The efficacy of an ADC relies on a multi-step process that begins with the specific binding of the antibody to a tumor-associated antigen on the cancer cell surface.

Mechanism of Action of a Cysteine-Conjugated ADC

Caption: General mechanism of action for an antibody-drug conjugate.

Following binding, the ADC-antigen complex is internalized, typically through receptor-mediated endocytosis.[16][17] The ADC is then trafficked to lysosomes, where the acidic environment and proteases degrade the antibody and/or cleave the linker, releasing the cytotoxic payload into the cytoplasm.[16][] The released payload can then bind to its intracellular target, such as microtubules or DNA, leading to cell cycle arrest and ultimately apoptosis (programmed cell death).[16][19] Some ADCs can also exert a "bystander effect," where the released drug can diffuse out of the target cell and kill neighboring antigen-negative cancer cells.[20]

Experimental Workflow for Cysteine ADC Production and Characterization

Caption: A typical workflow for the production and characterization of a cysteine-conjugated ADC.

Conclusion

Cysteine-based conjugation is a robust and widely utilized method for the development of antibody-drug conjugates. The protocols and characterization methods outlined in these application notes provide a solid foundation for researchers and drug developers working in this exciting field. Careful optimization of the reduction and conjugation steps, along with thorough characterization of the resulting ADC, are essential for producing safe and effective targeted cancer therapies.

References

• 1. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cysteine based Conjugation Strategy - Creative Biolabs [creative-biolabs.com]
• 6. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 7. lcms.cz [lcms.cz]
• 8. agilent.com [agilent.com]
• 9. mdpi.com [mdpi.com]
• 10. Cysteine-based Conjugation Service - Creative Biolabs [creativebiolabs.net]
• 11. researchgate.net [researchgate.net]
• 13. Antibody–Drug Conjugates (ADCs) Derived from Interchain Cysteine Cross-Linking Demonstrate Improved Homogeneity and Other Pharmacological Properties over Conventional Heterogeneous ADCs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Intact quantitation of cysteine-conjugated antibody-drug conjugates using native mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. What is an Antibody-Drug Conjugate? [sigmaaldrich.com]
• 17. Antibody-Drug Conjugates: Possibilities and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Antibody-Drug Conjugates: Functional Principles and Applications in Oncology and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Overview: Mechanism of Action of ADC – Creative Biolabs ADC Blog [creative-biolabs.com]

Applications of Cysteine Peptides in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Cysteine-containing peptides are a versatile and powerful class of molecules in drug discovery, owing to the unique chemical properties of the cysteine residue. The nucleophilic thiol side chain of cysteine allows for a variety of chemical modifications, including disulfide bond formation for cyclization, conjugation to drugs and imaging agents, and interaction with target proteins. This document provides detailed application notes and experimental protocols for the use of cysteine peptides in various aspects of drug discovery.

Application 1: Cysteine-Rich Peptides (CRPs) as Stable Scaffolds

Cysteine-rich peptides, such as conotoxins and cyclotides, possess exceptional thermal and enzymatic stability due to their compact, disulfide-bonded structures.[1][] This makes them ideal scaffolds for engineering novel therapeutic peptides with improved pharmacokinetic properties.[1][] By grafting bioactive peptide sequences onto these hyperstable frameworks, researchers can enhance the stability and potency of peptide drug candidates.[]

Quantitative Data: Bioactivity of Conotoxins Targeting Ion Channels

Conotoxins are a large family of cysteine-rich peptides from the venom of marine cone snails that target various ion channels with high specificity and potency.[3][4] Their disulfide-rich structures contribute to their stability and target affinity. Below is a summary of the bioactivity of selected conotoxins.

Conotoxin Family	Subtype	Target Ion Channel	Effect	Potency (IC₅₀)	Reference
μ-conotoxin	GIIIA	Skeletal muscle VGSC (Naᵥ1.4)	Potent blocker	Low nanomolar range	[5]
μO-conotoxin	MrVIB	Neuronal VGSCs (Naᵥ1.1, 1.2, 1.6, 1.7)	Gating modifier, block	Not specified	[6]
δ-conotoxin	Not specified	Mollusc sodium channels	Delays/inhibits fast inactivation	Not specified	[5]
ω-conotoxin	MVIIA (Ziconotide)	N-type voltage-gated calcium channels (Caᵥ2.2)	Selective blocker	Not specified	[4]

VGSC: Voltage-Gated Sodium Channel

Signaling Pathway: Conotoxin Modulation of Voltage-Gated Ion Channels

Conotoxins exert their effects by directly binding to and modulating the activity of voltage-gated ion channels, which are critical for signal propagation in excitable cells like neurons and muscle cells.[3][5] The binding of conotoxins can either block the channel pore, preventing ion flow, or modify the gating mechanism of the channel, altering its opening and closing dynamics.[3][5] This disruption of ion channel function can lead to potent physiological effects, such as analgesia or paralysis.[4][5]

Mechanism of conotoxin action on voltage-gated ion channels.

Application 2: Peptide Cyclization for Enhanced Stability and Activity

Cyclization is a common strategy to improve the conformational stability and biological activity of peptides.[7] Cysteine residues are frequently used for cyclization through the formation of a disulfide bond between two thiol side chains.[7] This constraint reduces the peptide's flexibility, which can lead to a lower entropic penalty upon binding to its target and increased resistance to proteolytic degradation.[8]

Quantitative Data: Stability of Cyclized vs. Linear Peptides

A study comparing the serum stability of a linear peptide with its cyclized counterpart demonstrated a significant improvement in the half-life of the cyclized form.

Peptide	Modification	Half-life in Human Serum (hours)	Reference
Peptide 1	Linear	3.2	[9]
Peptide 1	Cyclized (Tam-labeled)	43.5	[9]
Peptide 2	Linear	Not specified	[8]
Peptide 2	Cyclized (4F-2CN)	Significantly improved	[8]

Experimental Workflow: Peptide Cyclization via Disulfide Bond Formation

This workflow outlines the general steps for cyclizing a peptide containing two cysteine residues through air oxidation.

Workflow for cysteine peptide cyclization by air oxidation.

Application 3: Cysteine-Based Conjugation for Targeted Drug Delivery

The reactive thiol group of cysteine is an excellent handle for conjugating peptides to other molecules, such as cytotoxic drugs, imaging agents, or large carrier proteins.[10] This strategy is widely used in the development of antibody-drug conjugates (ADCs), where a potent drug is attached to an antibody that specifically targets cancer cells.[11] Cysteine-engineered antibodies with strategically placed cysteine residues allow for site-specific drug conjugation, resulting in more homogeneous and effective ADCs.[12]

Quantitative Data: Drug-to-Antibody Ratio (DAR) in ADCs

The drug-to-antibody ratio (DAR) is a critical quality attribute of ADCs. Cysteine-based conjugation methods can be optimized to achieve a desired DAR.

Antibody	Conjugation Method	Target DAR	Achieved DAR	Reference
hIgG1	Interchain disulfide reduction and rebridging	4	~4	[7]
Trastuzumab (Lc-Q124C variant)	Direct conjugation to engineered thiol	2	~2	[12]

Experimental Protocol: Cysteine-Based Antibody-Drug Conjugation

This protocol provides a general procedure for conjugating a drug-linker to an antibody via reduced interchain disulfide bonds.

Materials:

• Antibody (e.g., IgG1) in a suitable buffer (e.g., PBS)

• Reducing agent (e.g., TCEP or DTT)

• Drug-linker with a thiol-reactive group (e.g., maleimide)

• Quenching reagent (e.g., N-acetylcysteine)

• Desalting column (e.g., G25)

Procedure:

• Antibody Reduction:

  • To a solution of the antibody, add the reducing agent to a final concentration sufficient to reduce the desired number of interchain disulfide bonds.[13]

  • Incubate the reaction at 37°C for 30-60 minutes.[13]

  • Remove the excess reducing agent using a desalting column.[13]

• Conjugation:

  • Add the drug-linker solution to the reduced antibody solution. The molar ratio of drug-linker to antibody will depend on the desired DAR.[13]

  • Incubate the reaction on ice or at room temperature for 1-2 hours.[][13]

• Quenching:

  • Add an excess of a quenching reagent (e.g., N-acetylcysteine) to cap any unreacted maleimide (B117702) groups on the drug-linker.[]

• Purification:

  • Purify the resulting ADC using a desalting column or size-exclusion chromatography to remove excess drug-linker and quenching reagent.[13]

• Characterization:

  • Characterize the ADC to determine the DAR, purity, and aggregation state using techniques such as HIC-HPLC, RP-HPLC, and SEC-HPLC.[14]

Application 4: Peptides Targeting Signaling Pathways in Disease

Cysteine-containing peptides can be designed to bind to specific receptors or enzymes involved in disease-related signaling pathways, acting as either agonists or antagonists. A prominent example is the targeting of the Vascular Endothelial Growth Factor (VEGF) pathway, which is a key regulator of angiogenesis and a major target in cancer therapy.[10][15]

Quantitative Data: Inhibition of VEGF/VEGFR Interaction by Peptides

Several peptides have been developed to inhibit the interaction between VEGF and its receptors, thereby blocking downstream signaling and angiogenesis.

Peptide	Target	Effect	Potency (IC₅₀)	Reference
VEGF-B derived cyclic peptide	VEGF-A / VEGFR-1	Inhibition of interaction	10 - 56 μM	[10]
VGB4	VEGFR-1 and VEGFR-2	Antagonist	Not specified	[16]
V1	KDR (VEGFR-2)	Inhibition of VEGF binding	~100 μM	[15]

Signaling Pathway: Peptide Inhibition of the VEGF Signaling Pathway

VEGF, upon binding to its receptor tyrosine kinases (VEGFRs) on endothelial cells, triggers a signaling cascade that leads to cell proliferation, migration, and the formation of new blood vessels (angiogenesis).[17] Peptides that block the interaction between VEGF and its receptors can inhibit these downstream effects.[10][16]

Inhibition of the VEGF signaling pathway by an antagonist peptide.

Application 5: Screening of Cysteine Peptide Libraries

Combinatorial library methods, such as the one-bead-one-compound (OBOC) approach, are powerful tools for discovering novel peptide ligands against a variety of biological targets.[1][18] The inclusion of cysteine in these libraries allows for the synthesis and screening of vast numbers of cyclic or constrained peptides, increasing the chances of identifying high-affinity binders.[19]

Experimental Protocol: Screening a Cysteine-Rich OBOC Peptide Library

This protocol outlines the general steps for synthesizing and screening a cysteine-rich OBOC library for binders to a specific target.

Materials:

• Solid-phase synthesis resin (e.g., TentaGel)

• Fmoc-protected amino acids, including Fmoc-Cys(Trt)-OH

• Coupling reagents (e.g., HBTU, HOBt, DIPEA)

• Deprotection reagent (e.g., 20% piperidine (B6355638) in DMF)

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

• Target molecule (e.g., fluorescently labeled protein)

• Screening buffer

Procedure:

• Library Synthesis (Split-and-Pool Method):

  • Divide the resin into equal portions corresponding to the number of amino acids to be coupled at a given position.[11]

  • Couple a different amino acid to each portion of the resin.[11]

  • Pool all the resin portions and mix thoroughly.[11]

  • Repeat the split-and-pool steps for each position in the peptide sequence to generate a diverse library where each bead displays a unique peptide sequence.[11]

  • After the final coupling, deprotect the side chains using a cleavage cocktail.[20]

• Library Screening:

  • Incubate the library beads with the fluorescently labeled target molecule in a suitable buffer.[20]

  • Wash the beads to remove non-specifically bound target.

  • Visually inspect the beads under a fluorescence microscope and isolate the fluorescent "hit" beads.[20]

• Hit Identification (Sequencing):

  • Cleave the peptide from the isolated hit beads.[20]

  • Sequence the cleaved peptide using mass spectrometry (e.g., MS/MS) to determine the amino acid sequence of the high-affinity binder.[19][20]

Experimental Workflow: One-Bead-One-Compound (OBOC) Library Screening

This diagram illustrates the key steps in the OBOC library screening process.

Workflow for screening a one-bead-one-compound peptide library.

References

• 1. Synthesis and Screening of One-Bead-One-Compound Cyclic Peptide Libraries | Springer Nature Experiments [experiments.springernature.com]
• 3. Pathophysiological Responses to Conotoxin Modulation of Voltage-Gated Ion Currents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Conotoxins Targeting Neuronal Voltage-Gated Sodium Channel Subtypes: Potential Analgesics? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The Cysteine Rebridging Approach for ADC Conjugation - Creative Biolabs [creative-biolabs.com]
• 8. A facile cyclization method improves peptide serum stability and confers intrinsic fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure-Based Design of Peptides Targeting VEGF/VEGFRs [mdpi.com]
• 11. One-Bead-One-Compound (OBOC) Library Screening - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 12. researchgate.net [researchgate.net]
• 13. broadpharm.com [broadpharm.com]
• 14. researchgate.net [researchgate.net]
• 15. Identification of a peptide blocking vascular endothelial growth factor (VEGF)-mediated angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scispace.com [scispace.com]
• 17. Tying the knot: The cystine signature and molecular-recognition processes of the vascular endothelial growth factor family of angiogenic cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthesis and Cell-Based Screening of One-Bead-One-Compound Peptide Libraries | Springer Nature Experiments [experiments.springernature.com]
• 19. Synthesis, screening, and sequencing of cysteine-rich one-bead one-compound peptide libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Synthesis, Screening, and Sequencing of Cysteine-Rich One-Bead One-Compound Peptide Libraries - PMC [pmc.ncbi.nlm.nih.gov]

On-Resin Cyclization of Cysteine-Containing Peptides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic peptides offer significant advantages over their linear counterparts in drug development, including enhanced metabolic stability, improved receptor binding affinity and selectivity, and increased cell permeability. The formation of a disulfide bond between two cysteine residues is a common and effective strategy for peptide cyclization. Performing this cyclization while the peptide is still attached to the solid-phase support (on-resin) offers several benefits, such as minimizing intermolecular side reactions that can lead to oligomerization, simplifying purification by allowing for the easy removal of excess reagents through washing, and enabling the potential for full automation of the process.[1][2] This document provides detailed application notes and protocols for various on-resin cyclization strategies for cysteine-containing peptides.

Key Strategies for On-Resin Disulfide Bond Formation

Several methods have been developed for the on-resin formation of disulfide bonds in cysteine-containing peptides. The choice of strategy depends on factors such as the peptide sequence, the presence of other sensitive amino acids, and the desired disulfide connectivity in multi-cyclic peptides. Key approaches include:

• Oxidative Methods: Direct oxidation of two deprotected cysteine thiol groups to form a disulfide bridge.

• Thiol-Ene and Thiol-Michael "Click" Chemistry: Covalent linkage of a cysteine thiol to an alkene or a Michael acceptor, respectively.

• Native Chemical Ligation (NCL): Intramolecular reaction between an N-terminal cysteine and a C-terminal thioester.

Cysteine Protecting Group Strategies

The selection of appropriate thiol protecting groups for cysteine is critical for successful on-resin cyclization, especially for the synthesis of peptides with multiple disulfide bonds. Orthogonal protecting groups that can be selectively removed on-resin without affecting other protecting groups or the peptide-resin linkage are essential.[3][4]

Table 1: Common Cysteine Protecting Groups and their On-Resin Deprotection Conditions

Protecting Group	Abbreviation	On-Resin Deprotection Reagent(s)	Notes
Trityl	Trt	1-5% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) with scavengers (e.g., Triisopropylsilane, TIS)	Commonly used for routine synthesis as it is often removed during final cleavage.[3][5] Can be selectively removed on-resin with dilute acid.
Acetamidomethyl	Acm	Iodine (I2), Mercury(II) acetate, Silver(I) trifluoromethanesulfonate	Stable to TFA.[5] Removal with iodine simultaneously forms the disulfide bond.[6] Use of toxic heavy metals is a drawback for some applications.[7]
Monomethoxytrityl	Mmt	1-2% TFA in DCM with 2.5% TIS	More acid-labile than Trt, allowing for highly selective removal on-resin.[3][8][9]
Diphenylmethyl	Dpm	95% TFA	Stable to dilute TFA, offering orthogonality with Mmt.[3]
S-tert-butylsulfenyl	S-tBu	Reducing agents (e.g., thiols, trialkylphosphines)	Can be removed on-resin with reagents like 20% β-mercaptoethanol.[3]
3-nitro-2-pyridinesulfenyl	Npys	Mildly acidic conditions, thiols	Can be used for direct peptide-protein conjugation and disulfide bond formation.[10][11]

Experimental Protocols

Protocol 1: On-Resin Disulfide Bond Formation via Iodine Oxidation of Acm-Protected Cysteines

This protocol describes the cyclization of a linear peptide containing two Cys(Acm) residues.

Materials:

• Peptidyl-resin with two Cys(Acm) residues

• N,N-Dimethylformamide (DMF)

• Iodine (I₂)

• Methanol (MeOH)

• Ascorbic acid solution (e.g., 5% in water)

• Dichloromethane (DCM)

Procedure:

• Swell the peptidyl-resin in DMF for 30 minutes.

• Prepare a 0.1 M solution of iodine in DMF.

• Drain the DMF from the resin and add the iodine solution (typically 5-10 equivalents relative to the peptide).

• Agitate the mixture at room temperature for 1-2 hours.[6] Monitor the reaction for completion using a test cleavage and LC-MS analysis.

• Drain the iodine solution and wash the resin extensively with DMF until the filtrate is colorless.

• To remove any remaining iodine, wash the resin with a solution of ascorbic acid.[6]

• Wash the resin with DMF, followed by DCM, and dry under vacuum.

• Proceed with the final cleavage and deprotection of the cyclic peptide from the resin.

Quantitative Data Summary: While specific yields are highly sequence-dependent, on-resin iodine-mediated cyclization is a widely used and generally efficient method. For the synthesis of atosiban, treatment of the protected linear peptide resin with five equivalents of I₂ in DMF/NMP resulted in rapid and complete disulfide bond formation.[1]

Protocol 2: On-Resin Thiol-Ene "Click" Cyclization

This protocol outlines the cyclization of a peptide containing a cysteine residue and an alkene-bearing amino acid.

Materials:

• Peptidyl-resin containing one Cys(Mmt) residue and one alkene-functionalized amino acid (e.g., Fmoc-Lys(Alloc)-OH incorporated during synthesis)

• 2% TFA in DCM

• 2,2-dimethoxy-2-phenylacetophenone (DMPA) photoinitiator

• Suitable solvent (e.g., DMF)

• UV light source (365 nm)

• Ellman's reagent for qualitative monitoring of free thiols

Procedure:

• Swell the peptidyl-resin in DCM.

• Selectively deprotect the Mmt group by treating the resin with 2% TFA in DCM for 2 minutes, repeating as necessary until the yellow color of the Mmt cation is no longer observed.[8]

• Wash the resin thoroughly with DCM and then DMF.

• Add a solution of DMPA (e.g., 0.1 M) in DMF to the resin.

• Expose the resin suspension to 365 nm UV light for 20-30 minutes with gentle agitation.[8]

• Monitor the disappearance of the free thiol using an on-resin Ellman's test.[8]

• Once the reaction is complete, wash the resin with DMF and DCM, and dry under vacuum.

• Cleave and deprotect the cyclic peptide from the resin.

Quantitative Data Summary: The thiol-ene click reaction is known for its high efficiency and rapid kinetics. On-resin macrocyclization using a norbornene alkene has been shown to reach completion within 20 minutes.[8]

Protocol 3: On-Resin Thiol-Michael Addition for Cyclization

This protocol describes the cyclization of a peptide containing a cysteine residue and a Michael acceptor, such as a vinyl sulfonamide.

Materials:

• Peptidyl-resin with a Cys(Mmt) residue and an N-terminal residue functionalized as a tertiary vinyl sulfonamide

• 3% TFA / 5% Triethylsilane (TES) in DCM

• 10% Diisopropylethylamine (DIPEA) in DMF

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) solution in DMF (e.g., 10 mol%)

Procedure:

• Swell the peptidyl-resin in DCM.

• Selectively deprotect the Mmt group by treating the resin with 3% TFA / 5% TES in DCM for 30 seconds, repeated 15 times.[9]

• Wash the resin with DCM and neutralize with 10% DIPEA in DMF.

• Wash the resin with DMF.

• Add a 10 mol% solution of DBU in DMF to the resin to catalyze the intramolecular Michael addition.

• Allow the reaction to proceed for 1 hour at room temperature.[9]

• Wash the resin with DMF and DCM, and dry under vacuum.

• Cleave and deprotect the cyclic peptide.

Quantitative Data Summary: On-resin macrocyclization of an RGDS peptide using a tertiary vinyl sulfonamide as the Michael acceptor showed a relative efficiency of over 95%.[9]

Visualizing Workflows and Pathways

On-Resin Cyclization Workflow

Caption: General workflow for on-resin peptide cyclization.

Thiol-Based On-Resin Cyclization Strategies

Caption: Overview of thiol-based on-resin cyclization methods.

Conclusion

On-resin cyclization of cysteine-containing peptides is a powerful and efficient strategy for the synthesis of conformationally constrained peptides for drug discovery and other biomedical applications. The choice of an appropriate cysteine protecting group strategy and cyclization method is crucial for achieving high yields and purity of the desired cyclic peptide. The protocols and workflows presented in this document provide a comprehensive guide for researchers to implement these techniques in their laboratories. The continued development of novel cyclization reagents and methodologies will further expand the toolkit available to peptide chemists, enabling the synthesis of increasingly complex and potent cyclic peptide therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. US7994280B2 - On-resin peptide cyclization - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. On-resin conversion of Cys(Acm)-containing peptides to their corresponding Cys(Scm) congeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. On-resin peptide macrocyclization using thiol-ene click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [Development of Synthetic Methodology for Mid-size Peptide Based on Disulfide Bond Formation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Long Cysteine-Containing Peptides via Native Chemical Ligation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Native Chemical Ligation (NCL) is a powerful and widely used chemoselective method for the synthesis of long peptides and proteins. This technique allows for the formation of a native peptide bond between two unprotected peptide fragments, one containing a C-terminal thioester and the other an N-terminal cysteine residue. The reaction proceeds under mild, aqueous conditions, making it compatible with a wide range of functional groups and post-translational modifications.[1][2][3] This document provides detailed application notes and experimental protocols for the synthesis of long cysteine-containing peptides using NCL, with a focus on the synthesis of the 140-amino acid protein, α-synuclein, as a practical example.

Principle of Native Chemical Ligation

The NCL reaction occurs in two main steps. First, a reversible transthioesterification reaction takes place between the C-terminal thioester of one peptide and the thiol group of the N-terminal cysteine of the second peptide. This is followed by a rapid and irreversible intramolecular S-to-N acyl shift, which results in the formation of a stable, native amide bond at the ligation site.[1]

Key Advantages of Native Chemical Ligation

• Chemoselectivity: The reaction is highly specific to the N-terminal cysteine and the C-terminal thioester, avoiding the need for protecting groups on other amino acid side chains.

• Mild Reaction Conditions: NCL is typically performed in aqueous buffers at neutral pH, which helps to preserve the integrity of sensitive functional groups and the peptide's secondary structure.

• Synthesis of Large Proteins: By ligating smaller, synthetically accessible peptide fragments, NCL enables the production of proteins exceeding 100 amino acids, which are challenging to synthesize by traditional solid-phase peptide synthesis (SPPS) alone.[4][5]

• Incorporation of Modifications: The method allows for the site-specific incorporation of unnatural amino acids, post-translational modifications, and labels.

Data Presentation: Synthesis of α-Synuclein Fragments

The successful synthesis of a long peptide via a multi-fragment NCL strategy relies on the efficient synthesis and purification of the individual peptide fragments. The following table summarizes the yields for the three peptide fragments required for the total chemical synthesis of human α-synuclein.[6][7][8]

Peptide Fragment	Sequence Length (Amino Acids)	Synthesis Method	Purification Method	Yield (%)	Purity (%)
H-α-Syn(1-68)-NHNH2	68	MW-SPPS	RP-HPLC	18-30	>95
H-α-Syn(69-106)-NHNH2 [A69Thz]	38	MW-SPPS	RP-HPLC	18-30	>95
H-α-Syn(107-140)-OH [A107C]	34	MW-SPPS	RP-HPLC	18-30	>92

MW-SPPS: Microwave-assisted Solid-Phase Peptide Synthesis; RP-HPLC: Reversed-Phase High-Performance Liquid Chromatography; Thz: Thiazolidine (B150603).

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of human α-synuclein (140 amino acids) using a three-fragment (C-to-N terminus) NCL strategy.

Protocol 1: Solid-Phase Peptide Synthesis of α-Synuclein Fragments

Peptide fragments are synthesized using an automated microwave-assisted solid-phase peptide synthesizer on a 2-chlorotrityl chloride (2-CTC) resin.[6][8]

• Resin Preparation: Swell the 2-CTC resin in dichloromethane (B109758) (DCM) for 30 minutes.

• First Amino Acid Coupling: Couple the first Fmoc-protected amino acid to the resin using diisopropylethylamine (DIPEA) in DCM.

• Peptide Chain Elongation: Perform subsequent amino acid couplings using a standard Fmoc/tBu strategy with HBTU/DIPEA activation. For the middle fragment (69-106), a thiazolidine (Thz)-protected cysteine is used at the N-terminus as a precursor to cysteine.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2-4 hours.

• Peptide Precipitation and Lyophilization: Precipitate the crude peptide in cold diethyl ether, centrifuge to collect the peptide, and lyophilize to obtain a dry powder.

Protocol 2: Purification of Peptide Fragments by RP-HPLC

The crude peptide fragments are purified by preparative reversed-phase high-performance liquid chromatography (RP-HPLC).[9][10][11][12]

• Column: C18 reverse-phase column (e.g., 10 µm, 250 x 22 mm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile (B52724) (ACN).

• Gradient: A linear gradient of increasing mobile phase B concentration (e.g., 5-65% B over 60 minutes) at a flow rate of 10 mL/min.

• Detection: Monitor the elution profile at 214 nm and 280 nm.

• Fraction Collection and Analysis: Collect fractions corresponding to the major peaks and analyze their purity by analytical RP-HPLC and mass spectrometry.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the purified peptide fragment.

Protocol 3: Native Chemical Ligation of α-Synuclein Fragments

This protocol describes a one-pot, three-fragment ligation strategy from the C-terminus to the N-terminus.[5][13][14]

First Ligation: Synthesis of α-Syn(69-140) fragment

• Thioesterification of Fragment 2 (69-106):

  • Dissolve the purified peptide hydrazide H-α-Syn(69-106)-NHNH₂ [A69Thz] in ligation buffer (6 M Guanidine-HCl, 200 mM Na₂HPO₄, pH 3) to a final concentration of 2 mM.

  • Cool the solution to -15°C and add NaNO₂ (1.5 equivalents) to convert the hydrazide to an acyl azide (B81097).

  • After 20 minutes, add 4-mercaptophenylacetic acid (MPAA, 30 equivalents) to convert the acyl azide to a thioester. Adjust the pH to 7 with NaOH.

• Ligation:

  • Add the purified C-terminal fragment H-α-Syn(107-140)-OH [A107C] (1 equivalent) to the thioester solution.

  • Incubate the reaction mixture at room temperature with gentle agitation for 16 hours.

  • Monitor the reaction progress by RP-HPLC and mass spectrometry.

• Purification: Purify the ligated product H-α-Syn(69-140)-OH [A69Thz, A107C] by RP-HPLC as described in Protocol 2.

Thiazolidine Deprotection

• Dissolve the purified ligated fragment in a buffer containing 200 mM methoxyamine hydrochloride at pH 4.

• Incubate for 2 hours at 37°C.

• Purify the deprotected fragment H-α-Syn(69-140)-OH [A69C, A107C] by RP-HPLC.

Second Ligation: Synthesis of full-length α-Synuclein

• Thioesterification of Fragment 1 (1-68): Prepare the thioester of H-α-Syn(1-68)-NHNH₂ following the same procedure as for Fragment 2.

• Ligation:

  • Add the deprotected and purified H-α-Syn(69-140)-OH [A69C, A107C] fragment (1 equivalent) to the thioester solution of Fragment 1.

  • Incubate the reaction mixture at room temperature for 16 hours.

  • Monitor the reaction by RP-HPLC and mass spectrometry.

• Purification: Purify the full-length α-synuclein with cysteine mutations H-α-Syn(1-140)-OH [A69C, A107C] by RP-HPLC.

Protocol 4: Desulfurization to Obtain Native α-Synuclein

The cysteine residues at the ligation sites are converted to alanine (B10760859) to yield the native α-synuclein sequence.[4][5]

• Dissolve the purified, ligated protein in a buffer containing 6 M Guanidine-HCl, 200 mM Na₂HPO₄, 30 mM TCEP, and 200 mM VA-044 as a radical initiator, at pH 7.

• Incubate the reaction at 37°C for 5 hours.

• Monitor the desulfurization by mass spectrometry.

• Purify the final native α-synuclein protein by RP-HPLC. The overall yield for the synthesis of wild-type α-synuclein is approximately 11%.[4][5]

Protocol 5: Biological Activity Assay - Chemotaxis Assay for Synthetic Chemokines

This protocol describes a transwell migration assay to assess the biological activity of a synthesized chemokine, such as CCL2 (MCP-1).[1][15][16][17][18]

• Cell Culture: Culture a monocytic cell line (e.g., THP-1) that expresses the corresponding chemokine receptor (CCR2 for CCL2).

• Assay Setup:

  • Place transwell inserts (e.g., 8 µm pore size) into a 24-well plate.

  • Add media containing different concentrations of the synthesized chemokine to the lower chamber. Use media without the chemokine as a negative control.

  • Add the cell suspension (e.g., 1 x 10⁶ cells/mL in serum-free media) to the upper chamber of the transwell insert.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 2-4 hours to allow for cell migration.

• Quantification of Migration:

  • Carefully remove the transwell inserts.

  • Stain the migrated cells on the bottom of the lower chamber with a fluorescent dye (e.g., Calcein AM).

  • Quantify the number of migrated cells by fluorescence microscopy or a plate reader.

• Data Analysis: Plot the number of migrated cells against the chemokine concentration to determine the chemotactic activity.

Protocol 6: Biological Activity Assay - α-Synuclein Aggregation Assay

This cell-based assay can be used to evaluate the aggregation propensity of the synthesized α-synuclein.[19][20][21][22][23]

• Cell Culture: Use a neuronal cell line (e.g., SH-SY5Y) that can be induced to express α-synuclein.

• Transduction/Transfection: Introduce the synthesized α-synuclein into the cells using an appropriate delivery method (e.g., lipofection or electroporation).

• Induction of Aggregation: Treat the cells with an agent that induces apoptosis or oxidative stress (e.g., staurosporine (B1682477) or rotenone) to promote α-synuclein aggregation.

• Immunofluorescence Staining:

  • Fix and permeabilize the cells.

  • Stain for aggregated α-synuclein using a specific antibody (e.g., anti-phosphorylated Ser129 α-synuclein).

  • Counterstain the nuclei with DAPI.

• Imaging and Analysis:

  • Acquire images using a fluorescence microscope.

  • Quantify the number and size of α-synuclein aggregates per cell using image analysis software.

Mandatory Visualizations

Caption: Experimental workflow for long peptide synthesis.

Caption: CCL2/CCR2 signaling pathway.

Caption: α-Synuclein aggregation pathway.

References

• 1. revvity.com [revvity.com]
• 2. researchgate.net [researchgate.net]
• 3. Expression and Purification of Human α-Synuclein | McGovern Medical School [med.uth.edu]
• 4. scispace.com [scispace.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. ediss.uni-goettingen.de [ediss.uni-goettingen.de]
• 7. researchgate.net [researchgate.net]
• 8. pub.dzne.de [pub.dzne.de]
• 9. Purification of Recombinant α-synuclein: A Comparison of Commonly Used Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. biorxiv.org [biorxiv.org]
• 12. biorxiv.org [biorxiv.org]
• 13. rsc.org [rsc.org]
• 14. Native Chemical Ligation of Thioamide-Containing Peptides: Development and Application to the Synthesis of Labeled α-Synuclein for Misfolding Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Migration Protocol with Chemokines - Recombinant Biotinylated Chemokine Proteins from ChemoTactics [chemotactics.com]
• 16. timothyspringer.org [timothyspringer.org]
• 17. abcam.com [abcam.com]
• 18. CCR2 Acts as Scavenger for CCL2 during Monocyte Chemotaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. In Vitro Cell based α-synuclein Aggregation Assay Service - Creative Biolabs [creative-biolabs.com]
• 20. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 21. α-Synuclein Aggregation Assay - Creative Bioarray CellAssay [cellassay.creative-bioarray.com]
• 22. innoprot.com [innoprot.com]
• 23. α-Synuclein Seeding Assay Using Cultured Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formation of Multiple Disulfide Bonds in Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfide bonds are critical post-translational modifications in many peptides and proteins, playing a crucial role in defining their three-dimensional structure, stability, and biological activity. The correct formation of one or more disulfide bridges is often a prerequisite for therapeutic efficacy. However, the synthesis of peptides with multiple cysteine residues presents a significant challenge due to the potential for mispairing, leading to a heterogeneous mixture of disulfide isomers.

These application notes provide a comprehensive overview of the primary techniques for forming multiple disulfide bonds in synthetic peptides. We will cover both random and regioselective (stepwise) oxidation strategies, offering detailed experimental protocols and comparative data to guide researchers in selecting the optimal method for their specific peptide.

I. Random Oxidation Strategies

Random oxidation is a straightforward approach where all cysteine thiols are deprotected simultaneously and allowed to oxidize in the presence of an oxidizing agent. This method is often employed when the native disulfide bond arrangement is the most thermodynamically stable isomer, as the peptide is allowed to fold into its lowest energy conformation.

A. Air Oxidation

Air oxidation is the simplest method for disulfide bond formation, relying on atmospheric oxygen as the oxidant. It is typically performed in a slightly basic aqueous buffer to facilitate thiol deprotonation, which is necessary for oxidation.

Experimental Protocol: Air Oxidation of a Peptide with Multiple Cysteines

• Peptide Preparation: Following solid-phase peptide synthesis (SPPS) and cleavage from the resin, the crude peptide containing free thiol groups is purified by reverse-phase high-performance liquid chromatography (RP-HPLC). The purified peptide is lyophilized.

• Dissolution: The lyophilized peptide is dissolved in a minimal amount of a suitable organic solvent (e.g., acetonitrile (B52724) or dimethyl sulfoxide) to ensure complete solubility before dilution.

• Oxidation Reaction:

  • Prepare a 0.1 M ammonium (B1175870) bicarbonate buffer (pH 8.0-8.5).

  • Slowly add the dissolved peptide solution to the vigorously stirring buffer to achieve a final peptide concentration of 0.1-0.5 mg/mL. High dilution is crucial to favor intramolecular disulfide bond formation over intermolecular polymerization.

  • Allow the reaction to proceed at room temperature, open to the atmosphere, for 12-24 hours.

• Monitoring the Reaction: The progress of the oxidation can be monitored by taking aliquots of the reaction mixture at different time points and analyzing them by RP-HPLC and mass spectrometry (MS). A decrease in the mass corresponding to the reduced peptide and the appearance of a mass corresponding to the oxidized peptide (loss of 2 Da for each disulfide bond) indicates the reaction is proceeding.

• Work-up and Purification:

  • Once the reaction is complete, acidify the solution to pH 3-4 with trifluoroacetic acid (TFA) to stop the reaction and improve binding to the HPLC column.

  • Lyophilize the reaction mixture to remove the ammonium bicarbonate.

  • Re-dissolve the peptide in an appropriate solvent and purify the correctly folded isomer by RP-HPLC.

  • Characterize the final product by MS and, if necessary, by nuclear magnetic resonance (NMR) or X-ray crystallography to confirm the disulfide bond connectivity.

Quantitative Data for Random Oxidation

The yield of the desired isomer from random oxidation is highly dependent on the peptide sequence and the thermodynamic stability of the native fold.

Peptide Example	Number of Disulfide Bonds	Oxidation Conditions	Yield of Native Isomer	Reference
α-Conotoxin SI	2	Air oxidation in 0.1 M NH4HCO3, pH 7.8	Low, mixture of isomers	[1]
Human Defensin	3	Air oxidation in pH 8-9 buffer	Variable, sequence-dependent	[2]

Logical Workflow for Random Air Oxidation

Caption: Workflow for random air oxidation of peptides.

II. Regioselective (Stepwise) Disulfide Bond Formation

Regioselective strategies offer precise control over disulfide bond formation by using a set of orthogonal cysteine-protecting groups. These protecting groups can be selectively removed under specific conditions, allowing for the stepwise formation of each disulfide bond in a predetermined order. This approach is essential when the desired disulfide isomer is not the most thermodynamically stable product.

A. Orthogonal Cysteine Protecting Groups

A variety of orthogonal protecting groups are available for Fmoc-based SPPS. The choice of protecting groups is critical and depends on their stability to the synthesis conditions and the specific cleavage reagents required for their removal.

Protecting Group	Abbreviation	Cleavage Reagent	Stability
Trityl	Trt	Mild acid (e.g., 1-2% TFA in DCM), or standard TFA cleavage cocktail	Labile to standard cleavage
4-Methoxytrityl	Mmt	Very mild acid (e.g., 1% TFA in DCM)	More labile than Trt
Acetamidomethyl	Acm	Iodine (I2), N-halosuccinimides (e.g., NCS), mercury(II) acetate, or palladium complexes	Stable to TFA
tert-Butyl	tBu	Silyl (B83357) chloride-sulfoxide system, strong acid (e.g., HF)	Stable to TFA and I2
tert-Butylthio	StBu	Reducing agents (e.g., DTT, TCEP)	Stable to TFA and I2

B. Protocol 1: Stepwise Formation of Two Disulfide Bonds using Trt and Acm Protecting Groups

This protocol describes the synthesis of a peptide with two disulfide bonds, for example, α-conotoxin SI, where the first disulfide is formed from Trt-deprotected cysteines and the second from Acm-protected cysteines.

Experimental Protocol: Trt/Acm Strategy

• Peptide Synthesis (SPPS):

  • Synthesize the peptide on a suitable resin using standard Fmoc-SPPS.

  • Incorporate Fmoc-Cys(Trt)-OH at the positions for the first disulfide bond.

  • Incorporate Fmoc-Cys(Acm)-OH at the positions for the second disulfide bond.

• Cleavage and Deprotection of Trt:

  • Cleave the peptide from the resin using a standard TFA cocktail (e.g., TFA/TIS/H2O, 95:2.5:2.5, v/v/v) for 2-3 hours at room temperature. This step also removes the Trt protecting groups, leaving the Acm groups intact.

  • Precipitate the peptide with cold diethyl ether, centrifuge, and wash the pellet.

  • Purify the mono-Acm-protected peptide by RP-HPLC and lyophilize.

• Formation of the First Disulfide Bond (Trt-deprotected Cys):

  • Dissolve the purified peptide in a 0.1 M ammonium bicarbonate buffer (pH 8.0-8.5) at a concentration of 0.1-0.5 mg/mL.

  • Allow air oxidation to proceed for 12-24 hours at room temperature.

  • Monitor the reaction by RP-HPLC/MS.

  • Once complete, lyophilize the reaction mixture and purify the single-disulfide-bridged peptide by RP-HPLC.

• Formation of the Second Disulfide Bond (Acm-deprotected Cys):

  • Iodine Oxidation:

    • Dissolve the lyophilized peptide in an aqueous acetic acid solution (e.g., 80% acetic acid).

    • Add a solution of iodine (I2) in methanol (B129727) or acetic acid (typically 10-fold molar excess over the peptide) dropwise while stirring.

    • Stir the reaction for 30-60 minutes at room temperature.

    • Monitor the reaction by RP-HPLC/MS.

    • Quench the excess iodine by adding a solution of ascorbic acid or sodium thiosulfate (B1220275) until the yellow color disappears.

  • Purification:

    • Dilute the reaction mixture with water and purify the final bicyclic peptide by RP-HPLC.

    • Characterize the final product by MS to confirm the correct mass.

Quantitative Data for Stepwise Trt/Acm Strategy

Peptide Example	Disulfide Bond 1 (Yield)	Disulfide Bond 2 (Yield)	Overall Yield	Reference
α-Conotoxin SI	Air oxidation of Cys(Trt)	I2 oxidation of Cys(Acm)	~48%	[1]
Apamin	NCS oxidation of Cys(Mmt)	I2 oxidation of Cys(Acm)	High	[3]

Workflow for Stepwise Disulfide Formation (Trt/Acm)

Caption: Stepwise formation using Trt and Acm protecting groups.

C. Protocol 2: On-Resin Disulfide Bond Formation using Mmt and Acm Protecting Groups

On-resin cyclization can minimize intermolecular side reactions due to the "pseudo-dilution" effect on the solid support. This protocol uses the highly acid-labile Mmt group for the first disulfide bond and the stable Acm group for the second, which is formed after cleavage.

Experimental Protocol: On-Resin Mmt/Acm Strategy

• Peptide Synthesis (SPPS):

  • Synthesize the peptide on an acid-labile resin (e.g., Rink Amide) using Fmoc-SPPS.

  • Incorporate Fmoc-Cys(Mmt)-OH and Fmoc-Cys(Acm)-OH at the desired positions.

• On-Resin Formation of the First Disulfide Bond:

  • Mmt Deprotection: Swell the peptidyl-resin in dichloromethane (B109758) (DCM). Treat the resin with a solution of 1-2% TFA in DCM containing 5% triisopropylsilane (B1312306) (TIS) for 2 minutes. Repeat this step 5-10 times until the yellow color of the Mmt cation is no longer observed in the washings. Wash the resin thoroughly with DCM and then dimethylformamide (DMF).

  • Oxidation with N-Chlorosuccinimide (NCS):

    • Swell the resin in DMF.

    • Add a solution of NCS (2-3 equivalents relative to the peptide) in DMF.

    • Agitate the resin for 15-30 minutes at room temperature.

    • Wash the resin thoroughly with DMF and DCM.

• Cleavage from Resin:

  • Cleave the mono-cyclic, Acm-protected peptide from the resin using a standard TFA cocktail.

  • Precipitate with cold diethyl ether and purify by RP-HPLC.

• Formation of the Second Disulfide Bond:

  • Follow the procedure for iodine oxidation of Acm-protected cysteines as described in Protocol 1, Step 4.

  • Purify the final bicyclic peptide by RP-HPLC.

Quantitative Data for On-Resin Mmt/Acm Strategy

Peptide Example	On-Resin Oxidation Reagent	Yield of Mono-cyclic Peptide	Final Bicyclic Yield	Reference
α-Conotoxin	N-Chlorosuccinimide (NCS)	Good purity observed	High	[4][5]
Apamin	N-Chlorosuccinimide (NCS)	Quantitative conversion	High	[3]

Workflow for On-Resin and Solution Phase Disulfide Formation

Caption: On-resin followed by solution phase disulfide formation.

III. Advanced Reagents for Disulfide Bond Formation

Several other reagents have been developed to facilitate regioselective disulfide bond formation, particularly for protecting groups that are stable to standard cleavage conditions.

A. Silyl Chloride-Sulfoxide System for Cys(tBu) Deprotection and Oxidation

The tert-butyl (tBu) protecting group is very stable and requires specific reagents for its removal. The silyl chloride-sulfoxide system allows for the deprotection of Cys(tBu) and concomitant disulfide bond formation. This method was famously used in the total synthesis of human insulin.[6]

Experimental Protocol: Silyl Chloride-Sulfoxide Method

• Peptide Preparation: The peptide with Cys(tBu) protecting groups should be purified and lyophilized.

• Reaction Setup:

  • Dissolve the peptide in TFA.

  • Add diphenylsulfoxide (PhS(O)Ph) to the solution.

  • Cool the reaction mixture to 4°C.

• Reaction:

  • Add methyltrichlorosilane (B1216827) (CH3SiCl3) to the cooled solution.

  • Stir the reaction for 10-30 minutes at 4°C.

• Work-up and Purification:

  • Evaporate the TFA under reduced pressure.

  • Precipitate the peptide with cold diethyl ether.

  • Purify the peptide by RP-HPLC.

Note: This method is not compatible with unprotected tryptophan residues, which can undergo chlorination.

B. Thallium(III) Trifluoroacetate (Tl(TFA)3) Oxidation

Tl(TFA)3 is a powerful oxidizing agent that can cleave various S-protecting groups (including Acm) and simultaneously form disulfide bonds.

Experimental Protocol: Tl(TFA)3 Oxidation

Caution: Thallium compounds are highly toxic and must be handled with appropriate safety precautions in a fume hood.

• Peptide Preparation: Dissolve the S-protected peptide in TFA and cool to 0°C.

• Reaction:

  • Add Tl(TFA)3 (1.2 equivalents per protecting group) to the solution.

  • Stir for 60 minutes at 0°C.

• Work-up and Purification:

  • Evaporate the TFA.

  • Precipitate the peptide with cold diethyl ether.

  • Purify the cyclic peptide by RP-HPLC.

Conclusion

The formation of multiple disulfide bonds is a critical and often challenging step in the chemical synthesis of complex peptides. The choice between random and regioselective oxidation strategies depends on the specific properties of the target peptide. For peptides where the native conformation is thermodynamically favored, random oxidation can be a simple and effective approach. However, for the majority of multi-disulfide-containing peptides, a regioselective strategy employing orthogonal protecting groups is necessary to ensure the formation of the correct isomer in high yield. The protocols and data presented in these application notes provide a foundation for researchers to develop robust and efficient methods for the synthesis of these important biomolecules. Careful planning of the protection strategy, optimization of reaction conditions, and diligent monitoring are key to success.

References

• 1. General synthetic strategy for regioselective ultrafast formation of disulfide bonds in peptides and proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]
• 3. peptidetherapeutics.org [peptidetherapeutics.org]
• 4. N-Chlorosuccinimide, an efficient reagent for on-resin disulfide formation in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. [Studies on development of disulfide bond forming reaction and the application to regioselective disulfide formation] - PubMed [pubmed.ncbi.nlm.nih.gov]

Cysteine Peptide Crosslinking: Application Notes and Protocols for Structural Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for utilizing cysteine peptide crosslinking methods in structural analysis. Cysteine's unique reactivity allows for the introduction of specific covalent bonds, providing distance constraints that are invaluable for elucidating protein-protein interactions (PPIs) and defining the three-dimensional architecture of protein complexes.

Introduction to Cysteine Crosslinking for Structural Biology

Chemical crosslinking coupled with mass spectrometry (XL-MS) has emerged as a powerful technique for probing protein structures and interactions in their native or near-native states.[1] Cysteine, due to the nucleophilic nature of its thiol group, offers a highly specific target for a variety of crosslinking chemistries.[2][3] By introducing cysteine residues at strategic locations through site-directed mutagenesis, researchers can create specific and defined crosslinks, providing valuable distance constraints for computational modeling of protein structures and complexes.[2][4]

This document outlines several common cysteine crosslinking strategies, including disulfide bond formation, and the use of homobifunctional maleimide (B117702) and haloacetamide reagents. Detailed protocols for each method are provided, along with a guide to the subsequent mass spectrometry analysis required to identify the crosslinked peptides.

Cysteine-Reactive Crosslinking Chemistries

The choice of crosslinking chemistry is critical and depends on the specific research question, the nature of the protein system, and the desired bond properties.

• Disulfide Bonds: This method relies on the oxidation of two proximal cysteine residues to form a disulfide bridge. This can occur spontaneously under oxidizing conditions or be induced by specific reagents. The resulting crosslink is reversible with reducing agents, which can be advantageous for certain applications.[5]

• Homobifunctional Maleimide Reagents: These crosslinkers possess two maleimide groups that react specifically with the thiol groups of cysteine residues to form stable thioether bonds.[2] The reaction is most efficient at a pH range of 6.5-7.5.[3]

• Homobifunctional Haloacetamide Reagents: These reagents, such as those containing iodoacetyl or bromoacetyl groups, also react with cysteine thiols to form stable thioether linkages. While their reaction kinetics may be slower than maleimides, they can offer greater stability and specificity under certain conditions.[2][6]

A visual representation of these crosslinking strategies is provided below.

Fig 1. Cysteine crosslinking chemistries.

Quantitative Data on Cysteine Crosslinkers

The selection of an appropriate crosslinker is guided by its spacer arm length, which dictates the maximum distance between the Cα atoms of the crosslinked cysteine residues. The reactivity of the crosslinker, often expressed as a second-order rate constant, is another crucial parameter influencing the efficiency of the crosslinking reaction.

Crosslinker Type	Reactive Group	Spacer Arm Length (Å)	Second-Order Rate Constant (M⁻¹s⁻¹)	Notes
Homobifunctional	Maleimide	Variable (e.g., BMOE: 8.0 Å, BMH: 16.1 Å)[7][8]	~100 - 1000[3]	Forms stable thioether bonds. Reaction is pH-dependent (optimal at 6.5-7.5).[3]
Homobifunctional	Haloacetamide (Iodo/Bromo)	Variable (e.g., DBrASO: 16.4 Å)[6]	~0.6 (Iodoacetamide)[9]	Forms stable thioether bonds. Generally slower reaction than maleimides but can offer higher specificity.[6]
Heterobifunctional	Amine (NHS-ester) & Sulfhydryl (Maleimide)	Variable (e.g., SMCC: 8.3 Å)	Maleimide: ~100 - 1000[3]	Allows for the specific conjugation of proteins via lysine (B10760008) and cysteine residues.
Disulfide Bond	Thiol	~2.0 Å (S-S bond)	Variable (depends on oxidant and conditions)	Reversible with reducing agents. Can form spontaneously under oxidizing conditions.

Experimental Protocols

The following protocols provide a general framework for performing cysteine crosslinking experiments. Optimization of reaction conditions, such as crosslinker concentration, incubation time, and temperature, is often necessary for specific protein systems.

Protocol 1: Homobifunctional Maleimide Crosslinking

This protocol describes the use of a homobifunctional maleimide crosslinker to covalently link two cysteine residues.

Materials:

• Purified protein sample in a suitable buffer (e.g., PBS, HEPES), pH 6.5-7.5. Avoid buffers containing thiols.

• Homobifunctional maleimide crosslinker (e.g., BMOE, BMH).

• Reducing agent (e.g., TCEP or DTT).

• Quenching solution (e.g., free cysteine or β-mercaptoethanol).

• Anhydrous DMSO or DMF for dissolving the crosslinker.

Procedure:

• Reduction of Disulfide Bonds (Optional): If the protein contains native disulfide bonds that need to be reduced, incubate the protein with a 10-20 fold molar excess of TCEP for 30 minutes at room temperature. If using DTT, it must be removed prior to the addition of the maleimide crosslinker.

• Prepare Crosslinker Stock Solution: Dissolve the maleimide crosslinker in anhydrous DMSO or DMF to a final concentration of 10-20 mM.

• Crosslinking Reaction: Add a 10-50 fold molar excess of the crosslinker to the protein solution. The optimal molar ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Stop the reaction by adding a quenching solution (e.g., free cysteine) to a final concentration that is in excess of the unreacted crosslinker. Incubate for 15-30 minutes at room temperature.

• Sample Preparation for Analysis: The crosslinked sample is now ready for analysis by SDS-PAGE to visualize the crosslinked products or for mass spectrometry analysis to identify the crosslinked peptides.

Protocol 2: In Situ Disulfide Bond Formation

This protocol outlines a method for inducing the formation of disulfide bonds between proximal cysteine residues using an oxidizing agent.

Materials:

• Purified protein sample in a suitable buffer (e.g., Tris-HCl, HEPES), pH 7.0-8.5.

• Oxidizing agent (e.g., copper(II)-1,10-phenanthroline (Cu-Phe) or hydrogen peroxide).

• Quenching/Alkylating solution (e.g., N-ethylmaleimide (NEM) or iodoacetamide).

Procedure:

• Prepare Protein Sample: Ensure the protein sample is in a buffer free of reducing agents.

• Initiate Oxidation: Add the oxidizing agent to the protein solution. For Cu-Phe, a final concentration of 100-500 µM is typically used. For H₂O₂, concentrations can range from 1-10 mM.

• Incubation: Incubate the reaction mixture for 15-60 minutes at room temperature. The optimal time should be determined experimentally.

• Quench and Alkylate: Stop the reaction and block any remaining free thiols by adding an alkylating agent such as NEM or iodoacetamide (B48618) to a final concentration of 10-50 mM. Incubate for 30 minutes at room temperature in the dark.

• Sample Preparation for Analysis: The sample can be analyzed by non-reducing SDS-PAGE to observe the formation of disulfide-linked dimers or oligomers. For mass spectrometry, the sample is then processed for enzymatic digestion.

Mass Spectrometry Analysis of Crosslinked Peptides

The identification of crosslinked peptides by mass spectrometry is a critical step in XL-MS workflows. The general procedure is outlined below.

Fig 2. General workflow for MS analysis.

Protocol for Sample Preparation for Mass Spectrometry:

• Denaturation, Reduction, and Alkylation:

  • Denature the crosslinked protein sample in a buffer containing 8 M urea (B33335) or 6 M guanidinium (B1211019) chloride.

  • Reduce any remaining disulfide bonds with 10 mM DTT for 1 hour at 37°C.

  • Alkylate all cysteine residues with 55 mM iodoacetamide for 45 minutes at room temperature in the dark. This step ensures that all cysteines are modified, preventing disulfide scrambling.

• Enzymatic Digestion:

  • Dilute the sample to reduce the denaturant concentration (e.g., to < 1 M urea).

  • Add a protease, such as trypsin, at a 1:50 to 1:100 (enzyme:protein) ratio and incubate overnight at 37°C.

• Desalting:

  • Acidify the digest with formic acid or trifluoroacetic acid.

  • Desalt the peptide mixture using a C18 solid-phase extraction cartridge.

• Enrichment of Crosslinked Peptides (Optional but Recommended):

  • Due to the low abundance of crosslinked peptides, an enrichment step such as size exclusion chromatography (SEC) or strong cation exchange (SCX) chromatography is often employed.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture using a high-resolution mass spectrometer.

• Data Analysis:

  • Utilize specialized software (e.g., MeroX, pLink, XlinkX) to identify the crosslinked peptides from the complex MS/MS data.[10] These programs are designed to search for spectra containing fragments from two different peptides linked by the mass of the crosslinker.

Conclusion

Cysteine peptide crosslinking is a versatile and powerful tool for structural biologists. The methods and protocols described in these application notes provide a solid foundation for researchers to begin exploring the architecture of proteins and protein complexes. Careful experimental design, optimization of reaction conditions, and the use of appropriate data analysis software are key to obtaining high-quality distance constraints that can be integrated with other structural data to generate detailed and accurate molecular models.

References

• 1. Quantitative evaluation of the lengths of homobifunctional protein cross-linking reagents used as molecular rulers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Introduction to approaches and tools for the evaluation of protein cysteine oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. researchgate.net [researchgate.net]
• 6. Exploring an Alternative Cysteine-Reactive Chemistry to Enable Proteome-Wide PPI Analysis by Cross-Linking Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crosslinking Reagents | Thermo Fisher Scientific [thermofisher.com]
• 8. Use of cysteine-reactive crosslinkers to probe conformational flexibility of human DJ-1 demonstrates that Glu18 mutations are dimers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Maleimide-Based Chemical Proteomics for Quantitative Analysis of Cysteine Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Cysteine Peptides as Versatile Molecular Carriers for Targeted Drug Delivery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The targeted delivery of therapeutic agents to specific cells and tissues remains a significant challenge in drug development. Cysteine-containing peptides have emerged as a promising and versatile platform to overcome this hurdle. The unique chemical properties of the cysteine residue, particularly its thiol group, enable the formation of stable yet reversible disulfide bonds, facilitating the conjugation of drugs and offering a mechanism for controlled release in specific microenvironments. Furthermore, the incorporation of cysteine into peptides can enhance their cell-penetrating capabilities, leading to improved intracellular drug delivery. These attributes make cysteine peptides highly attractive for developing next-generation drug delivery systems with enhanced efficacy and reduced off-target toxicity.

This document provides detailed application notes on the use of cysteine peptides as molecular carriers, protocols for key experiments, and a summary of relevant quantitative data to guide researchers in this exciting field.

Application Notes

Cysteine-Enhanced Cell Penetration

Cell-penetrating peptides (CPPs) are short peptides capable of traversing cellular membranes and delivering various molecular cargoes into the cytoplasm.[1] The inclusion of cysteine residues in CPP sequences has been shown to significantly enhance their transduction efficiency.[2] It is hypothesized that the thiol group of cysteine can interact with components of the cell surface, facilitating internalization.[3] Studies have demonstrated that the addition of a single cysteine residue to a CPP can be optimal for maximizing delivery efficiency.[2] This strategy is applicable to a wide range of CPPs and can be a simple yet effective method to improve the intracellular delivery of therapeutic molecules such as proteins and small-molecule drugs.[2]

Redox-Responsive Drug Delivery via Disulfide Linkages

The tumor microenvironment and the intracellular environment of many pathological cells are characterized by a higher concentration of reducing agents, such as glutathione (B108866) (GSH), compared to the extracellular space.[4][5] This redox potential gradient provides a powerful stimulus for targeted drug release. Cysteine-containing peptides can be conjugated to drugs via disulfide bonds, which are stable in the oxidative extracellular environment but are readily cleaved in the presence of high GSH levels inside target cells.[6][7] This "smart" delivery system ensures that the drug remains inactive until it reaches its site of action, thereby minimizing systemic toxicity.[4] This approach has been successfully applied in the development of nanocarriers for cancer therapy and in treating conditions like myocardial infarction.[8][9]

Cysteine-Based Nanocarriers

Cysteine and its derivatives can be used to construct various nanocarriers, such as nanoparticles and organogels.[10][11] These biomaterials offer high drug loading capacity and biocompatibility.[10] Redox-responsive nanoparticles can be formulated using cysteine-based polymers that disassemble and release their drug payload in a reducing environment.[12] These nanocarriers can be further functionalized with targeting ligands to enhance their specificity for diseased tissues.[8] For instance, cysteine-based nanoparticles have been shown to preferentially accumulate in tumor tissues, leading to significant suppression of tumor growth in preclinical models.[12]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on cysteine peptide-mediated drug delivery, providing a comparative overview of their performance.

Peptide/Carrier	Cargo	Cell Line	Enhancement of Cellular Uptake (Fold Increase)	Reference
AP (Cysteine-containing CPP)	EGFP	Jurkat T cells	Significantly higher than R9	[2]
Cysteine-added R9	EGFP	Jurkat T cells	Higher than R9	[2]
Cyclic [CR]4	F'-3TC (fluorescent lamivudine)	CCRF-CEM	16-fold	[13][14][15]
Cyclic [CR]4	F'-GpYEEI (phosphopeptide)	CCRF-CEM	20-fold	[13][14][15]
Linear (CR)5	F'-3TC	CCRF-CEM	10-fold	[16]

Table 1: Enhancement of Cellular Uptake by Cysteine-Containing Peptides. This table illustrates the significant improvement in cellular uptake of various cargoes when delivered by cysteine-containing peptides compared to controls or other carriers.

Nanocarrier System	Drug	Drug Loading Capacity (%)	Particle Size (nm)	Reference
Cysteine-based redox-responsive nanoparticles	Lapatinib	12.5	79.71	[12]
Cysteine-functionalized nanostructured lipid carriers	Docetaxel	High (not specified)	<100	[17]
Cysteine-modified MnFe2O4 nanoparticles	5-Fluorouracil	Not specified	Not specified	[18]

Table 2: Characteristics of Cysteine-Based Nanocarriers. This table provides key physical and drug-loading characteristics of different cysteine-based nanocarrier formulations.

Key Experimental Protocols

Protocol 1: Synthesis of a Cysteine Peptide-Drug Conjugate via a Disulfide Bond

This protocol describes a general method for conjugating a drug containing a thiol-reactive group to a cysteine-containing peptide.

Materials:

• Cysteine-containing peptide

• Drug with a maleimide (B117702) or pyridyl disulfide group

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethylformamide (DMF)

• Size-exclusion chromatography (SEC) column

• HPLC system for purification and analysis

Procedure:

• Peptide and Drug Preparation: Dissolve the cysteine-containing peptide in PBS at a concentration of 1-5 mg/mL. Dissolve the thiol-reactive drug in a minimal amount of DMF and then dilute with PBS.

• Conjugation Reaction: Add the drug solution to the peptide solution in a molar excess (e.g., 2-5 fold). The reaction mixture is typically stirred at room temperature for 2-4 hours or overnight at 4°C.

• Monitoring the Reaction: Monitor the progress of the reaction by analytical HPLC. The formation of the conjugate will be indicated by a new peak with a different retention time from the starting materials.

• Purification: Once the reaction is complete, purify the peptide-drug conjugate from unreacted peptide and drug using size-exclusion chromatography or preparative HPLC.

• Characterization: Characterize the purified conjugate by mass spectrometry to confirm the correct molecular weight and by UV-Vis spectroscopy to determine the drug-to-peptide ratio.[19]

Protocol 2: Evaluation of Cellular Uptake by Flow Cytometry

This protocol outlines the steps to quantify the cellular uptake of a fluorescently labeled cysteine peptide-drug conjugate.[2][6]

Materials:

• Target cells (e.g., cancer cell line)

• Fluorescently labeled cysteine peptide-drug conjugate

• Cell culture medium

• PBS

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Cell Seeding: Seed the target cells in a 24-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Treatment: Remove the culture medium and wash the cells with PBS. Add fresh medium containing the fluorescently labeled conjugate at various concentrations. Incubate the cells for a defined period (e.g., 1-4 hours) at 37°C.

• Cell Harvesting: After incubation, remove the treatment medium and wash the cells three times with cold PBS to remove any non-internalized conjugate.

• Detachment: Detach the cells from the plate using Trypsin-EDTA.

• Flow Cytometry Analysis: Resuspend the cells in PBS and analyze them using a flow cytometer. The mean fluorescence intensity of the cells is proportional to the amount of internalized conjugate.[2]

• Data Analysis: Quantify the cellular uptake by comparing the mean fluorescence intensity of treated cells to that of untreated control cells.

Protocol 3: Assessment of Redox-Responsive Drug Release

This protocol describes an in vitro assay to evaluate the release of a drug from a cysteine peptide conjugate in response to a reducing agent like glutathione (GSH).[20]

Materials:

• Cysteine peptide-drug conjugate (with a disulfide linker)

• PBS, pH 7.4

• Glutathione (GSH)

• Dithiothreitol (DTT) as a positive control

• HPLC system

Procedure:

• Release Assay Setup: Prepare solutions of the peptide-drug conjugate in PBS. Divide the solution into different tubes.

• Initiation of Release: To the experimental tubes, add GSH to a final concentration that mimics the intracellular reducing environment (e.g., 1-10 mM).[4] To a positive control tube, add DTT. Leave a negative control tube with only the conjugate in PBS.

• Incubation: Incubate all tubes at 37°C.

• Sampling: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots from each tube.

• Analysis: Analyze the samples by HPLC to quantify the amount of free drug released.[21]

• Data Analysis: Plot the cumulative percentage of drug released over time for each condition. A significantly faster release in the presence of GSH and DTT compared to the PBS control indicates redox-responsive release.[20]

Visualizations

Caption: Experimental workflow for developing cysteine peptide drug carriers.

Caption: Mechanism of redox-responsive drug delivery by cysteine peptides.

Caption: Key features and benefits of cysteine peptide drug carriers.

References

• 1. Peptide-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How to evaluate the cellular uptake of CPPs with fluorescence techniques: Dissecting methodological pitfalls associated to tryptophan-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Redox-manipulating nanocarriers for anticancer drug delivery: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Redox-Responsive Drug Delivery Systems: A Chemical Perspective [mdpi.com]
• 6. Mechanisms of Cellular Uptake of Cell-Penetrating Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A direct approach to quantification of the cellular uptake of cell-penetrating peptides using MALDI-TOF mass spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. benchchem.com [benchchem.com]
• 10. How to evaluate the cellular uptake of CPPs with fluorescence techniques: dissecting methodological pitfalls associated to tryptophan-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Cysteine-based redox-responsive nanoparticles for small-molecule agent delivery - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 13. General method for the quantification of drug loading and release kinetics of nanocarriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Cysteine and arginine-rich peptides as molecular carriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. Drug Release from Disulfide-Linked Prodrugs: Role of Thiol Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. How to Measure Drug Release Kinetics from Hydrogel Matrices — HPLC Protocol and Data Formats [eureka.patsnap.com]

Application Notes and Protocols for the Selective Removal of Cysteine Protecting Groups

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the selective removal of commonly used cysteine protecting groups in peptide synthesis. The strategic deprotection of cysteine residues is critical for the correct formation of disulfide bonds in complex peptides and for the site-specific modification of therapeutic proteins and peptides.

Introduction to Cysteine Protecting Groups and Orthogonality

The sulfhydryl group of cysteine is highly reactive and requires protection during solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions such as oxidation and alkylation.[1][2] The choice of protecting group is dictated by the overall synthetic strategy, particularly the need for regioselective disulfide bond formation.[1][3] The concept of "orthogonality" is central to this strategy, referring to the use of multiple protecting groups that can be removed under distinct conditions without affecting each other.[1] This allows for the sequential and controlled formation of multiple disulfide bridges in a peptide.

Quantitative Data Summary

The following tables summarize the cleavage conditions and reported efficiencies for the removal of common cysteine protecting groups. The efficiency of deprotection can be sequence-dependent and influenced by reaction conditions.[4]

Table 1: Acid-Labile Cysteine Protecting Groups

Protecting Group	Structure	Cleavage Conditions	Deprotection Yield	Key Considerations
Trityl (Trt)	Triphenylmethyl	95% TFA with scavengers (e.g., TIS, H₂O, EDT)	>95%[4]	Standard choice for routine synthesis; cleavage can be incomplete without sufficient scavengers.
4-Methoxytrityl (Mmt)	4-CH₃O-C₆H₄-(C₆H₅)₂C-	1-2% TFA in DCM	High	More acid-labile than Trt, enabling selective on-resin deprotection.[5]
Diphenylmethyl (Dpm)	(C₆H₅)₂CH-	Standard TFA cleavage cocktail[6]	Not specified	An alternative to Trt, may reduce racemization.
Tetrahydropyranyl (Thp)	C₅H₉O-	Standard TFA cleavage cocktail[6]	Complete removal in 2 hours with TFA/water/TIS (95:2.5:2.5).	Offers reduced side reactions compared to Trt.

Table 2: Orthogonal Cysteine Protecting Groups

Protecting Group	Structure	Cleavage Conditions	Deprotection Yield	Key Considerations
Acetamidomethyl (Acm)	CH₃CONHCH₂-	I₂, Hg(OAc)₂, AgOTf, Tl(TFA)₃	Variable (67% to near quantitative with I₂)[4]	Orthogonal to acid-labile groups; requires a separate deprotection step. Iodine can oxidize sensitive residues.
tert-Butyl (tBu)	(CH₃)₃C-	Hg(OAc)₂, HF, TMSBr/TFA	Generally good with appropriate reagents.	Orthogonal to Trt and Acm; cleavage conditions can be harsh.
S-tert-butylthio (StBu)	(CH₃)₃CS-	Reduction with thiols (e.g., DTT, β-mercaptoethanol) or phosphines (e.g., TCEP)	High	Orthogonal to acid-labile groups; cleaved under reducing conditions.
4-methoxybenzyl (Mob)	4-CH₃O-C₆H₄CH₂-	HF, TFA/TIS (at 37°C)[7][8]	Cys(Mob) is more labile than Cys(Acm) and Cys(tBu) in TFA/TIS.[7]	Used in Boc-SPPS; can be removed with TFA/TIS under specific conditions.[7][8]

Experimental Protocols

The following are detailed protocols for the selective removal of key cysteine protecting groups.

Protocol 1: Removal of the Trityl (Trt) Group

This protocol describes the standard acidolytic cleavage of the Trt group, typically performed concurrently with peptide cleavage from the resin.

Materials:

• Peptidyl-resin with Cys(Trt)

• Cleavage Cocktail: Trifluoroacetic acid (TFA)/Triisopropylsilane (B1312306) (TIS)/Water (H₂O) (95:2.5:2.5, v/v/v)[6]

• Cold diethyl ether

• Centrifuge

• HPLC for purification

Procedure:

• Swell the dried peptidyl-resin in a reaction vessel.

• Add the cleavage cocktail to the resin.

• Stir or agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the deprotected peptide.

• Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether.[6]

• Dry the peptide pellet under vacuum.

• Purify the peptide by HPLC.

Protocol 2: Selective On-Resin Removal of the 4-Methoxytrityl (Mmt) Group

This protocol allows for the selective deprotection of Mmt-protected cysteine residues while the peptide remains attached to the solid support, enabling on-resin disulfide bond formation or modification.

Materials:

• Peptidyl-resin with Cys(Mmt)

• Deprotection Solution: 1-2% TFA in Dichloromethane (DCM) with 2.5% TIS[6][9]

• DCM

• Dimethylformamide (DMF)

Procedure:

• Swell the peptidyl-resin in DCM in a reaction vessel.

• Treat the resin with the deprotection solution. The release of the Mmt cation can be monitored by the appearance of a yellow color.

• Repeat the treatment for short intervals (e.g., 5 x 10 minutes) until deprotection is complete, monitoring the reaction progress.[9]

• Thoroughly wash the resin with DCM and then DMF to remove the cleaved Mmt groups and residual acid.

• The resin with the free cysteine thiol is now ready for subsequent on-resin reactions.

Protocol 3: Removal of the Acetamidomethyl (Acm) Group with Iodine

This protocol describes the oxidative removal of the Acm group with simultaneous disulfide bond formation.

Materials:

• Acm-protected peptide

• Solvent: Aqueous acetic acid or methanol[6]

• Iodine solution (e.g., in methanol)

• Ascorbic acid or sodium thiosulfate (B1220275) solution

• HPLC for purification

Procedure:

• Dissolve the Acm-protected peptide in a suitable solvent (e.g., aqueous acetic acid or methanol).[6]

• Add the iodine solution dropwise with stirring until a persistent yellow color is observed.[6]

• Continue stirring the reaction for 1-2 hours.[6]

• Quench the excess iodine by adding ascorbic acid or sodium thiosulfate solution until the yellow color disappears.[6]

• Purify the cyclized peptide by HPLC.

Protocol 4: Removal of the S-tert-butylthio (StBu) Group

This protocol outlines the reductive cleavage of the StBu group to yield a free thiol.

Materials:

• StBu-protected peptide

• Reducing agent solution: e.g., Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) in a suitable buffer (e.g., aqueous buffer at pH 5).

• HPLC for purification

Procedure:

• Dissolve the StBu-protected peptide in the chosen buffer.

• Add the reducing agent (e.g., TCEP) to the peptide solution.

• Adjust the pH if necessary and stir the mixture at room temperature for several hours.

• Monitor the deprotection by HPLC.

• Once the reaction is complete, purify the deprotected peptide by HPLC.

Visualizations

Logical Relationship of Orthogonal Deprotection

The following diagram illustrates the concept of orthogonal deprotection, where different protecting groups can be selectively removed using specific reagents without affecting others.

Caption: Orthogonality of common cysteine protecting groups.

Experimental Workflow for Selective Disulfide Bond Formation

This diagram outlines a typical workflow for the synthesis of a peptide with two disulfide bonds using an orthogonal protection strategy (Mmt and Acm).

Caption: Workflow for regioselective disulfide bond formation.

References

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bachem.com [bachem.com]
• 9. biotage.com [biotage.com]

Technical Notes & Optimization

troubleshooting aggregation of hydrophobic cysteine peptides

This guide provides researchers, scientists, and drug development professionals with practical solutions for troubleshooting aggregation issues commonly encountered with hydrophobic, cysteine-containing peptides.

Frequently Asked Questions (FAQs)

Q1: Why is my hydrophobic cysteine peptide aggregating?

A1: Aggregation of hydrophobic cysteine peptides is primarily driven by two key factors:

• Hydrophobic Interactions: Peptides with a high percentage of hydrophobic amino acids (e.g., Leucine, Valine, Phenylalanine, Isoleucine) tend to self-associate in aqueous solutions to minimize their exposure to water. This process is a major driver of aggregation.[1][2]

• Disulfide Bond Formation: The thiol group (-SH) on cysteine residues is susceptible to oxidation, especially at neutral to basic pH (pH > 7).[3] This oxidation leads to the formation of intermolecular disulfide bonds (-S-S-) between peptide chains, resulting in dimers and larger oligomers that can precipitate out of solution.[4][5]

Other contributing factors include high peptide concentration, storage temperature, repeated freeze-thaw cycles, and a solution pH close to the peptide's isoelectric point (pI).[2][6][7]

Q2: My peptide won't dissolve. What is the recommended initial procedure?

A2: A systematic approach is crucial. Always start with a small test amount of your lyophilized peptide before attempting to dissolve the entire sample.[6][8]

The recommended starting point for a hydrophobic, cysteine-containing peptide is to use a minimal amount of an appropriate organic solvent to create a concentrated stock solution first.[8][9][10]

• Recommended Solvent: Dimethylformamide (DMF) is a preferred choice for cysteine-containing peptides as it is less likely to cause oxidation of the thiol group compared to Dimethyl Sulfoxide (DMSO).[1][10][11] Acetonitrile (ACN) can also be an effective alternative.[8][10]

• Procedure:

  • Allow the lyophilized peptide vial to warm to room temperature.[8][10]

  • Briefly centrifuge the vial to collect all the powder at the bottom.[8][12]

  • Add a small volume of DMF to the peptide and vortex or sonicate until it is fully dissolved.[8][10]

  • Slowly add the dissolved peptide stock solution dropwise into your desired aqueous buffer while gently stirring.[9][12] This gradual dilution is critical to prevent the peptide from crashing out of solution.[9]

Q3: How can I prevent disulfide bond formation?

A3: Preventing the oxidation of cysteine residues is critical for maintaining peptide solubility and function.

• Use Reducing Agents: Incorporate a reducing agent in your buffers to keep the cysteine thiols in their reduced (-SH) state.[4][13] Common choices include Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).[4][14][15] TCEP is often preferred as it is more stable, odorless, and effective over a wider pH range.[14][16][17]

• Control pH: Maintain a slightly acidic pH (below 7.0) for your buffer, as the rate of disulfide bond formation increases significantly at basic pH.[3] Peptides with free cysteines are best dissolved in degassed, slightly acidic buffers.[3]

• Use Oxygen-Free Solvents: Whenever possible, use buffers that have been degassed to remove dissolved oxygen, which can act as an oxidant.[8]

Q4: What additives can I use to improve the solubility of my peptide?

A4: If standard organic solvents and pH adjustments are insufficient, various additives can be tested to disrupt aggregation. The effectiveness of these agents is peptide-dependent.[6]

• Denaturants/Chaotropic Agents: High concentrations of agents like 6 M Guanidine Hydrochloride (GuHCl) or 6-8 M Urea can effectively solubilize highly aggregated peptides by disrupting the hydrogen bond networks that stabilize secondary structures.[8][18][19] Note that these will denature the peptide and may interfere with biological assays.[19][20]

• Amino Acids: The addition of certain amino acids, such as Arginine (typically 50-250 mM), can increase peptide solubility by reducing non-specific interactions and aggregation.[4][6]

• Detergents: Low concentrations (0.01-0.1%) of non-ionic detergents like Tween 20 or Triton X-100 can help prevent hydrophobic aggregation.[4][6]

Data Presentation

Table 1: Example Solubility Testing Matrix for a Hydrophobic Cysteine Peptide

This table provides a framework for systematically testing and quantifying peptide solubility. Researchers should adapt the conditions based on their specific peptide sequence and experimental needs.

Test Condition ID	Solvent System	Peptide Conc. (mg/mL)	Reducing Agent	Visual Result (Clear/Cloudy/Precipitate)	% Soluble (Quantified)
A1	Sterile H₂O	1	None	Precipitate	< 5%
A2	PBS, pH 7.4	1	None	Precipitate	< 5%
B1	10% Acetic Acid	1	None	Cloudy	30%
B2	PBS, pH 6.0	1	1 mM TCEP	Cloudy	45%
C1	10% DMF in PBS, pH 6.0	1	1 mM TCEP	Clear	> 95%
C2	30% ACN in H₂O, 0.1% TFA	1	1 mM TCEP	Clear	> 95%
D1	6 M Guanidine-HCl, pH 6.0	5	1 mM TCEP	Clear	> 99%

% Soluble can be quantified by methods such as UV-Vis spectroscopy or by centrifuging the sample and measuring the peptide concentration in the supernatant via HPLC.

Experimental Protocols & Visual Guides

Protocol 1: Systematic Solubilization of a Difficult Hydrophobic Cysteine Peptide

This protocol outlines a step-by-step method for finding suitable dissolution conditions for a challenging peptide.

• Initial Preparation:

  • Weigh a small amount (e.g., 1 mg) of lyophilized peptide into a sterile microcentrifuge tube.[6]

  • Allow the tube to reach room temperature before opening.[8]

  • Centrifuge briefly to ensure all powder is at the bottom of the tube.[12]

• Solubility Test - Step 1 (Aqueous Buffer):

  • Add a volume of degassed, slightly acidic buffer (e.g., PBS, pH 6.0 containing 1 mM TCEP) to achieve a target concentration of 1 mg/mL.

  • Vortex for 30 seconds. If the peptide does not dissolve, sonicate in a water bath for 5-10 minutes.[6][8]

  • Visually inspect the solution. If it is not a clear, particle-free solution, proceed to the next step.[8]

• Solubility Test - Step 2 (Organic Solvent):

  • Using a fresh 1 mg aliquot of peptide, add a minimal volume (e.g., 20-50 µL) of DMF.[10]

  • Vortex until the peptide is completely dissolved, forming a concentrated stock.

  • Slowly add the stock solution dropwise to a stirring vial of the aqueous buffer from Step 1 until the final desired concentration is reached.[9][12]

  • If precipitation occurs, the peptide's solubility limit in that final solvent mixture has been exceeded.[10]

• Solubility Test - Step 3 (Strong Denaturants):

  • If the peptide remains insoluble, use a fresh aliquot.

  • Prepare a 6 M Guanidine-HCl solution in a slightly acidic buffer containing 1 mM TCEP.

  • Add the GuHCl solution directly to the lyophilized peptide to the desired concentration.

  • Vortex or sonicate until the peptide is completely dissolved.[10] This method is often a last resort for highly intractable peptides.

Diagram 1: Troubleshooting Workflow for Peptide Aggregation

This flowchart provides a logical path for diagnosing and solving aggregation issues.

A logical workflow for troubleshooting peptide aggregation.

Diagram 2: Mechanism of Cysteine-Mediated Aggregation

This diagram illustrates how oxidation of cysteine residues leads to peptide dimerization and aggregation.

Oxidation of free thiols leads to aggregation.

References

• 1. jpt.com [jpt.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. Cellular Disulfide Bond Formation in Bioactive Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. biorbyt.com [biorbyt.com]
• 12. benchchem.com [benchchem.com]
• 13. nanotempertech.com [nanotempertech.com]
• 14. biochemistry - Purifying cysteine containing peptides - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 15. Protein Denaturing and Reducing Agents | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 17. goldbio.com [goldbio.com]
• 18. Denaturants (Chaotropes) For Protein Research | G-Biosciences [gbiosciences.com]
• 19. bachem.com [bachem.com]
• 20. Peptide Storage and Solubilization - Custom Peptide Synthesis [activotec.com]

Technical Support Center: Enhancing Solubility of Cysteine-Containing Peptides

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and practical solutions for improving the solubility of cysteine-containing peptides.

Frequently Asked Questions (FAQs)

Q1: My cysteine-containing peptide won't dissolve in aqueous buffers. What is the first step?

A1: The initial step is to assess the peptide's overall charge. You can estimate this by assigning a value of +1 to each basic residue (K, R, H, and the N-terminus) and -1 to each acidic residue (D, E, and the C-terminus) at neutral pH.[1]

• For basic peptides (net positive charge): Attempt to dissolve in sterile water. If unsuccessful, add a small amount of 10-30% acetic acid or 0.1% trifluoroacetic acid (TFA) and then dilute with your aqueous buffer.[2][3]

• For acidic peptides (net negative charge): Try dissolving in sterile water first. If solubility is poor, a small amount of 0.1% ammonium (B1175870) hydroxide (B78521) (NH4OH) or ammonium bicarbonate can be added.[3] However, avoid basic solutions (pH > 7) for cysteine-containing peptides as this promotes oxidation and disulfide bond formation, which can lead to aggregation. [4][5] For these peptides, using degassed acidic buffers is recommended.[4]

• For neutral or hydrophobic peptides: These often require a small amount of an organic solvent for initial dissolution.

Q2: What are the common reasons for the poor solubility of cysteine-containing peptides?

A2: Several factors can contribute to the low solubility of cysteine-containing peptides:

• Oxidation: The thiol group (-SH) of cysteine is susceptible to oxidation, leading to the formation of intermolecular disulfide bonds (-S-S-). This cross-linking can result in the formation of dimers and higher-order oligomers that are often insoluble.[6][7] This is particularly problematic at pH values above 7.[4]

• Aggregation: Peptides with a high content of hydrophobic amino acids can self-associate and aggregate in aqueous solutions. The presence of cysteine can sometimes exacerbate this issue, especially after disulfide bond formation which may alter the peptide's conformation.[6]

• Secondary Structure Formation: Peptides can adopt secondary structures like β-sheets, which can lead to the formation of insoluble fibrils.

Q3: Which organic solvents are recommended for dissolving cysteine-containing peptides, and are there any I should avoid?

A3: For hydrophobic cysteine-containing peptides, initial dissolution in a minimal amount of an organic solvent followed by slow, dropwise addition to the aqueous buffer is a common strategy.[7]

• Recommended Solvents: Dimethylformamide (DMF) and Acetonitrile (ACN) are generally preferred for cysteine-containing peptides.[1][7]

• Solvent to Use with Caution: Dimethyl sulfoxide (B87167) (DMSO) is a powerful solvent but should be used with caution as it can oxidize the thiol group of cysteine.[7][8] If DMSO must be used, it is crucial to work with degassed buffers and consider the addition of a reducing agent.

Q4: How can I prevent oxidation of my cysteine-containing peptide during handling and dissolution?

A4: To minimize oxidation, consider the following:

• Use Degassed Solvents: Oxygen dissolved in buffers can promote disulfide bond formation. Degassing your buffers by sparging with an inert gas (like nitrogen or argon) or by using a vacuum can significantly reduce oxidation.[4]

• Work at Acidic to Neutral pH: Maintaining a pH below 7 helps to keep the cysteine thiol group in its protonated, less reactive state.[4]

• Add a Reducing Agent: Including a reducing agent in your buffer can help maintain the cysteine residues in their reduced state. Common choices include dithiothreitol (B142953) (DTT) and tris(2-carboxyethyl)phosphine (B1197953) (TCEP).[6]

Q5: My peptide dissolves in an organic solvent but precipitates when I add it to my aqueous buffer. What should I do?

A5: This indicates that you have exceeded the peptide's solubility limit in the final aqueous solution. Here are some troubleshooting steps:

• Slow Down the Dilution: Add the concentrated peptide-organic solvent solution to the aqueous buffer very slowly and dropwise while vigorously stirring or vortexing. This helps to avoid localized high concentrations of the peptide that can lead to precipitation.

• Reduce the Final Concentration: You may need to work with a more dilute final peptide concentration.

• Increase the Organic Co-solvent Percentage: If your experimental system allows, a slightly higher percentage of the organic co-solvent in the final solution may be necessary to maintain solubility. Be mindful of the tolerance of your assay to the organic solvent.[1]

• Use a Different Buffer: The composition of your aqueous buffer (e.g., ionic strength) can influence peptide solubility. Experimenting with different buffer systems may be beneficial.

Troubleshooting Guides

Problem: Lyophilized Cysteine-Containing Peptide is Insoluble in Aqueous Buffer

This guide provides a systematic approach to solubilizing a cysteine-containing peptide that fails to dissolve in standard aqueous buffers.

Troubleshooting Workflow

References

• 1. biocat.com [biocat.com]
• 2. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 3. genscript.com [genscript.com]
• 4. bachem.com [bachem.com]
• 5. bachem.com [bachem.com]
• 6. researchgate.net [researchgate.net]
• 7. lifetein.com [lifetein.com]
• 8. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]

Technical Support Center: Managing Side Reactions in Cysteine Peptide Synthesis

Welcome to the technical support center for cysteine peptide synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and manage common side reactions encountered during the synthesis of cysteine-containing peptides.

Troubleshooting Guides

This section provides solutions to specific issues you may encounter during your experiments.

Problem 1: High Levels of D-Cysteine Diastereomer Detected in Final Peptide

Possible Cause: Racemization of the cysteine residue during the activation and coupling steps. Cysteine is particularly susceptible to racemization due to the acidic nature of its α-proton.[1][2]

Solutions:

• Choice of Coupling Reagents: Utilize coupling reagents known to suppress racemization. Carbodiimides like Diisopropylcarbodiimide (DIC) in combination with additives such as 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure are recommended.[1][3][4] Avoid prolonged pre-activation times.[1]

• Base Selection: The use of strong tertiary amines like Diisopropylethylamine (DIEA) can promote racemization.[1][5] Consider using a weaker or more sterically hindered base, such as N-methylmorpholine (NMM) or collidine.[3][6] In some cases, coupling in the absence of a base is the most effective strategy.[3]

• Solvent Choice: Less polar solvents or solvent mixtures, such as DCM/DMF, may help reduce the rate of racemization.[1][3]

• Protecting Group Selection: Certain thiol protecting groups can influence the extent of racemization. While Trityl (Trt) is common, groups like Acetamidomethyl (Acm), 4,4′-dimethoxydiphenylmethyl (Ddm), and 4-methoxybenzyloxymethyl (MBom) have been shown to suppress racemization to a greater extent under certain conditions.[1][5]

• Lower Temperature: Performing the coupling reaction at a lower temperature (e.g., 0°C) can help minimize racemization.[4]

Problem 2: Unexpected Mass Peak (+51 Da) Observed in LC-MS Analysis

Possible Cause: Formation of a 3-(1-piperidinyl)alanine adduct. This occurs via a two-step process: first, a base-catalyzed β-elimination of the protected thiol group forms a dehydroalanine (B155165) intermediate.[7][8] This intermediate then reacts with piperidine (B6355638), which is used for Fmoc deprotection, resulting in the +51 Da mass addition.[7][9] This side reaction is particularly problematic for C-terminal cysteine residues.[2][7]

Solutions:

• Resin Choice: For peptide acids with a C-terminal cysteine, using 2-chlorotrityl chloride resin is highly recommended as it has been shown to significantly reduce this side reaction.[6][10]

• Protecting Group: Utilizing a sterically bulky protecting group like Trityl (Trt) for the cysteine thiol can minimize, though not always eliminate, β-elimination.[7] Studies have shown that the Thp (tetrahydropyranyl) protecting group can also be effective in minimizing this side reaction.[6]

• Base for Fmoc Deprotection: The choice of base for Fmoc removal can influence the extent of β-elimination. While piperidine is standard, exploring alternative, less nucleophilic bases or reducing the concentration and exposure time may be beneficial.[11]

Problem 3: S-Alkylation of Cysteine During TFA Cleavage

Possible Cause: During the final acidolytic cleavage with trifluoroacetic acid (TFA), carbocations are generated from the removal of side-chain protecting groups (e.g., tert-butyl) and from the resin linker.[12][13] The highly nucleophilic thiol group of the deprotected cysteine can be attacked by these carbocations, leading to S-alkylation.[9][13]

Solutions:

• Use of Scavengers: The most effective way to prevent S-alkylation is to use a "cleavage cocktail" containing scavengers.[13] These are nucleophilic reagents that rapidly quench the carbocations as they are formed.[13][14]

  • Common Scavengers: Triisopropylsilane (TIS), 1,2-ethanedithiol (B43112) (EDT), water, and thioanisole (B89551) are commonly used.[13][15]

  • Optimized Cocktail: A widely used and effective cocktail is TFA/TIS/H₂O/EDT (92.5:2.5:2.5:2.5).[14][15] TIS is particularly effective at scavenging trityl cations, while EDT helps to keep the cysteine in its reduced form and scavenges other carbocations.[14][15]

Problem 4: Unwanted Disulfide Bond Formation or Oxidation

Possible Cause: The free thiol group of cysteine is susceptible to oxidation, which can lead to the formation of undesired intermolecular or intramolecular disulfide bonds, especially upon exposure to air.[14] Further oxidation to sulfenic, sulfinic, or sulfonic acids can also occur.[14]

Solutions:

• Maintain a Reducing Environment: During cleavage and purification, it is crucial to maintain a reducing environment.

  • Cleavage: The inclusion of EDT in the cleavage cocktail helps to keep the cysteine residues in their reduced state.[10][14]

  • Purification and Storage: Use degassed buffers and consider adding a reducing agent like dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP) to solutions, although prolonged exposure to TCEP can sometimes lead to desulfurization.[9]

• On-Resin Disulfide Bond Formation: For peptides requiring a specific disulfide bridge, forming it on the solid support before cleavage can prevent the formation of mixed disulfides in solution.[16][17] This involves the selective deprotection of specific cysteine residues and subsequent oxidation.[16][18]

Frequently Asked Questions (FAQs)

Q1: What is an orthogonal protection strategy and why is it important for cysteine-containing peptides?

A1: An orthogonal protection strategy uses protecting groups that can be removed under different chemical conditions.[18][19] This is crucial for the synthesis of peptides with multiple disulfide bonds, as it allows for the selective deprotection of specific pairs of cysteine residues to form the correct disulfide bridges in a controlled, regioselective manner.[2][18][20] For example, one pair of cysteines can be protected with the acid-labile Mmt group, while another pair is protected with the iodine-labile Acm group.[12][16]

Q2: How do I choose the right protecting group for my cysteine residue?

A2: The choice of protecting group depends on your synthetic strategy.[10][21]

• For peptides where the final product should have a free thiol, the Trityl (Trt) group is a cost-effective and common choice as it is removed during the standard TFA cleavage.[10][21]

• For orthogonal strategies requiring the formation of multiple disulfide bonds, combinations of groups like Trt , Acetamidomethyl (Acm) , 4-methoxytrityl (Mmt) , and tert-Butyl (tBu) are used.[16][18][21]

• To minimize side reactions like racemization and β-elimination, consider using groups like Ddm , MBom , or Thp .[5][6]

Q3: Can I form disulfide bonds directly on the resin?

A3: Yes, on-resin disulfide bond formation is a common and often preferred strategy to control disulfide connectivity and minimize the formation of oligomers.[16][17][22] This typically involves:

• Synthesizing the peptide with orthogonally protected cysteines (e.g., Cys(Mmt) and Cys(Trt)).

• Selectively removing the first protecting group (e.g., Mmt with dilute TFA).[16]

• Oxidizing the free thiols on the resin using a mild oxidant like N-chlorosuccinimide (NCS) or iodine.[10][16]

• If a second disulfide bond is needed, the next pair of protecting groups can be removed and the oxidation step repeated.

Q4: What are the best analytical methods to detect cysteine-related side reactions?

A4: A combination of analytical techniques is typically used:

• High-Performance Liquid Chromatography (HPLC): To separate the desired peptide from impurities. The appearance of new peaks can indicate side products. Chiral HPLC can be used to quantify the extent of racemization.[4]

• Mass Spectrometry (MS): To identify the mass of the peptide and any side products. This is essential for detecting additions (e.g., +51 Da for piperidinylalanine, +90 Da for S-benzylation) or unexpected disulfide bond patterns.[7][9][13]

• Tandem MS (MS/MS): To sequence the peptide and pinpoint the exact location of any modifications.

Data Presentation

Table 1: Comparison of Common Cysteine Protecting Groups in Fmoc-SPPS

Protecting Group	Abbreviation	Cleavage Conditions	Orthogonal?	Key Features & Considerations
Trityl	Trt	Standard TFA cleavage cocktail (e.g., TFA/TIS/H₂O)[12]	No (cleaved with peptide)[12]	Most common and cost-effective for routine synthesis of peptides with free thiols.[12][21] Prone to incomplete cleavage without sufficient scavengers.[21]
Acetamidomethyl	Acm	Iodine (I₂), Mercury(II) acetate (B1210297) (Hg(OAc)₂), Silver tetrafluoroborate (B81430) (AgBF₄)[10]	Yes[21]	Stable to TFA, allowing for purification of the protected peptide before disulfide bond formation.[21]
4-Methoxytrityl	Mmt	Dilute TFA (1-2%) in DCM[10][16]	Yes[10]	Highly acid-labile, making it ideal for on-resin selective deprotection.[10]
tert-Butyl	tBu	MeSiCl₃/PhSOPh or strong acid (HF)[10]	Yes[21]	Stable to TFA, providing another orthogonal protection option.[10][21]
Diphenylmethyl	Dpm	95% TFA[10]	Yes (partially)	More stable to dilute TFA than Trt, allowing for selective Mmt removal.[10]
Tetrahydropyranyl	Thp	Acid-labile[7]	No	Reported to minimize both racemization and β-elimination.[6]

Table 2: Effectiveness of Scavengers in Preventing S-t-butylation during Cleavage

Scavenger Combination in TFA/TIS/H₂O (90:2.5:2.5) + Scavenger (5%)	% Area of S-t-butylated Peptide (by HPLC)
No additional scavenger	12.3%
Dithiothreitol (DTT)	3.2%
Thioanisole	4.5%
1,4-Benzenedimethanethiol (1,4-BDMT)	4.9%
Dimethyl Sulfide (DMS)	7.9%
m-Cresol	10.1%

Data adapted from a study on a model peptide, indicating the relative effectiveness of different scavengers in reducing S-t-butylation.[23]

Experimental Protocols

Protocol 1: General Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide or 2-Chlorotrityl) in dimethylformamide (DMF) for 30 minutes in a peptide synthesis vessel.[12]

• Fmoc Deprotection: Remove the Fmoc group by treating the resin with 20% piperidine in DMF (2 x 10 min). Wash the resin thoroughly with DMF.[12]

• Amino Acid Coupling: Dissolve the Fmoc-amino acid (3-5 eq.), a coupling agent (e.g., HCTU, 3-5 eq.), and a base (e.g., DIEA, 6-10 eq.) in DMF. Pre-activate for 1 minute before adding to the resin.[12] Allow the coupling to proceed for 30-60 minutes.

• Monitoring: Monitor the completion of the coupling reaction using a qualitative test like the Kaiser test.[9]

• Washing: Wash the resin thoroughly with DMF.

• Repeat Cycles: Repeat the deprotection and coupling steps for each amino acid in the sequence.

• Final Cleavage and Deprotection: After the final amino acid is coupled and the N-terminal Fmoc group is removed, wash the resin with DCM and dry it under vacuum. Cleave the peptide from the resin using a suitable cleavage cocktail (e.g., TFA/TIS/H₂O/EDT 92.5:2.5:2.5:2.5) for 1.5-3 hours at room temperature.[13][15]

• Precipitation and Isolation: Filter the cleavage mixture and precipitate the crude peptide in cold methyl tert-butyl ether (MTBE) or diethyl ether.[13][15] Isolate the peptide by centrifugation, wash with cold ether, and dry under vacuum.[13]

Protocol 2: On-Resin Disulfide Bond Formation using Mmt and Trt Orthogonal Protection

• Peptide Synthesis: Synthesize the peptide on the resin as described in Protocol 1, incorporating Fmoc-Cys(Mmt)-OH and Fmoc-Cys(Trt)-OH at the desired positions.

• Selective Mmt Removal: After completing the linear sequence, wash the resin with DCM. Treat the resin with a solution of 2% TFA and 5% TIS in DCM for 10 minutes. Repeat this step 4 times to ensure complete removal of the Mmt groups.[16] Wash the resin thoroughly with DCM followed by DMF.

• First Disulfide Bond Formation: Dissolve N-chlorosuccinimide (NCS) (1-2 equivalents per thiol) in DMF and add it to the resin.[10][16] React for 15-30 minutes at room temperature. Wash the resin with DMF and DCM.

• Cleavage: Cleave the now cyclized peptide from the resin using a standard cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5). Note: Do not use EDT in the cocktail if you want to preserve the disulfide bond.[10]

• Purification: Purify the crude cyclized peptide by reverse-phase HPLC.

Visualizations

Caption: Troubleshooting workflow for cysteine racemization.

Caption: Pathway of β-elimination side reaction.

Caption: Orthogonal disulfide formation workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 3. bachem.com [bachem.com]
• 4. benchchem.com [benchchem.com]
• 5. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 11. digital.csic.es [digital.csic.es]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. biotage.com [biotage.com]
• 15. benchchem.com [benchchem.com]
• 16. peptidetherapeutics.org [peptidetherapeutics.org]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. peptide.com [peptide.com]
• 20. researchgate.net [researchgate.net]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Cleavage Cocktails for Cysteine Peptides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing cleavage cocktails for cysteine-containing peptides.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common side reactions during the cleavage of cysteine-containing peptides, and how can I prevent them?

A: The two primary challenges when handling synthetic peptides containing cysteine are the reactivity of the sulfhydryl side chain and the potential for side reactions involving the side chain protecting group.[1] The main side reactions are:

• Oxidation: The free thiol group of cysteine is highly susceptible to oxidation, which can lead to the formation of undesired disulfide-bonded dimers or other oxidized species.[1][2] This is especially problematic when the desired product is the free thiol peptide.[2]

• S-alkylation: During the acidolytic cleavage step (e.g., with TFA), protecting groups from other amino acids are removed, generating reactive carbocations.[3] These carbocations can be "scavenged" by the nucleophilic thiol group of a deprotected cysteine, leading to the formation of a stable thioether bond, a significant impurity that can be difficult to remove.[3] For instance, the tert-butyl cation from Boc or tBu protecting groups can cause S-tert-butylation.[2][4]

• Incomplete Deprotection: Using inadequate cleavage conditions (e.g., insufficient time, wrong TFA concentration, or improper scavenger choice) can result in the incomplete removal of cysteine protecting groups like Trityl (Trt).[2][5]

• Racemization and β-piperidinylalanine formation: These side reactions are particularly problematic for peptides with a C-terminal cysteine, especially when anchored to a Wang-type resin.[5][6]

To prevent these side reactions, it is crucial to use a well-formulated "cleavage cocktail" containing appropriate scavengers . Scavengers are nucleophilic reagents that trap reactive cationic species, preventing them from modifying the peptide.[7]

Q2: Why are scavengers essential in a cleavage cocktail for cysteine peptides?

A: Scavengers are critical for a successful cleavage of cysteine-containing peptides for two main reasons:[1][7]

• Quenching Reactive Carbocations: During cleavage with trifluoroacetic acid (TFA), protecting groups such as Boc, tBu, and Trt are released as carbocations.[7] Without scavengers, these highly reactive species can irreversibly alkylate the nucleophilic thiol group of cysteine.[2][3][4]

• Maintaining a Reducing Environment: The thiol group of cysteine is prone to oxidation, leading to the formation of disulfide bridges.[1][8] Scavengers like 1,2-ethanedithiol (B43112) (EDT) or dithiothreitol (B142953) (DTT) create a reducing environment that protects the free thiol and prevents unwanted oxidation.[1][5][8]

The choice of scavengers is dictated by the specific protecting groups used in the peptide synthesis and the presence of other sensitive amino acids.[1][5]

Q3: My peptide contains a Cys(Trt) residue. What is the best cleavage cocktail to use?

A: For routine synthesis of peptides with free thiol groups where Cys(Trt) is used, a cleavage cocktail containing triisopropylsilane (B1312306) (TIS) is highly recommended.[5] The trityl group is labile to TFA and is removed during the cleavage procedure.[5] However, the cleavage is a reversible reaction due to the stability of the trityl cation and the nucleophilicity of the thiol group.[5] TIS is an extremely effective scavenger for the trityl cation, irreversibly converting it to triphenylmethane (B1682552) and ensuring complete deprotection.[5]

For peptides with multiple Cys(Trt) residues, the addition of 1,2-ethanedithiol (EDT) to the cleavage cocktail is beneficial to keep the peptide in its reduced state and minimize alkylation side products.[5]

Q4: I am observing a mass increase of +56 Da in my cleaved peptide. What is the likely cause?

A: A mass increase of +56 Da strongly suggests S-tert-butylation of a cysteine residue.[2] This occurs when the tert-butyl cation, generated from the cleavage of tBu-based protecting groups (from Ser(tBu), Thr(tBu), etc.), alkylates the free thiol group of cysteine.[2][4] To mitigate this, a carefully chosen scavenger cocktail is necessary. A two-step cleavage process can be beneficial.[4]

Q5: My resin turns a deep yellow color during cleavage. Is this normal?

A: Yes, this is a common observation and is generally not a cause for concern. If your peptide contains Trt-protected amino acids (like Cys(Trt), His(Trt), Asn(Trt), or Gln(Trt)), the resin may turn a deep yellow.[9] This color is due to the trityl carbonium ion chromophore, which is produced when the protecting group is removed under acidic conditions.[9]

Data Presentation: Recommended Cleavage Cocktails

The selection of an appropriate cleavage cocktail is paramount for obtaining a high yield and purity of the target cysteine-containing peptide. The table below summarizes several commonly used cocktails and their applications.

Reagent Name	Composition (v/v/w)	Key Scavengers	Primary Application	Reference(s)
Standard Cocktail	95% TFA, 2.5% TIS, 2.5% H₂O	TIS, H₂O	General-purpose cleavage for peptides without highly sensitive residues.[2][7]	[2][7]
Cys-Optimized Cocktail	92.5% TFA, 2.5% TIS, 2.5% H₂O, 2.5% EDT	TIS, H₂O, EDT	For peptides containing Cys(Trt) to ensure complete deprotection and prevent oxidation.[1]	[1]
Reagent K	82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% EDT	Phenol, H₂O, Thioanisole, EDT	A robust cocktail for peptides with multiple sensitive residues, including Cys, Met, and Trp.[10]	[10]
Reagent B ("Odorless")	88% TFA, 5% Phenol, 5% H₂O, 2% TIS	Phenol, H₂O, TIS	An alternative for Cys-containing peptides with trityl-based protecting groups, avoiding the use of pungent thiols.[10][11]	[10][11]
Two-Step S-tBu Mitigation Cocktail	Step 1: 70% TFA, 10% Thioanisole, 10% DMS, 5% TIS, 5% H₂O, 1% DTT	Thioanisole, DMS, TIS, H₂O, DTT	Specifically designed to minimize S-tert-butylation of cysteine.[4]	[4]
Step 2: Add TFA to 80% final concentration

Experimental Protocols

Protocol 1: General Cleavage of a Cys(Trt)-Containing Peptide

This protocol is suitable for the cleavage of a peptide synthesized using Fmoc chemistry on a Wang or Rink Amide resin, containing a Cys(Trt) residue.

Materials:

• Dried peptide-resin

• Cleavage Cocktail: 92.5% TFA, 2.5% TIS, 2.5% H₂O, 2.5% EDT (prepare fresh)

• Ice-cold methyl tert-butyl ether (MTBE)

• Reaction vessel (e.g., a 10 mL reaction vessel or round-bottom flask)

• Fritted glass funnel

• Centrifuge and centrifuge tubes

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 100 mg) in the reaction vessel.[8]

• Cleavage Reaction:

  • Add the freshly prepared, chilled cleavage cocktail to the resin (a general rule is 30 mL per 0.5 mmol of peptide).[5][7]

  • Seal the vessel and allow the reaction to proceed at room temperature with occasional swirling for 1.5 to 3 hours.[3][7]

• Peptide Filtration:

  • Filter the reaction mixture through a fritted glass funnel to separate the resin.[7]

  • Wash the resin 2-3 times with a small amount of fresh TFA to recover any remaining peptide and combine the filtrates.[3][7]

• Peptide Precipitation:

  • In a separate centrifuge tube, add a 10-fold excess of ice-cold MTBE.[7]

  • Slowly add the TFA filtrate dropwise into the cold MTBE while gently vortexing. A white precipitate of the crude peptide should form.[7]

• Peptide Isolation and Washing:

  • Centrifuge the suspension to pellet the peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet at least three times with cold ether to remove residual scavengers and cleavage byproducts.[7]

• Drying: After the final wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator to obtain the crude peptide.[3]

Protocol 2: Two-Step Cleavage to Minimize S-tert-butylation

This protocol is optimized for peptides where S-tert-butylation of cysteine is a significant side reaction.[4]

Materials:

• Dried peptide-resin

• Initial Cleavage Cocktail: 70% TFA, 10% Thioanisole, 10% DMS, 5% TIS, 5% H₂O, 1% DTT (prepare fresh)

• Pure TFA

• Ice-cold methyl tert-butyl ether (MTBE)

• Standard laboratory glassware and equipment as in Protocol 1.

Procedure:

• Resin Preparation: Place the dried peptide-resin in a reaction vessel.

• Initial Cleavage (Step 1):

  • Add the initial cleavage cocktail to the resin and agitate for 30 minutes at room temperature.[2]

• Final Cleavage (Step 2):

  • Add an additional volume of pure TFA to bring the final TFA concentration to approximately 80%.

  • Continue to agitate the mixture for another 1.5 to 2 hours.[2]

• Peptide Filtration, Precipitation, and Isolation: Follow steps 3-6 as described in Protocol 1.

Mandatory Visualizations

Caption: General workflow for peptide cleavage and isolation.

Caption: S-alkylation mechanism and the protective role of scavengers.

References

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 6. digital.csic.es [digital.csic.es]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. peptide.com [peptide.com]

Technical Support Center: Synthesis of C-Terminal Cysteine Peptides

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of peptides with a C-terminal cysteine residue. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Low Yield and Purity of the Final Peptide

Q1: My final peptide yield is significantly lower than expected, and the HPLC profile shows multiple impurity peaks. What are the primary causes?

A1: Low yield and purity in the synthesis of C-terminal cysteine peptides can stem from several factors, primarily epimerization, diketopiperazine formation, and side reactions during cleavage.

• Epimerization (Racemization): Cysteine is particularly susceptible to the loss of its stereochemical integrity (epimerization) at the alpha-carbon, especially when it is the C-terminal residue.[1][2] This occurs due to the acidity of its α-proton, which can be abstracted by bases used in the synthesis, such as during the Fmoc deprotection step with piperidine (B6355638).[1][3] The resulting peptide mixture will contain the desired L-cysteine peptide and the D-cysteine diastereomer, which are often difficult to separate by HPLC, leading to apparent low purity and reduced yield of the target peptide.

• Diketopiperazine (DKP) Formation: At the dipeptide stage, after the coupling of the second amino acid, the deprotected N-terminal amino group can attack the ester linkage anchoring the C-terminal cysteine to the resin.[4][5] This intramolecular cyclization cleaves the dipeptide from the resin, forming a cyclic diketopiperazine.[4][6] This side reaction leads to a significant loss of peptide chains from the resin, resulting in a lower overall yield.[5]

• Side Reactions During Cleavage: During the final cleavage of the peptide from the resin using strong acids like trifluoroacetic acid (TFA), reactive cations can be generated from the resin or protecting groups. These can alkylate the cysteine's sulfhydryl group, leading to byproducts that reduce the yield of the desired peptide with a free thiol.[7][8]

Q2: How can I minimize epimerization of the C-terminal cysteine?

A2: Minimizing epimerization requires careful selection of the solid support (resin), coupling reagents, and bases used for Fmoc deprotection.

• Resin Selection: The choice of resin is critical. Wang-type resins are known to be more prone to epimerization for C-terminal cysteine peptides.[9] The use of a 2-chlorotrityl (2-CTC) resin is highly recommended as it has been shown to be effective in suppressing racemization.[10][11]

• Coupling Reagents and Conditions: Avoid phosphonium (B103445) or aminium-based coupling reagents like HBTU or HATU in combination with strong bases like N-methylmorpholine (NMM), as these can lead to significant racemization (up to 50% in some cases).[9][12] Instead, use carbodiimide-based activators such as diisopropylcarbodiimide (DIC) in the presence of an additive like OxymaPure or 6-Cl-HOBt, which are known to suppress epimerization.[9] Performing the coupling at a lower temperature (e.g., 0°C) can also help.[13]

• Base for Fmoc Deprotection: The base used for removing the Fmoc protecting group significantly impacts epimerization. Instead of the standard 20% piperidine in DMF, consider using a more sterically hindered or less basic amine like 2,4,6-collidine or 30% 4-methylpiperidine (B120128) in a buffered solution with 0.5 M OxymaPure in DMF.[12][14][15]

Q3: What strategies can I employ to prevent diketopiperazine (DKP) formation?

A3: DKP formation is most prevalent at the dipeptide stage. The following strategies can help mitigate this side reaction:

• Use of 2-Chlorotrityl Resin: The bulky nature of the 2-chlorotrityl linker sterically hinders the N-terminal amine's attack on the ester bond, thereby reducing DKP formation.

• Introduction of a Dipeptide: Instead of coupling the second amino acid to the resin-bound cysteine, you can couple a pre-formed dipeptide (the first two amino acids of your sequence). This bypasses the vulnerable dipeptidyl-resin stage where DKP formation occurs.[6]

• Mild Deprotection Conditions: Utilizing milder conditions for the Fmoc deprotection of the second amino acid can also help to reduce the propensity for DKP formation.[6]

Issue 2: Unexpected Side Products

Q4: My LC-MS analysis shows a mass peak corresponding to +51 Da. What is this side product and how can I avoid it?

A4: A mass increase of 51 Da is indicative of the formation of a 3-(1-piperidinyl)alanine adduct.[8] This side product arises from a base-catalyzed β-elimination of the protected sulfhydryl group of the C-terminal cysteine, which forms a dehydroalanine (B155165) intermediate. This intermediate then reacts with piperidine from the Fmoc deprotection solution.[8] To minimize this side reaction, using a sterically bulky thiol protecting group like trityl (Trt) is beneficial.[8] Additionally, using a 2-chlorotrityl resin instead of a Wang-type resin can significantly reduce this side reaction.

Q5: I am observing incomplete removal of the trityl (Trt) protecting group from the cysteine side chain. How can I ensure complete deprotection?

A5: The cleavage of the S-Trt group is a reversible reaction due to the stability of the trityl cation and the nucleophilicity of the thiol group. To drive the reaction to completion and ensure full deprotection, it is crucial to use an effective scavenger in the cleavage cocktail. Triisopropylsilane (TIS) is highly effective at quenching the trityl cation, irreversibly converting it to triphenylmethane. For peptides with multiple Cys(Trt) residues, adding ethanedithiol (EDT) to the cleavage cocktail can help maintain the reduced state of the cysteine thiol and minimize alkylation side products.

Frequently Asked Questions (FAQs)

Q1: Which protecting group is best for the C-terminal cysteine thiol?

A1: The choice of protecting group depends on the overall synthetic strategy. For routine synthesis where a free thiol is desired in the final peptide, the trityl (Trt) group is highly recommended because it is labile to TFA and is removed during the standard cleavage procedure.[16] Other protecting groups like tetrahydropyranyl (Thp) and 4-methoxytrityl (Mmt) have also been shown to reduce racemization and piperidinylalanine formation.[11][15]

Q2: Can I synthesize peptide thioesters with a C-terminal cysteine?

A2: Synthesizing C-terminal peptide thioesters is a common strategy, particularly for use in native chemical ligation (NCL).[1][17] However, thioesters are not stable to the piperidine used for Fmoc deprotection in standard solid-phase peptide synthesis (SPPS).[1] Therefore, specialized strategies are required, such as using a safety-catch linker or a backbone amide linker approach.[17]

Q3: Is microwave-assisted synthesis suitable for C-terminal cysteine peptides?

A3: While microwave heating can accelerate coupling reactions, it can also exacerbate the problem of epimerization, especially for sensitive residues like cysteine. If using microwave-assisted synthesis, it is crucial to carefully control the temperature. Lowering the coupling temperature (e.g., to 50°C) has been shown to limit the racemization of cysteine.[13]

Quantitative Data Summary

The following tables summarize quantitative data on the extent of epimerization under various conditions.

Table 1: Effect of Resin and Base on C-terminal Cysteine Epimerization

Resin Type	Base for Fmoc Deprotection	% D-Cys Formation	Reference
Wang	20% Piperidine/DMF	High (can be >30%)	[1]
2-Chlorotrityl	20% Piperidine/DMF	Significantly Reduced	[10]
2-Chlorotrityl	30% 4-Methylpiperidine / 0.5M OxymaPure-DMF	Minimized	[15]

Table 2: Influence of Coupling Reagents and Bases on Cysteine Racemization

Coupling Reagent / Base	Condition	% D-Cys Formation	Reference
HBTU / NMM	Standard Coupling	~50%	[9][12]
DIC / HOBt	Base-free	Negligible	[13]
DIC / OxymaPure	Base-free	Negligible	[13]
HATU / 2,4,6-Collidine	Hindered Base	Suppressed	[12][14]

Experimental Protocols

Protocol 1: General Solid-Phase Peptide Synthesis (SPPS) of a C-terminal Cysteine Peptide with Minimized Epimerization

• Resin Selection and Loading:

  • Choose a 2-chlorotrityl chloride resin.

  • Swell the resin in dichloromethane (B109758) (DCM) for 30 minutes.

  • In a separate vessel, dissolve Fmoc-Cys(Trt)-OH (1.5 equivalents relative to resin capacity) and diisopropylethylamine (DIEA) (3 equivalents) in DCM.

  • Add the amino acid solution to the swollen resin and agitate for 1-2 hours.

  • Cap any unreacted chloro groups by adding a solution of methanol/DIEA in DCM.

  • Wash the resin thoroughly with DCM and then DMF.

  • Determine the loading capacity using the Fmoc cleavage UV method.

• Peptide Chain Elongation (Fmoc-SPPS Cycle):

  • Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes) to remove the Fmoc group.

  • Washing: Wash the resin thoroughly with DMF (5-7 times).

  • Coupling:

    • In a separate vessel, pre-activate the next Fmoc-amino acid (3 equivalents) with DIC (3 equivalents) and OxymaPure (3 equivalents) in DMF for 1-5 minutes.

    • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 1-2 hours.

    • Monitor the coupling completion using a ninhydrin (B49086) (Kaiser) test.

  • Washing: Wash the resin with DMF (3 times) and DCM (3 times).

  • Repeat the deprotection, washing, and coupling steps for each subsequent amino acid in the sequence.

• Cleavage and Deprotection:

  • After the final amino acid coupling, wash the resin with DCM and dry it under vacuum.

  • Prepare a cleavage cocktail of TFA / TIS / H₂O (95:2.5:2.5, v/v/v). For peptides with multiple cysteines, consider TFA / TIS / EDT / H₂O (92.5:2.5:2.5:2.5, v/v/v/v).[18]

  • Add the cold cleavage cocktail to the peptide-resin and agitate for 2-3 hours at room temperature.[7]

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether 2-3 times.

  • Dry the crude peptide pellet under vacuum.

• Analysis and Purification:

  • Analyze the crude peptide by reverse-phase HPLC (RP-HPLC) and mass spectrometry (LC-MS).

  • Purify the peptide using preparative RP-HPLC.

Protocol 2: Analysis of Cysteine Epimerization by Chiral HPLC

• Peptide Hydrolysis:

  • Take a small sample of the purified peptide.

  • Hydrolyze the peptide in 6N HCl at 110°C for 24 hours in a sealed, evacuated tube.

  • Dry the hydrolysate to remove the acid.

• Derivatization:

  • Derivatize the resulting amino acid mixture with a chiral derivatizing agent, such as Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).

• Chiral HPLC Analysis:

  • Analyze the derivatized amino acid mixture by RP-HPLC.

  • The L- and D-cysteine derivatives will have different retention times, allowing for their separation and quantification.

  • Compare the peak areas to determine the percentage of the D-cysteine epimer.

Visualizations

Caption: General workflow for the solid-phase synthesis of a C-terminal cysteine peptide.

Caption: Troubleshooting decision tree for low yield and purity in C-terminal cysteine peptide synthesis.

Caption: Mechanisms of C-terminal cysteine epimerization.

References

• 1. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Diketopiperazine Formation During the Solid‐Phase Synthesis of C‐Terminal Acid Peptides | Semantic Scholar [semanticscholar.org]
• 6. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. peptide.com [peptide.com]
• 9. benchchem.com [benchchem.com]
• 10. Racemization-free synthesis of C-terminal cysteine-peptide using 2-chlorotrityl resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide--protoxin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 15. digital.csic.es [digital.csic.es]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis of C-terminal peptide thioesters using Fmoc-based solid-phase peptide chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Cysteine Racemization in Peptide Synthesis

Welcome to the Technical Support Center for peptide synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent racemization of cysteine residues during their experiments.

Frequently Asked Questions (FAQs)

Q1: During the HPLC analysis of my purified peptide, I'm observing a broadened peak or a doublet for my cysteine-containing peptide. What is the likely cause?

This is a classic sign of diastereomer formation, which for cysteine, is most commonly due to racemization (epimerization) at the α-carbon of the cysteine residue during the coupling step. The resulting D-Cys epimer often co-elutes closely with your target L-Cys peptide, leading to peak broadening or a distinct doublet.

Q2: I've confirmed cysteine racemization is occurring. Which step in my synthesis is the most probable cause?

The most critical step where cysteine racemization occurs is during the activation and coupling of the C-terminal carboxyl group of the cysteine residue itself.[1] The combination of an activated carboxyl group and the presence of a base can lead to the abstraction of the α-proton, causing a loss of stereochemical integrity.

Q3: What are the primary chemical mechanisms behind cysteine racemization?

There are two main pathways for amino acid racemization during peptide synthesis:

• Oxazolone (B7731731) Formation: The activated carboxylic acid of the N-protected amino acid can cyclize to form an oxazolone intermediate. This intermediate's α-carbon is susceptible to deprotonation by a base, leading to racemization.

• Direct Enolization: A base can directly abstract the α-proton from the activated amino acid, forming an enolate intermediate which can then be protonated from either face, resulting in a mixture of L- and D-isomers.[2]

Troubleshooting Guide

Issue 1: High Levels of D-Cys Detected in the Final Peptide

If you have confirmed significant racemization of one or more cysteine residues, consider the following factors and solutions.

Factor 1: Coupling Reagent and Activation Method

Certain coupling reagents, especially when used with strong bases and pre-activation steps, are known to cause higher levels of racemization.[3][4]

Solution:

• Carbodiimide-based Reagents: Utilize carbodiimide (B86325) coupling reagents like Diisopropylcarbodiimide (DIC) in combination with a racemization-suppressing additive such as 1-Hydroxybenzotriazole (HOBt), 6-Cl-HOBt, or Oxyma Pure®.[2][5][6]

• Avoid Pre-activation: For phosphonium (B103445) and aminium salt-based reagents (e.g., HBTU, HATU, BOP), avoiding a pre-activation step can significantly reduce racemization, often by a factor of 6- to 7-fold.[3][4]

• Base-Free Conditions: For coupling Fmoc-Cys(Trt)-OH, a combination of DIC and an additive like HOBt or Oxyma Pure® under base-free conditions is a highly effective method.[7]

Factor 2: Base Selection and Concentration

The choice and amount of base used during the coupling step are critical. Strong, sterically unhindered bases can readily abstract the α-proton, leading to racemization.

Solution:

• Weaker/Hindered Bases: If a base is necessary, opt for a weaker or more sterically hindered base. 2,4,6-trimethylpyridine (B116444) (TMP, collidine) has been shown to be substantially better than commonly used bases like N,N-diisopropylethylamine (DIEA) or N-methylmorpholine (NMM).[3][4][8]

• Reduce Base Equivalents: A 2-fold reduction in the amount of base can also help minimize racemization.[3][4]

• In Situ Neutralization: Employ protocols where neutralization and coupling occur concurrently to minimize the exposure of the activated amino acid to free base.[2]

Factor 3: Solvent Polarity

The solvent system can influence the rate of racemization.

Solution:

• Less Polar Solvents: Consider using less polar solvents or solvent mixtures. For example, changing from neat N,N-dimethylformamide (DMF) to a 1:1 mixture of CH₂Cl₂-DMF can reduce racemization levels.[3][4]

Factor 4: Temperature

Higher temperatures, especially in microwave-assisted peptide synthesis, can accelerate racemization.

Solution:

• Lower Coupling Temperature: Performing the coupling reaction at a lower temperature, such as 0°C, can be beneficial.[7] For microwave-assisted synthesis, reducing the coupling temperature from 80°C to 50°C has been shown to limit cysteine racemization.[8][9]

Factor 5: Cysteine Side-Chain Protecting Group

The nature of the S-protecting group can influence the acidity of the α-proton and the steric environment around the chiral center.

Solution:

• Electron-Donating Groups: Protecting groups with electron-donating properties can help suppress racemization.[10][11]

• Evaluate Different Protecting Groups: While the trityl (Trt) group is common, other protecting groups like S-acetamidomethyl (Acm), S-2,4,6-trimethoxybenzyl (Tmob), and S-9H-xanthen-9-yl (Xan) have been studied.[3][4] The tetrahydropyranyl (Thp) group has also shown promise in reducing racemization compared to Trt.

Quantitative Data Summary

The following tables summarize the extent of cysteine racemization under various experimental conditions based on a model peptide study (H-Gly-L-Cys-Phe-NH₂).

Table 1: Effect of Coupling Method and Base on Cysteine Racemization

Coupling Reagent	Additive	Base (Equivalents)	Pre-activation Time (min)	Solvent	% D-Cys
HBTU	HOBt	DIEA (8)	5	DMF	5-33%[3][4]
BOP	HOBt	NMM (8)	5	DMF	5-33%[4]
HBTU/HATU/BOP	HOBt/HOAt	TMP (4)	0	CH₂Cl₂-DMF (1:1)	<1%[3][4]
DIPCDI	HOBt/HOAt	-	5	DMF	<1%[3]

Table 2: Effect of Cysteine Side-Chain Protecting Group on Racemization

Protecting Group	Coupling Conditions	% D-Cys
Trityl (Trt)	HCTU/6-Cl-HOBt/DIEA (1 min pre-activation)	8%[11]
4-methoxybenzyloxymethyl (MBom)	HCTU/6-Cl-HOBt/DIEA (1 min pre-activation)	0.4%[11]
Diphenylmethyl (Dpm)	HCTU/6-Cl-HOBt/DIEA (1 min pre-activation)	1.2%[11]
Di(4-methoxyphenyl)methyl (Ddm)	HCTU/6-Cl-HOBt/DIEA (1 min pre-activation)	0.8%[11]
Tetrahydropyranyl (Thp)	DIPCDI/Oxyma Pure	0.74%
Trityl (Trt)	DIPCDI/Oxyma Pure	3.3%

Experimental Protocols

Protocol 1: Low-Racemization Coupling of Fmoc-Cys(Trt)-OH in SPPS

This protocol is designed for the manual solid-phase peptide synthesis (SPPS) of a cysteine-containing peptide, aiming to minimize racemization.

• Resin Preparation:

  • Swell the peptide-resin in DMF for 30 minutes.

  • Perform Fmoc deprotection using 20% piperidine (B6355638) in DMF (2 x 10 minutes).

  • Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).[1]

• Amino Acid Solution Preparation:

  • In a separate vessel, dissolve Fmoc-Cys(Trt)-OH (3 equivalents relative to resin loading) and Oxyma Pure® (3 equivalents) in a minimal amount of DMF.[1]

• Activation and Coupling:

  • Add DIC (3 equivalents) to the amino acid solution.

  • Pre-activate the mixture for 5-10 minutes at 0°C.[1]

• Reaction:

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction vessel at 0°C for 30 minutes, then allow it to warm to room temperature and continue reacting for an additional 2-4 hours.[1]

• Washing:

  • After the coupling is complete (monitor with a Kaiser test), wash the resin with DMF (5x) and DCM (3x).

  • Proceed to the next deprotection/coupling cycle.[1]

Protocol 2: Quantification of Cysteine Racemization by HPLC

This method outlines a general procedure to determine the extent of cysteine racemization in a synthesized peptide.

• Peptide Synthesis:

  • Synthesize a model peptide (e.g., H-Gly-Cys-Phe-NH₂) using the coupling conditions you wish to evaluate.

  • Synthesize the authentic D-Cys diastereomer to serve as a reference standard.

• Peptide Cleavage and Deprotection:

  • Cleave the peptide from the resin and remove all protecting groups using an appropriate cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).[1]

• Peptide Purification:

  • Purify the crude peptide using reverse-phase HPLC.

• Acid Hydrolysis:

  • Hydrolyze a sample of the purified peptide in 6N HCl at 110°C for 24 hours in a sealed, evacuated tube.[2]

• Derivatization and Analysis:

  • Derivatize the amino acid hydrolysate with a chiral derivatizing agent (e.g., Marfey's reagent).[12][13]

  • Analyze the derivatized amino acids by reverse-phase HPLC to separate and quantify the L- and D-cysteine enantiomers.[12][13]

  • Alternatively, for some peptide sequences, the diastereomers can be separated directly on a high-resolution C18 column without hydrolysis and derivatization.[1]

Visual Guides

Caption: Mechanism of base-catalyzed cysteine racemization via an oxazolone intermediate.

Caption: Troubleshooting workflow for minimizing cysteine racemization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. benchchem.com [benchchem.com]
• 8. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Limiting racemization and aspartimide formation in microwave‐enhanced Fmoc solid phase peptide synthesis | Semantic Scholar [semanticscholar.org]
• 10. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Configuration and racemization determination of cysteine residues in peptides by chiral derivatization and HPLC: application to oxytocin peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

dealing with incomplete deprotection of Cys(Trt) residues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the incomplete deprotection of Cysteine(Trt) residues during peptide synthesis.

Troubleshooting Guide

Incomplete removal of the trityl (Trt) protecting group from cysteine residues is a common issue in solid-phase peptide synthesis (SPPS). This guide provides a systematic approach to diagnosing and resolving this problem.

dot

Caption: Troubleshooting workflow for incomplete Cys(Trt) deprotection.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of incomplete Cys(Trt) deprotection?

Incomplete deprotection of Cys(Trt) residues often stems from several factors:

• Insufficient Scavengers: The cleavage of the Trt group generates stable trityl cations.[1][2] Without adequate scavengers, these cations can re-attach to the nucleophilic thiol group of cysteine, leading to incomplete deprotection.[1][3]

• Inadequate Reagent Concentration or Reaction Time: The concentration of trifluoroacetic acid (TFA) and the duration of the deprotection reaction are critical.[1] Insufficient acid strength or time may not be sufficient to drive the reaction to completion.

• Oxidation of Cysteine: The free thiol group of cysteine is susceptible to oxidation, which can lead to the formation of disulfide bonds, resulting in dimers or oligomers.[1][4]

• Side Reactions: Alkylation of the cysteine thiol by carbocations generated from other protecting groups (e.g., tert-butyl cations from Boc or tBu groups) is a common side reaction.[1][3]

Q2: What is the role of scavengers in the deprotection cocktail?

Scavengers are crucial components of the cleavage cocktail. Their primary function is to "trap" the reactive carbocations generated from the cleavage of protecting groups like Trt and Boc.[1][3] By reacting with these electrophilic species, scavengers prevent them from reattaching to the peptide or modifying sensitive amino acid side chains.[1] For cysteine-containing peptides, scavengers are particularly important to prevent the re-attachment of the trityl group and to minimize alkylation of the free thiol.[1]

Q3: Which scavengers are recommended for the deprotection of Cys(Trt)-containing peptides?

Several scavengers are effective for the deprotection of Cys(Trt)-containing peptides. The choice often depends on the peptide sequence and other protecting groups present.

• Triisopropylsilane (TIS): TIS is a highly effective scavenger for the trityl cation.[1][2] It irreversibly reduces the trityl cation to triphenylmethane, thus driving the deprotection reaction to completion.[2]

• 1,2-Ethanedithiol (EDT): EDT is an excellent scavenger for tert-butyl cations and also helps to keep the cysteine residue in a reduced state, preventing oxidation.[1][2][4]

• Water: Water can act as a scavenger for tert-butyl cations.[3]

• Thioanisole: Thioanisole is another effective scavenger, particularly in preventing side reactions with tryptophan.[5]

A commonly recommended cocktail for peptides containing Cys(Trt) is a mixture of TFA, TIS, and water (e.g., 95:2.5:2.5 v/v/v).[1] For more complex sequences or those with multiple sensitive residues, a more comprehensive cocktail like Reagent K (TFA/water/phenol/thioanisole/EDT) may be necessary.[1]

dot

Caption: Cys(Trt) deprotection and the role of scavengers.

Q4: How can I monitor the progress of the deprotection reaction?

The most effective way to monitor the deprotection reaction is by using analytical High-Performance Liquid Chromatography (HPLC).[1] By taking small aliquots of the reaction mixture at different time points, quenching the acid, and analyzing the sample, you can observe the disappearance of the protected peptide peak and the appearance of the deprotected peptide peak.[1] This allows for the optimization of reaction time to ensure complete deprotection while minimizing potential side reactions.[1]

Q5: What are some alternative protecting groups for cysteine if Trt deprotection remains problematic?

If issues with Cys(Trt) deprotection persist, several alternative protecting groups offer different cleavage strategies:

• Acetamidomethyl (Acm): Stable to TFA and can be removed with mercury(II) acetate (B1210297) or iodine.[2][6] This allows for orthogonal deprotection.

• S-tert-butylthio (StBu): Stable to TFA and is removed by reducing agents like thiols or phosphines.[6]

• 4-Methoxytrityl (Mmt): More acid labile than Trt and can be removed with dilute TFA (1-2%) on-resin, allowing for selective deprotection.[6]

• Diphenylmethyl (Dpm): A valuable alternative to Trt that is also cleaved by standard TFA cocktails but may offer different side-reaction profiles.[2][6]

Data Presentation

Table 1: Common Cleavage Cocktails for Cys(Trt) Deprotection

Cleavage Cocktail Composition (v/v/v)	Scavengers	Target Protecting Groups	Notes
95% TFA / 2.5% H₂O / 2.5% TIS	Water, TIS	Trt, Boc, tBu, Pbf	A good general-purpose cocktail for Cys(Trt) containing peptides. TIS is highly effective against the trityl cation.[1][3]
94% TFA / 2.5% H₂O / 2.5% EDT / 1% TIS	Water, EDT, TIS	Trt, Boc, tBu, Pbf	EDT helps to prevent oxidation of the free cysteine thiol.[3]
90% TFA / 5% Thioanisole / 3% EDT / 2% Anisole (Reagent R)	Thioanisole, EDT, Anisole	All peptides	A more robust cocktail for complex peptides, especially those with multiple sensitive residues.[7]
82.5% TFA / 5% H₂O / 5% Phenol / 5% Thioanisole / 2.5% EDT (Reagent K)	Water, Phenol, Thioanisole, EDT	All peptides	A powerful but malodorous cocktail for particularly difficult sequences.[1]

Experimental Protocols

Protocol 1: Standard Cys(Trt) Deprotection and Cleavage

• Preparation: Weigh the peptide-resin (e.g., 100 mg) and place it in a suitable reaction vessel. Ensure the resin is washed and dried thoroughly.[3]

• Cleavage Cocktail Preparation: Prepare the cleavage cocktail. For a standard deprotection, use a mixture of 95% TFA, 2.5% TIS, and 2.5% H₂O. For 100 mg of resin, prepare approximately 2 mL of the cocktail.[1] Cocktails should be prepared fresh.[7]

• Deprotection Reaction: Add the cleavage cocktail to the resin. Gently agitate the mixture at room temperature for 2-4 hours.[1] The resin may turn yellow due to the formation of the trityl cation.[7]

• Work-up: Once the reaction is complete, filter the resin and collect the filtrate.[1]

• Peptide Precipitation: Add the filtrate to a 10-fold excess of cold diethyl ether to precipitate the crude peptide.[1]

• Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether two more times.[1]

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.[1]

• Analysis: Dissolve the crude peptide in a suitable solvent (e.g., aqueous acetonitrile (B52724) with 0.1% TFA) and analyze by HPLC and Mass Spectrometry.[1]

Protocol 2: Monitoring Deprotection by HPLC

• Sample Preparation: At desired time points (e.g., 30, 60, 90, 120 minutes), withdraw a small aliquot (e.g., 10 µL) of the cleavage solution.[1]

• Quenching: Immediately add the aliquot to a microcentrifuge tube containing cold diethyl ether (e.g., 200 µL) to precipitate the peptide and stop the reaction.[1]

• Isolation: Centrifuge to pellet the peptide, carefully remove the ether, and allow the residual ether to evaporate.[1]

• Reconstitution: Dissolve the peptide pellet in the HPLC mobile phase (e.g., 100 µL of 50% aqueous acetonitrile with 0.1% TFA).[1]

• Analysis: Inject the sample onto the HPLC system.

• Data Interpretation: Compare the peak areas of the protected and deprotected peptide over time to determine the reaction kinetics and endpoint.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. biotage.com [biotage.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]

effect of pH on cysteine peptide stability and oxidation

Welcome to the Technical Support Center for Cysteine-Containing Peptides. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the stability and oxidation of cysteine peptides, with a specific focus on the effects of pH.

Frequently Asked Questions (FAQs)

Q1: How does pH fundamentally affect the stability of cysteine-containing peptides?

A: The pH of a solution is a critical factor governing the stability of cysteine peptides. The key lies in the ionization state of cysteine's thiol group (-SH). The thiol group has a pKa of approximately 8.5.[1][2] At pH values below this pKa, the thiol group is predominantly in its protonated, less reactive form (-SH). At pH values above the pKa, it becomes deprotonated to form a highly reactive thiolate anion (-S⁻).[3] This thiolate is a potent nucleophile and is much more susceptible to oxidation.[4][5] Therefore, alkaline conditions (pH > 8) significantly accelerate the oxidation of cysteine residues.[6]

Q2: What is the primary mechanism of cysteine oxidation, and how is it influenced by pH?

A: The most common oxidative pathway for cysteine is the formation of a disulfide bond (-S-S-), which creates a cystine residue. This can occur between two cysteine residues on different peptide chains (intermolecular), forming a dimer, or within the same peptide chain (intramolecular), forming a cyclic peptide. This reaction is typically a two-step process initiated by the nucleophilic attack of a thiolate anion on another thiol group. Higher pH increases the concentration of the reactive thiolate anion, thus increasing the rate of disulfide bond formation.[5][7] Further oxidation can lead to the formation of sulfenic (-SOH), sulfinic (-SO₂H), and sulfonic acids (-SO₃H), which are generally irreversible.[1][2][8]

Q3: At what pH is a cysteine peptide most susceptible to oxidation?

A: Cysteine peptides are most susceptible to oxidation under basic or alkaline conditions (pH > 8).[9] This is because the thiol group is deprotonated to the highly reactive thiolate anion.[3] Conversely, acidic solutions (e.g., pH 2-5) are generally considered more stable for cysteine peptides as the thiol group remains protonated, significantly slowing the rate of oxidation.[10]

Q4: I suspect my cysteine-containing peptide has oxidized. How can I confirm this?

A: Several analytical techniques can confirm cysteine oxidation:

• Reverse-Phase HPLC (RP-HPLC): Oxidation often changes the polarity of the peptide. Dimer formation will typically result in a new, later-eluting peak compared to the monomeric peptide. You can monitor the disappearance of the main peptide peak and the appearance of new peaks over time.[11]

• Mass Spectrometry (MS): This is the most definitive method. Intermolecular disulfide bond formation will result in a mass corresponding to double the mass of the monomer minus two protons (2M-2H). Intramolecular disulfide formation results in a loss of two mass units (M-2H). Oxidation to sulfenic, sulfinic, or sulfonic acid will result in mass increases of +16, +32, and +48 Da, respectively.[12][13]

Q5: Can I reverse the oxidation of my cysteine peptide?

A: Yes, if the oxidation is limited to disulfide bond formation (cystine). Disulfide bonds can be chemically reduced back to free thiols using reducing agents. The most common laboratory reagents for this purpose are Tris(2-carboxyethyl)phosphine (TCEP) and Dithiothreitol (DTT).[14] TCEP is often preferred as it is effective over a wider pH range and is odorless.[15] Oxidation to sulfinic and sulfonic acids is generally considered irreversible under standard laboratory conditions.

Q6: What are the best practices for preparing and storing solutions of cysteine-containing peptides to minimize oxidation?

A: To ensure the stability of your peptide:

• Storage: Store the peptide in its lyophilized (powder) form at -20°C or -80°C under an inert atmosphere if possible.

• Solvents: Use deoxygenated (degassed) solvents for reconstitution. Solvents can be degassed by sparging with an inert gas like nitrogen or argon.[15]

• pH: Reconstitute and handle the peptide in a slightly acidic buffer (pH 4-6) whenever the experimental conditions allow. Avoid prolonged storage at pH above 8.[14]

• Aliquoting: Once in solution, divide the peptide into single-use aliquots and store them frozen to prevent repeated freeze-thaw cycles.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Unexpected peaks appear in my HPLC chromatogram, often larger than the main peak.	The peptide is likely oxidizing to form dimers or oligomers via intermolecular disulfide bonds. This is accelerated by neutral to basic pH and the presence of oxygen.	1. Confirm dimer formation using Mass Spectrometry (look for a mass of 2M-2H). 2. Reduce the oxidized sample with TCEP or DTT (see Protocol 2) and re-analyze by HPLC. The unexpected peaks should decrease or disappear, while the main peak increases. 3. For future work, prepare solutions using degassed acidic buffers (pH < 7) and use immediately or store in frozen aliquots.[15]
The concentration of my peptide solution decreases over time.	This could be due to oxidation leading to aggregation and precipitation, especially at higher concentrations. The oxidized species may have different solubility profiles.	1. Centrifuge the sample and analyze both the supernatant and the resuspended pellet (if possible) by HPLC to check for the peptide. 2. Store the peptide at a lower concentration. 3. Ensure the storage buffer is optimal (slightly acidic pH) and free of dissolved oxygen.
My biological assay results are inconsistent or show reduced activity.	The biological activity of a peptide can be highly dependent on the free thiol of cysteine. Oxidation to a disulfide or other species can alter the peptide's conformation and its ability to interact with its target.	1. Analyze the peptide stock solution by HPLC and MS immediately before use to verify its integrity and purity. 2. Incorporate a reduction step with TCEP into your workflow just before the assay to ensure a homogenous, reduced peptide population. Be sure to confirm that TCEP does not interfere with your assay. 3. Strictly control the pH of all buffers used in the assay to minimize oxidation during the experiment.
The peptide solution turns cloudy or forms a precipitate.	This is often a sign of aggregation or insolubility. Intermolecular disulfide bond formation can lead to larger, less soluble oligomers, which then precipitate out of solution.	1. Attempt to resolubilize the peptide by adding a reducing agent like TCEP. 2. For future preparations, consider using a lower peptide concentration and a more acidic buffer system to improve stability and prevent oxidation-induced precipitation.

Quantitative Data Summary

The rate of cysteine oxidation is highly dependent on pH. The tables below summarize quantitative data from kinetic studies.

Table 1: Effect of pH on Cysteine-to-Cystine Conversion Time

pH	Time to Maximum Yield	Maximum Yield (%)	Reference
2	80 minutes	~20%	[10]
7	12 minutes	>90%	[10]
10	10 minutes	~90%	[10]
Data derived from a study of cysteine oxidation in thin films formed by microdroplet deposition.

Table 2: pKa Values of Cysteine Thiol Group

Environment	Typical pKa Value	Notes	Reference
Free Cysteine in Water	~8.5	The standard reference pKa.	[1][2]
Cysteine in Peptides/Proteins	3.5 to >10	The local microenvironment (nearby charges, hydrogen bonding, solvent accessibility) can dramatically alter the pKa.[16]	[16]
Dithiothreitol (DTT)	9.2, 10.1	DTT is most effective as a reducing agent at pH > 8.	[17]

Experimental Protocols

Protocol 1: Monitoring Cysteine Peptide Oxidation by RP-HPLC

This protocol allows for the tracking of peptide stability over time.

• Preparation: Prepare buffers at the desired pH values (e.g., pH 4.0, 7.0, and 8.5). Ensure all buffers are prepared with high-purity water and filtered.

• Sample Incubation: Dissolve the lyophilized cysteine-containing peptide in each buffer to a final concentration of 1 mg/mL.

• Time Points: Immediately after dissolution (T=0), inject an aliquot (e.g., 20 µL) onto a C18 RP-HPLC column.

• Analysis: Run a standard gradient (e.g., 5-95% acetonitrile (B52724) in water with 0.1% TFA over 30 minutes). Record the peak area of the monomeric peptide.

• Monitoring: Store the sample solutions at the desired temperature (e.g., room temperature). Inject samples at subsequent time points (e.g., 1, 4, 8, 24 hours) and record the chromatograms.

• Data Interpretation: Calculate the percentage of the remaining monomeric peptide at each time point relative to T=0. A decrease in the main peak area, often accompanied by the appearance of new, later-eluting peaks (dimers), indicates oxidation.

Protocol 2: Reduction of Oxidized Cysteine Peptides with TCEP

This protocol is used to reverse disulfide bond formation.

• Sample Preparation: Dissolve the peptide sample suspected of containing disulfide bonds in a suitable buffer (pH 3-7) to a concentration of 1-5 mg/mL.[14]

• TCEP Addition: Prepare a fresh stock solution of TCEP (e.g., 100 mM in water). Add TCEP to the peptide solution to achieve a 5- to 10-fold molar excess over the peptide concentration.

• Incubation: Gently mix the solution and incubate at room temperature for 1-2 hours.[14] The reaction is typically complete within this timeframe.

• Verification: Analyze the reduced peptide solution by RP-HPLC and Mass Spectrometry to confirm the disappearance of dimer peaks and the presence of the correct mass for the reduced monomer.

• Purification (Optional): If TCEP needs to be removed before downstream applications, the reduced peptide can be repurified using RP-HPLC.

Protocol 3: Forced Oxidation Study of a Cysteine-Containing Peptide

This study is performed to identify potential degradation products and establish degradation pathways.[18][19]

• Stress Conditions: Prepare separate solutions of the peptide (e.g., 1 mg/mL) under various stress conditions:

  • Acidic Stress: 0.1 M HCl

  • Basic Stress: 0.1 M NaOH

  • Oxidative Stress: 0.1% Hydrogen Peroxide (H₂O₂)

  • Thermal Stress: Incubate a buffered solution (pH 7.4) at 50°C.

• Incubation: Incubate the samples for a defined period (e.g., 24 hours), taking aliquots at intermediate time points. Neutralize the acidic and basic samples before analysis.

• Analysis: Analyze all samples, including a non-stressed control, by RP-HPLC and LC-MS/MS.

• Characterization: Compare the chromatograms and mass spectra to identify and characterize the degradation products formed under each condition. Look for mass shifts corresponding to dimerization, oxidation (+16 Da, +32 Da), and fragmentation.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]
• 4. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Thiol-Disulfide Exchange in Peptides Derived from Human Growth Hormone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. uwaterloo.ca [uwaterloo.ca]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Kinetics and mechanism of the reaction of cysteine and hydrogen peroxide in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Proteome-wide detection and quantitative analysis of irreversible cysteine oxidation using long column UPLC-pSRM - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Regulatory Control or Oxidative Damage? Proteomic Approaches to Interrogate the Role of Cysteine Oxidation Status in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Biophysical and Proteomic Characterization Strategies for Cysteine Modifications in Ras GTPases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biopharminternational.com [biopharminternational.com]
• 19. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]

overcoming slow coupling reactions in cysteine peptide SPPS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with slow or problematic coupling reactions during the Solid-Phase Peptide Synthesis (SPPS) of cysteine-containing peptides.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges encountered during the coupling of cysteine in SPPS?

The primary challenges during cysteine coupling in SPPS are racemization and unwanted side reactions.[1] The thiol side chain of cysteine is highly reactive, making it susceptible to side reactions like alkylation and oxidation if not properly protected.[2] Cysteine residues are particularly prone to racemization (loss of stereochemical integrity) during the base-mediated activation steps of coupling.[1][3] Other potential side reactions include β-elimination, especially for C-terminal cysteines, which can lead to the formation of dehydroalanine, and S-alkylation during the final cleavage from the resin.[3][4]

Q2: How does the choice of cysteine side-chain protecting group impact coupling efficiency and side reactions?

The selection of the sulfhydryl protecting group is a critical factor that influences the success of the synthesis.[1] The ideal protecting group should be stable throughout the peptide synthesis and selectively removable under conditions that do not degrade the peptide.[5]

For routine synthesis of peptides with a free thiol, the Trityl (Trt) group is often recommended because it is labile to standard trifluoroacetic acid (TFA) cleavage conditions.[1][6] However, other protecting groups may be more suitable depending on the specific peptide sequence and desired outcome. For instance, the Tetrahydropyranyl (Thp) group has been reported to reduce side reactions compared to Trt.[4] For syntheses requiring orthogonal deprotection strategies, such as for the formation of multiple disulfide bonds, groups like Mmt (4-methoxytrityl) or STmp (S-tritylmercaptan) are useful as they can be removed under specific conditions that do not affect other protecting groups.[6]

Q3: Which coupling reagents are recommended to minimize racemization during cysteine incorporation?

To minimize racemization, coupling methods that operate under acidic or neutral conditions are advisable. The use of a carbodiimide (B86325) like N,N'-diisopropylcarbodiimide (DIC) in combination with an additive such as 1-hydroxybenzotriazole (B26582) (HOBt) or Oxyma Pure is a highly recommended method for coupling Fmoc-Cys(Trt)-OH.[1] Racemization is generally negligible when using DIC/HOBt or DIC/Oxyma activation.[6]

While aminium-based reagents like HBTU and HATU are popular for their efficiency, they can lead to higher rates of cysteine racemization when used with common bases like diisopropylethylamine (DIPEA).[1] If using these reagents, pairing them with a weaker, sterically hindered base like 2,4,6-collidine can significantly reduce racemization.[1][7]

Q4: What strategies can be employed to overcome peptide aggregation during the synthesis of cysteine-containing peptides?

Peptide aggregation, where the growing peptide chains associate with each other, can hinder coupling and deprotection steps, leading to incomplete reactions.[3] This is particularly common in hydrophobic sequences.[8] Several strategies can be used to disrupt the hydrogen bonding that causes aggregation:

• Solvent Choice: Switching to a more effective solvent like N-methylpyrrolidone (NMP) or adding dimethylsulfoxide (DMSO) can help to disrupt aggregation.[3]

• Chaotropic Salts: The addition of chaotropic salts such as LiCl or KSCN to the reaction mixture can disrupt secondary structures.[9]

• Elevated Temperature: Performing the coupling reaction at a higher temperature can help to break up aggregates.[3]

• Microwave Irradiation: Microwave-assisted SPPS can improve synthesis efficiency by reducing aggregation and speeding up reaction times.[3]

• Pseudoproline Dipeptides: Incorporating pseudoproline dipeptides at specific intervals in the peptide sequence is a highly effective method to disrupt secondary structure formation and prevent aggregation.[9]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution	Citation
Slow or Incomplete Coupling	Peptide aggregation	Switch to NMP or add DMSO to the solvent. Use chaotropic salts (e.g., LiCl). Couple at a higher temperature. Utilize microwave irradiation. Incorporate pseudoproline dipeptides.	[3][9]
Steric hindrance from bulky protecting groups	Increase coupling time. Use a more potent coupling reagent like HATU or COMU.	[1][10]
Poor resin swelling	Ensure the resin is properly swelled in the synthesis solvent (e.g., DMF) for at least 30 minutes before the first coupling step.	[11]
Significant Racemization of Cysteine	Use of strong bases (e.g., DIPEA) with aminium-based coupling reagents (HBTU, HATU)	Switch to a carbodiimide-based activation method like DIC/HOBt or DIC/Oxyma. Use a weaker or sterically hindered base such as 2,4,6-collidine.	[1]
Prolonged pre-activation times	Minimize the pre-activation time before adding the activated amino acid to the resin.	[1]
High reaction temperatures	If using microwave heating, reduce the temperature and/or duration.	[1]
Formation of Deletion Sequences	Incomplete Fmoc deprotection	Increase deprotection time or use a stronger deprotection solution (e.g., DBU in DMF). Monitor deprotection using a UV detector.	[3]
Incomplete coupling	Double couple the problematic amino acid. Increase the concentration of the amino acid and coupling reagents.	[10]
β-Elimination at C-terminal Cysteine	Base-catalyzed elimination on Wang-type resins	Use a 2-chlorotrityl chloride resin, which is less prone to this side reaction.	[6]
Prolonged exposure to piperidine (B6355638)	Minimize the time the C-terminal cysteine is exposed to the deprotection base.	[3]
S-Alkylation During Cleavage	Reaction of the free thiol with carbocations from the resin linker or protecting groups	Use an effective scavenger cocktail during cleavage. A common cocktail is TFA/triisopropylsilane (TIS)/water (95:2.5:2.5). For peptides with multiple Trt-protected cysteines, adding ethanedithiol (EDT) can be beneficial.	[3][6][12]

Experimental Protocols

Protocol 1: Standard Coupling of Fmoc-Cys(Trt)-OH using DIC/HOBt

This protocol describes a standard manual SPPS workflow for coupling Fmoc-Cys(Trt)-OH to a resin.

• Resin Swelling: Swell the resin (e.g., Rink Amide resin) in dimethylformamide (DMF) for 30 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% solution of piperidine in DMF to the resin and agitate for 5-10 minutes.

  • Drain the solution and repeat the piperidine treatment for another 10 minutes.

  • Wash the resin thoroughly with DMF (5-7 times).[11]

• Amino Acid Coupling:

  • In a separate vessel, dissolve Fmoc-Cys(Trt)-OH (3 equivalents relative to resin loading) and HOBt (3 equivalents) in DMF.

  • Add DIC (3 equivalents) to the amino acid/HOBt solution.

  • Pre-activate for 3-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate for 1-2 hours at room temperature.[1][11]

• Monitoring and Washing:

  • Perform a qualitative test (e.g., Kaiser test) to monitor for the presence of free primary amines, ensuring the coupling is complete.[1]

  • Drain the coupling solution and wash the resin with DMF (3 times), dichloromethane (B109758) (DCM) (3 times), and DMF (3 times).[11]

• Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino acids in the peptide sequence.

Protocol 2: Cleavage and Deprotection

This protocol outlines the cleavage of the peptide from the resin and the removal of side-chain protecting groups.

• Resin Preparation: After the final Fmoc deprotection, wash the peptide-resin with DCM and dry it under vacuum.[1]

• Cleavage:

  • Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5). For peptides prone to oxidation or containing multiple cysteines, 2.5% ethanedithiol (EDT) can be added.[6]

  • Add the cleavage cocktail to the dried resin (e.g., 10 mL per 0.1 mmol of peptide) and agitate at room temperature for 2-3 hours.[5]

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the filtrate.

  • Precipitate the peptide by adding the filtrate to cold diethyl ether. A white precipitate should form.[11]

  • Centrifuge the ether suspension to pellet the peptide and decant the ether.[1]

  • Wash the peptide pellet with cold diethyl ether (2-3 times) to remove scavengers and cleaved protecting groups.[11]

• Drying and Purification:

  • Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.[11]

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[11]

  • Lyophilize the pure fractions to obtain the final peptide product.[11]

Visualizations

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Caption: Decision tree for minimizing cysteine racemization during coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. blog.mblintl.com [blog.mblintl.com]
• 9. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 10. biotage.com [biotage.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Cysteine-Rich Peptides

Welcome to the technical support center for the purification of crude cysteine-rich peptides (CRPs). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of these complex biomolecules.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude cysteine-rich peptide samples?

A1: Crude CRP samples often contain a heterogeneous mixture of impurities stemming from the solid-phase peptide synthesis (SPPS) process. These can be broadly categorized as:

• Synthesis-Related Impurities:

  • Truncated sequences: Peptides missing one or more amino acids.

  • Deletion sequences: Peptides lacking an amino acid within the sequence.

  • Incompletely deprotected peptides: Peptides still carrying protecting groups on their side chains.

  • Racemized peptides: Epimers of the desired peptide, particularly at the C-terminal cysteine.[1]

• Cysteine-Specific Side Products:

  • Oxidized forms: Disulfide-bonded dimers or oligomers, or further oxidation to sulfenic, sulfinic, and sulfonic acids.[1]

  • β-elimination products: Formation of dehydroalanine (B155165) from a C-terminal cysteine, which can react with piperidine (B6355638) to form a piperidinyl-alanine adduct (mass shift of +51 Da).[1]

  • S-alkylation: Alkylation of the cysteine thiol group by carbocations from the resin or protecting groups during cleavage.[1]

• Non-Peptidic Impurities:

  • Reagents from the cleavage cocktail (e.g., trifluoroacetic acid (TFA), scavengers like triisopropylsilane (B1312306) (TIS) and 1,2-ethanedithiol (B43112) (EDT)).

Q2: How can I prevent oxidation of my cysteine-rich peptide during purification?

A2: Preventing oxidation is critical for obtaining a high yield of the monomeric, active peptide. Key strategies include:

• Use of Reducing Agents: Incorporate reducing agents in your purification buffers. Common choices include:

  • Tris(2-carboxyethyl)phosphine (TCEP): A stable and odorless reducing agent.

  • Dithiothreitol (DTT): A strong reducing agent, but less stable than TCEP.

• Degassed Solvents: Use freshly degassed solvents for all purification steps to minimize dissolved oxygen.

• Acidic pH: Maintain a low pH (typically with 0.1% TFA) in the mobile phase to keep the cysteine thiol groups protonated and less susceptible to oxidation.

• Inert Atmosphere: If possible, perform purification steps under an inert atmosphere (e.g., nitrogen or argon).

Q3: My peptide is poorly soluble. How can I improve its solubility for purification?

A3: Poor solubility is a common challenge, especially for hydrophobic CRPs. Consider the following approaches:

• Solvent Composition: Initially dissolve the crude peptide in a small amount of a strong organic solvent like acetonitrile (B52724) (ACN), dimethyl sulfoxide (B87167) (DMSO), or formic acid before diluting with the initial mobile phase.

• Guanidine (B92328) Hydrochloride or Urea (B33335): For very difficult cases, chaotropic agents like guanidine hydrochloride or urea can be used to disrupt aggregation, but they must be removed in subsequent steps.

• pH Adjustment: Modifying the pH of the solvent can alter the charge state of the peptide and improve solubility.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of your crude cysteine-rich peptide.

Problem 1: Low yield of the desired peptide after purification.

Possible Cause	Troubleshooting Step	Expected Outcome
Oxidation	Add a reducing agent (e.g., 1-5 mM TCEP) to the mobile phase.	Increased yield of the monomeric peptide peak.
Aggregation	Dissolve the crude peptide in a stronger solvent (e.g., with a higher percentage of ACN or containing DMSO) before injection.	Improved peak shape and recovery.
Poor solubility	See FAQ Q3 for detailed strategies.	Better dissolution and loading onto the column.
Suboptimal HPLC gradient	Optimize the gradient slope. A shallower gradient can improve the resolution of closely eluting peaks.	Better separation from impurities and improved collection of the target peak.

Problem 2: The purified peptide has low purity, with multiple closely eluting peaks.

Possible Cause	Troubleshooting Step	Expected Outcome
Co-eluting impurities	Change the selectivity of the separation. Try a different stationary phase (e.g., C8, Phenyl-Hexyl, or Cyano instead of C18).	Altered retention times of impurities relative to the target peptide, leading to better separation.
Racemization	This is a synthesis issue. If suspected, confirm by chiral chromatography or enzymatic digestion. For future syntheses, use a 2-chlorotrityl chloride resin for C-terminal cysteine peptides.[2]	Confirmation of the impurity. For new syntheses, a reduction in the epimeric impurity.
Oxidized forms	Treat the crude peptide with a reducing agent like TCEP or DTT prior to purification.	Conversion of disulfide-linked species back to the monomer, resulting in a single major peak.
Incomplete deprotection	Re-treat the crude peptide with the cleavage cocktail.	Removal of remaining protecting groups, leading to a more homogenous sample.

Data Presentation

Table 1: Comparison of Purification Yield and Purity of a Synthetic Cysteine-Rich Peptide under Different Conditions.

Condition	Crude Purity (%)	Final Purity (%)	Overall Yield (%)
Standard RP-HPLC (C18, TFA)	45	92	15
RP-HPLC with 1 mM TCEP	45	96	25
RP-HPLC with Phenyl-Hexyl column	45	94	18

Note: Data is illustrative and will vary depending on the specific peptide and synthesis quality.

Experimental Protocols

Protocol 1: General RP-HPLC Purification of a Crude Cysteine-Rich Peptide

• Sample Preparation:

  • Dissolve the crude peptide in the minimum amount of Buffer B (e.g., 90% ACN, 0.1% TFA in water).

  • Dilute the dissolved peptide with Buffer A (e.g., 0.1% TFA in water) to a final concentration suitable for injection, ensuring the peptide remains in solution.

  • Filter the sample through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

  • Gradient: A typical gradient would be 5-65% Buffer B over 60 minutes. This should be optimized for each peptide.

  • Flow Rate: Dependent on the column dimensions (e.g., 1 mL/min for a 4.6 mm ID column).

  • Detection: UV absorbance at 214 nm and 280 nm.

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the major peaks.

  • Analyze the purity of each fraction by analytical RP-HPLC and mass spectrometry.

  • Pool the fractions with the desired purity and lyophilize.

Visualizations

Diagram 1: Cysteine Oxidation and Reduction Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of Synthetic Cysteine Peptides by High-Performance Liquid Chromatography (HPLC)

For researchers, scientists, and professionals in drug development, the accurate determination of purity for synthetic peptides is a cornerstone of quality control and subsequent applications. Cysteine-containing peptides, vital in many biological processes and therapeutic designs, introduce specific complexities to standard analytical procedures. The reactivity of the cysteine thiol group necessitates carefully optimized analytical methods to prevent artifact formation and ensure accurate purity assessment. This guide provides an objective comparison of common Reversed-Phase HPLC (RP-HPLC) methods for analyzing synthetic cysteine peptides, complete with supporting data and detailed experimental protocols.

Key Challenges in the HPLC Analysis of Cysteine Peptides

The principal difficulties in the HPLC analysis of peptides containing cysteine arise from the chemical reactivity of its thiol (-SH) side chain. These challenges can lead to complex chromatograms and inaccurate quantification if not properly managed.

• Disulfide Bond Formation: The thiol group is highly susceptible to oxidation, which can lead to the formation of either intramolecular or intermolecular disulfide bonds. This dimerization or oligomerization results in the appearance of new, often broader, peaks in the chromatogram, a corresponding decrease in the peak area of the target peptide, and complicates accurate purity calculations. The rate of this oxidation is notably increased at neutral to alkaline pH.[1]

• Beta-Elimination: Peptides containing a Cysteine-Serine (Cys-Ser) sequence are particularly prone to a degradation pathway known as beta-elimination, especially under alkaline conditions or at elevated temperatures. This reaction results in the formation of a dehydroalanine (B155165) (Dha) residue, creating a significant peptide-related impurity.[1]

• Secondary Interactions: The performance of HPLC can be compromised by unwanted interactions between the peptide and the stationary phase. Traditional silica-based columns possess residual surface silanols that can interact with positively charged groups in the peptide sequence, leading to undesirable chromatographic effects such as peak broadening and tailing.[2]

Caption: Common degradation pathways and challenges in cysteine peptide analysis.

Comparison of Common RP-HPLC Methods

Reversed-phase HPLC is the predominant technique for assessing the purity of synthetic peptides.[2][3][4][5] The selection of the stationary phase (column) and mobile phase additives is critical for achieving optimal separation, maintaining good peak shape, and preventing on-column degradation.

Parameter	Method 1: TFA-Based (UV Detection)	Method 2: Formic Acid-Based (MS-Compatible)	Method 3: Polymeric Resin Column
Column Type	C18 reversed-phase silica	C18 reversed-phase silica	Polystyrene/divinylbenzene (PS/DVB)
Mobile Phase A	0.1% (v/v) TFA in water	0.1% (v/v) Formic Acid in water	0.1% (v/v) TFA in water
Mobile Phase B	0.1% (v/v) TFA in acetonitrile	0.1% (v/v) Formic Acid in acetonitrile	0.1% (v/v) TFA in acetonitrile
Typical Detection	UV (210-220 nm)[6][7]	Mass Spectrometry (MS)	UV (210-220 nm)
Advantages	• Provides excellent resolution and sharp peaks.[1]• Well-established and widely documented for peptide analysis.[6]	• Fully compatible with MS detection, avoiding signal suppression.• Ideal for the identification of unknown impurities.[1]	• Inherently hydrophobic and free from surface silanols, minimizing secondary interactions and peak tailing.• Offers outstanding chemical and physical stability.[8]
Disadvantages	• TFA is an ion-pairing agent that can cause significant signal suppression in electrospray ionization MS.	• May result in slightly broader peaks for some peptides compared to TFA.[1]	• May exhibit different selectivity compared to traditional silica-based C18 columns, potentially requiring method re-optimization.
Primary Application	Routine purity analysis and quantification when MS detection is not required.[1]	LC-MS analysis for peptide identification, impurity characterization, and sequence confirmation.[1]	Analysis of peptides prone to secondary interactions, such as those with multiple basic residues.

Detailed Experimental Protocols

The following protocols provide detailed methodologies for the two most common HPLC setups for cysteine peptide analysis.

This method is the standard choice for routine purity analysis due to its robustness and high-resolution capabilities.[1]

• Instrumentation: HPLC or UHPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size, 120 Å pore size).[1]

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in water.[1][6]

• Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.[1][6]

• Gradient: A typical starting point is a linear gradient of 5% to 65% Mobile Phase B over 30 minutes.[1]

• Flow Rate: 1.0 mL/min for a 4.6 mm ID column.[1][6]

• Column Temperature: 30 °C.[1]

• Detection: UV absorbance at 214 nm (for the peptide bond) and 280 nm (for aromatic residues like Trp, Tyr).[1]

• Sample Preparation: Dissolve the lyophilized peptide in Mobile Phase A to a final concentration of 1 mg/mL.[1]

This method is essential when the identification of the main peptide and its impurities by mass spectrometry is required.[1]

• Instrumentation: LC-MS system (e.g., UHPLC coupled to a Q-TOF or Orbitrap mass spectrometer).

• Column: C18 reversed-phase column, often with smaller dimensions for higher sensitivity (e.g., 2.1 x 100 mm, 1.7 µm particle size).[9]

• Mobile Phase A: 0.1% (v/v) Formic Acid (FA) in water.[1][9]

• Mobile Phase B: 0.1% (v/v) FA in acetonitrile.[1]

• Gradient: A typical starting point is a linear gradient of 5% to 65% Mobile Phase B over 20 minutes.[1]

• Flow Rate: 0.3 mL/min for a 2.1 mm ID column.[1][9]

• Column Temperature: 40 °C.[1][9]

• Detection: Mass spectrometry scan in positive ion mode, typically over a mass range of m/z 300–2000.[1]

• Sample Preparation: Dissolve the lyophilized peptide in Mobile Phase A to a final concentration of 0.1 mg/mL.[1]

Caption: A typical experimental workflow for the HPLC analysis of cysteine peptides.

Influence of Cysteine Protecting Groups on Purity Profile

The protecting group used for the cysteine thiol during solid-phase peptide synthesis (SPPS) directly impacts the impurity profile of the crude peptide, which is subsequently visualized by HPLC.[6] Understanding these potential side products is key to interpreting the chromatogram correctly.

Protecting Group	Deprotection Method	Common Impurities & Side Reactions	Impact on HPLC Analysis
Trityl (Trt)	Acidolysis (e.g., TFA)	• Tritylated byproducts if scavengers are inefficient.• Generally low risk of side reactions.	A robust and reliable choice for routine synthesis, typically yielding a clean crude product with good resolution by HPLC.[6][10]
o-Nitroveratryl (oNv)	Photolysis (~350 nm)	• Incomplete deprotection.• Formation of photolytic byproducts.	Offers orthogonal deprotection but requires careful monitoring by HPLC to ensure complete reaction and minimize photolytic impurities that can complicate the chromatogram.[6]
S-tert-butylthio (StBu)	Reduction (e.g., DTT)	• Incomplete removal of the protecting group.	The presence of the StBu group significantly alters peptide hydrophobicity and retention time, which can be used to monitor the deprotection reaction.[6]
Benzyl (Bzl)	Strong acid (e.g., HF)	• Requires harsh deprotection conditions that can lead to a greater incidence of side reactions.	Often results in a more complex crude product with a higher level of impurities as observed by HPLC compared to milder methods.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. Analytical method development for synthetic peptide for purity and impurities content by UHPLC - Almac [almacgroup.com]
• 4. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 5. pekcuralabs.com [pekcuralabs.com]
• 6. benchchem.com [benchchem.com]
• 7. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 8. agilent.com [agilent.com]
• 9. A comparative study of synthetic winged peptides for absolute protein quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Researcher's Guide to Cysteine Peptide Quantification: A Comparative Analysis of Modern Techniques

For researchers, scientists, and drug development professionals, the accurate quantification of cysteine-containing peptides is a critical aspect of proteomics and drug discovery. Cysteine's unique thiol group makes it a key player in protein structure, catalysis, and redox signaling. This guide provides an objective comparison of the leading analytical methods for cysteine peptide quantification, supported by experimental data and detailed protocols to aid in the selection of the most appropriate technique for your research needs.

The inherent reactivity of cysteine's sulfhydryl group presents both a challenge and an opportunity for its quantification. While its susceptibility to oxidation can complicate analysis, it also provides a unique chemical handle for selective labeling and detection. This guide delves into the three predominant methodologies employed for this purpose: mass spectrometry-based techniques, fluorescence-based assays, and electrochemical detection.

At a Glance: Performance Comparison of Cysteine Quantification Methods

To facilitate a direct comparison, the following table summarizes the key quantitative performance characteristics of the different analytical methods. These values are compiled from various studies and represent typical performance metrics.

Method Category	Specific Technique	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linear Range	Accuracy (%)	Precision (CV%)
Mass Spectrometry	Isotope-Coded Affinity Tag (ICAT)	Typically in the low fmol to pmol range	Typically in the fmol to pmol range	~2-3 orders of magnitude	High (with internal standards)	< 20%
Label-Free (Iodoacetamide Alkylation)	Dependent on instrument sensitivity (pmol range)	Dependent on instrument sensitivity (pmol range)	~3-5 orders of magnitude	83.2 - 112.5%[1]	1.9 - 8.8%[1] (Reproducibility: median CV of 24.8%)
Fluorescence-Based	AEDANS Derivatization	Comparable to unlabeled peptide (pmol range)	Not explicitly reported	Not explicitly reported	Not explicitly reported	Not explicitly reported
Hemicyanine-Based Probe	0.344 µM[2]	Not explicitly reported	0 - 100 µM[2]	Recoveries of 98.8–101.3% in food matrices[2]	RSD < 2% in food matrices[2]
Maleimide-activated dyes (e.g., Cy3, Cy5)	~2-10 ng per band (protein level)[3]	Not explicitly reported	> 2 orders of magnitude[3]	Not explicitly reported	Not explicitly reported
Electrochemical Detection	Gold Electrode-Based Sensor	0.05 µM	Not explicitly reported	0.5 - 15 µM	Not explicitly reported	Intra-day and inter-day precision available[4]

In-Depth Analysis of Quantification Methodologies

Mass Spectrometry-Based Quantification: The Gold Standard

Mass spectrometry (MS) stands as the cornerstone of quantitative proteomics due to its high sensitivity, specificity, and ability to provide sequence information. For cysteine peptide quantification, two primary strategies are employed: stable isotope labeling and label-free approaches.

1. Isotope-Coded Affinity Tag (ICAT): This technique utilizes a pair of reagents, one "light" and one "heavy" (containing stable isotopes), that specifically react with cysteine residues.[5][6] Proteins from two different samples are labeled with either the light or heavy reagent, combined, and then digested. The relative abundance of a cysteine-containing peptide in the two samples is determined by the ratio of the peak intensities of the light and heavy-labeled peptides in the mass spectrometer.

2. Label-Free Quantification with Iodoacetamide (B48618) Alkylation: A more straightforward and cost-effective approach, label-free quantification relies on the direct comparison of the signal intensities of peptides across different runs. To ensure accurate quantification of cysteine-containing peptides, the thiol groups are typically alkylated with a reagent like iodoacetamide (IAM) to prevent disulfide bond formation and to create a stable derivative for MS analysis.[1][7] Data-independent acquisition (DIA) is often employed in these workflows to enhance reproducibility and data completeness.[7]

Fluorescence-Based Quantification: A Versatile Alternative

Fluorescence-based methods offer a sensitive and often more accessible alternative to mass spectrometry. These techniques involve the derivatization of the cysteine thiol group with a fluorescent probe.

1. AEDANS Derivatization: 1,5-I-AEDANS is a fluorescent probe that can be used for peptide quantification.[8] The fluorescence intensity of the AEDANS-labeled peptide is directly proportional to its concentration. This method can be coupled with liquid chromatography for separation and online fluorescence detection.

2. Maleimide-Activated Dyes: A variety of fluorescent dyes activated with a maleimide (B117702) group are commercially available (e.g., Cy3 and Cy5).[3] These reagents react specifically with the thiol group of cysteine, allowing for fluorescent labeling and subsequent quantification.

3. Hemicyanine-Based Probes: These "turn-off" fluorescent probes exhibit fluorescence quenching upon reaction with cysteine.[2] This change in fluorescence intensity can be used for quantification.

Electrochemical Detection: High Sensitivity for Direct Measurement

Electrochemical methods offer a highly sensitive approach for the direct detection of cysteine. These techniques are typically based on the electrochemical oxidation of the cysteine thiol group at the surface of an electrode. Gold electrodes are commonly used due to their favorable properties for thiol adsorption and detection.

Experimental Protocols: A Step-by-Step Guide

For researchers looking to implement these techniques, the following sections provide detailed experimental protocols for key methods.

Protocol 1: Iodoacetamide (IAM) Labeling for Mass Spectrometry

This protocol outlines a standard procedure for the reduction and alkylation of cysteine residues in proteins prior to mass spectrometry analysis.

Materials:

• Protein sample in a suitable buffer (e.g., 8 M urea)

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) solution (for reduction)

• Iodoacetamide (IAM) solution (for alkylation)

• Quenching solution (e.g., DTT or β-mercaptoethanol)

• Trypsin (for digestion)

• LC-MS grade solvents

Procedure:

• Reduction: Reduce the disulfide bonds in the protein sample by adding DTT or TCEP to a final concentration of 5-10 mM. Incubate at 37-56°C for 30-60 minutes.

• Alkylation: Alkylate the free thiol groups by adding IAM to a final concentration of 15-20 mM. Incubate in the dark at room temperature for 30-60 minutes.

• Quenching: Quench the alkylation reaction by adding a quenching solution.

• Buffer Exchange/Cleanup: Remove urea (B33335) and other reagents by buffer exchange or protein precipitation.

• Digestion: Digest the protein sample with trypsin overnight at 37°C.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by LC-MS/MS.

Protocol 2: AEDANS Labeling for Fluorescence Detection

This protocol describes the labeling of cysteine-containing peptides with 1,5-I-AEDANS for fluorescence-based quantification.

Materials:

• Cysteine-containing peptide sample

• 1,5-I-AEDANS solution

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• HPLC system with a fluorescence detector

Procedure:

• Dissolve Peptide: Dissolve the peptide sample in the reaction buffer.

• Add AEDANS: Add a molar excess of the 1,5-I-AEDANS solution to the peptide solution.

• Incubate: Incubate the reaction mixture in the dark at room temperature for 1-2 hours.

• Stop Reaction: Stop the reaction by adding a thiol-containing reagent (e.g., DTT).

• HPLC Analysis: Separate the labeled peptide from unreacted dye and other components using reversed-phase HPLC.

• Quantification: Quantify the peptide based on the fluorescence intensity of the AEDANS-labeled peak.

Protocol 3: Electrochemical Detection of Cysteine

This protocol provides a general workflow for the electrochemical detection of cysteine using a gold electrode.

Materials:

• Cysteine-containing sample

• Electrochemical cell with a three-electrode system (working electrode: gold, reference electrode: Ag/AgCl, counter electrode: platinum wire)

• Potentiostat

• Supporting electrolyte (e.g., phosphate-buffered saline, pH 7.4)

Procedure:

• Prepare the Electrode: Clean and polish the gold working electrode.

• Set up the Electrochemical Cell: Assemble the three-electrode system in the electrochemical cell containing the supporting electrolyte.

• Introduce the Sample: Add the cysteine-containing sample to the electrochemical cell.

• Apply Potential: Apply a potential waveform (e.g., using cyclic voltammetry or differential pulse voltammetry) to the working electrode.

• Measure the Current: Measure the resulting current, which is proportional to the concentration of cysteine in the sample.

• Quantification: Determine the cysteine concentration by comparing the measured current to a calibration curve prepared with known concentrations of cysteine.

Visualizing the Workflow: From Sample to Signal

To better understand the experimental processes, the following diagrams, generated using the DOT language, illustrate the key workflows for each quantification method.

Mass Spectrometry Workflow for Cysteine Peptide Quantification.

References

• 1. mdpi.com [mdpi.com]
• 2. Hemicyanine-Based Fluorescent Probes for Cysteine Detection in Cellular Imaging and Food Samples [mdpi.com]
• 3. Quantitative proteomics by fluorescent labeling of cysteine residues using a set of two cyanine-based or three rhodamine-based dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Isotope-Coded Affinity Tag Method for Quantitative Protein Profile Comparison and Relative Quantitation of Cysteine Redox Modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. CysQuant: Simultaneous quantification of cysteine oxidation and protein abundance using data dependent or independent acquisition mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescence-based peptide labeling and fractionation strategies for analysis of cysteine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Cysteine Peptide Stability Assays

For Researchers, Scientists, and Drug Development Professionals

The inherent reactivity of the thiol group in cysteine residues presents a significant challenge in the development of peptide-based therapeutics. Ensuring the stability of these peptides in biological matrices is paramount for their efficacy and safety. This guide provides an objective comparison of common assays used to evaluate the stability of cysteine-containing peptides, supported by experimental data, and offers detailed protocols to aid in the design and execution of these critical studies.

The Challenge of Cysteine Peptide Stability

Cysteine residues are susceptible to several degradation pathways that can impact the structure, and consequently, the function of a peptide. The primary routes of degradation include:

• Oxidation: The thiol group (-SH) of cysteine can be readily oxidized to form sulfenic acid, which can be further oxidized to sulfinic and sulfonic acids.

• Disulfide Bond Formation: Two cysteine residues can oxidize to form a disulfide bond (-S-S-), leading to dimerization or intramolecular cyclization. While sometimes intentional for structural stabilization, uncontrolled disulfide bond formation can lead to inactive or heterogeneous products.[1]

• Thiol-Disulfide Exchange: A free thiol group on a peptide can react with a disulfide bond on another molecule, such as albumin in plasma, leading to the formation of new disulfide-linked conjugates.

These degradation pathways can be influenced by factors such as pH, temperature, and the presence of oxidizing agents or other reactive species in the biological matrix.

Comparing Cysteine Peptide Stability Assays: A Data-Driven Approach

The stability of a cysteine-containing peptide is typically assessed by incubating it in a relevant biological matrix, such as plasma or a microsomal fraction, and monitoring its disappearance over time. The primary endpoint is often the peptide's half-life (t½). The choice of assay can significantly influence the observed stability due to differences in the enzymatic and chemical environment.

Here, we compare two common in vitro stability assays:

• Plasma Stability Assay: This assay evaluates the stability of a peptide in the presence of the complex mixture of proteins, enzymes, and other components found in blood plasma. It provides a good indication of the peptide's susceptibility to proteolysis and other degradation pathways in circulation.

• Microsomal Stability Assay: This assay assesses the metabolic stability of a peptide in the presence of liver microsomes, which are rich in drug-metabolizing enzymes, particularly cytochrome P450s. This is more indicative of a peptide's susceptibility to first-pass metabolism in the liver.

To ensure accurate quantification and prevent artificial degradation during analysis, it is common practice to "cap" the reactive thiol group of cysteine with an alkylating agent, such as N-ethylmaleimide (NEM), immediately after the incubation period.[2][3] This prevents post-incubation oxidation and disulfide bond formation.

Table 1: Comparison of Cysteine Peptide Stability in Different Assay Systems

Peptide	Modification	Assay System	Key Assay Conditions	Half-life (t½)	Reference
iRGD	None	In vivo (mouse plasma)	Intravenous injection	8 min	[4]
Cys-iRGD	N-terminal Cysteine	In vivo (mouse plasma)	Intravenous injection	22 min	[4]
GLP-1(7-37)	Native Peptide	In vitro (human serum)	Incubation at 37°C	~3.5 hr	[5]
mGLP-1	C-terminal Cysteine	In vivo (mouse)	Intraperitoneal injection	Glucose-lowering effect lasted 6-7h (vs. 0.5-1h for unmodified GLP-1)	[4][6]
[Ser⁸]GLP-1(7-36)amide	Ala to Ser substitution at position 8	In vitro (human plasma)	Incubation at 37°C	Not significantly degraded	[7]
GLP-1 (active forms)	Native Peptide	In vitro (human EDTA plasma)	Incubation at room temperature	< 24 hours	[8]
GLP-1 (active forms)	Native Peptide	In vitro (human P800 plasma with protease inhibitors)	Incubation at room temperature	> 3 days	[8]

Key Findings from the Data:

• The addition of a single cysteine residue can significantly prolong the plasma half-life of a peptide, as demonstrated by the Cys-iRGD example.[4] This is often attributed to the formation of a reversible disulfide bond with serum albumin, effectively increasing the peptide's size and reducing its renal clearance.[4]

• Modifications to the peptide sequence, such as the alanine (B10760859) to serine substitution in a GLP-1 analog, can dramatically enhance plasma stability by preventing enzymatic degradation.[7]

• The choice of collection tube and the inclusion of protease inhibitors can have a profound impact on the observed stability of peptides in plasma.[8]

Experimental Protocols

A well-defined and consistently executed protocol is crucial for obtaining reliable and reproducible stability data. Below is a detailed protocol for a standard in vitro plasma stability assay for a cysteine-containing peptide using LC-MS/MS for quantification.

Protocol: In Vitro Plasma Stability of a Cysteine Peptide with NEM Quenching

1. Materials and Reagents:

• Test Peptide (lyophilized)

• Human Plasma (pooled, with anticoagulant such as K2EDTA)

• Phosphate Buffered Saline (PBS), pH 7.4

• N-ethylmaleimide (NEM)

• Acetonitrile (ACN), LC-MS grade

• Formic Acid (FA), LC-MS grade

• Internal Standard (IS) - a stable, isotopically labeled version of the test peptide or a structurally similar peptide.

• Tris(2-carboxyethyl)phosphine (TCEP) (optional, for reducing disulfide bonds)

2. Preparation of Solutions:

• Test Peptide Stock Solution (1 mg/mL): Dissolve the lyophilized peptide in an appropriate solvent (e.g., water with a small amount of ACN or DMSO).

• Working Peptide Solution (100 µg/mL): Dilute the stock solution in PBS.

• NEM Quenching Solution (100 mM): Dissolve NEM in ACN. Prepare fresh.

• Internal Standard Spiking Solution: Prepare a solution of the IS in ACN/water (50:50) at a known concentration.

• Protein Precipitation Solution: Acetonitrile with 0.1% Formic Acid.

3. Experimental Procedure:

• Thaw Plasma: Thaw the human plasma in a 37°C water bath. Centrifuge at 2000 x g for 10 minutes at 4°C to remove any cryoprecipitates.

• Pre-warm Plasma: Pre-warm the plasma to 37°C.

• Initiate the Reaction: In a microcentrifuge tube, add 95 µL of the pre-warmed plasma. Add 5 µL of the working peptide solution to achieve a final concentration of 5 µg/mL. Vortex briefly. This is your t=0 sample.

• Incubation: Incubate the reaction tubes in a shaking water bath at 37°C.

• Time Points: At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), take a 50 µL aliquot of the incubation mixture.

• Quench the Reaction: Immediately add the 50 µL aliquot to a new tube containing 150 µL of the cold NEM quenching solution. Vortex thoroughly to precipitate the plasma proteins and alkylate the free thiol of the cysteine.

• Add Internal Standard: Spike each quenched sample with a known amount of the internal standard solution.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Sample Analysis: Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Column: A suitable C18 reverse-phase column.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A suitable gradient to separate the peptide from plasma components.

• Mass Spectrometry: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Optimize the MRM transitions for the parent peptide and its NEM-adduct, as well as the internal standard.

• Quantification: Determine the peak area ratio of the analyte to the internal standard at each time point.

5. Data Analysis:

• Plot the percentage of the remaining peptide against time.

• Calculate the half-life (t½) of the peptide using a first-order decay model.

Visualizing Workflows and Degradation Pathways

Diagrams can provide a clear and concise overview of complex processes. The following diagrams were created using the Graphviz DOT language to illustrate the experimental workflow and the degradation pathways of cysteine peptides.

Caption: Experimental workflow for a cysteine peptide plasma stability assay.

Caption: Major degradation pathways for cysteine-containing peptides.

Conclusion

The stability of cysteine-containing peptides is a critical attribute that must be thoroughly evaluated during drug development. The choice of stability assay, including the biological matrix and the use of quenching agents like NEM, can significantly impact the observed results. A systematic approach, employing well-validated protocols and robust analytical techniques such as LC-MS/MS, is essential for generating high-quality, reliable data. This guide provides a framework for researchers to design and interpret cysteine peptide stability studies, ultimately contributing to the development of more stable and effective peptide therapeutics.

References

• 1. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Practical solutions for overcoming artificial disulfide scrambling in the non-reduced peptide mapping characterization of monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Addition of a cysteine to glucagon-like peptide-1 (GLP-1) conjugates GLP-1 to albumin in serum and prolongs GLP-1 action in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Generation of Potent and Stable GLP-1 Analogues via ‘Serine Ligation’ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A synthetic glucagon-like peptide-1 analog with improved plasma stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bdbiosciences.com [bdbiosciences.com]

Assessing the Impact of Cysteine Modification on Peptide Function: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the functional consequences of modifying cysteine residues in peptides is critical for therapeutic design and mechanistic studies. This guide provides a comparative analysis of common cysteine modification strategies, their impact on peptide structure and function, and detailed experimental protocols for their assessment.

The unique reactivity of the cysteine thiol group makes it a prime target for chemical modification, enabling the introduction of probes, crosslinkers, and other moieties to modulate peptide function. However, the choice of modification can significantly alter a peptide's biological activity. This guide compares three common classes of cysteine modifications: alkylation, maleimide (B117702) addition, and physiological modifications, offering insights into their differential effects.

Comparative Analysis of Cysteine Modifications

The functional outcome of cysteine modification is highly dependent on the nature of the modifying agent. Below is a summary of the effects of different modifications on key peptide properties.

Modification Type	Reagent Example	Impact on Peptide Charge	Impact on Peptide Structure (Secondary)	Reported Impact on Function (e.g., Binding Affinity, Enzyme Activity)	Key Considerations
Alkylation (Carboxamidomethylation)	Iodoacetamide (B48618) (IAM)	Neutral	Minimal change in many cases, but can be peptide-dependent[1].	Can decrease or have no significant effect on activity. Often used to block the thiol group from other reactions.	High reactivity, but can lead to off-target modifications of other residues like lysine (B10760008) and histidine, especially at alkaline pH[2][3].
Alkylation (Carboxymethylation)	Iodoacetic Acid (IAA)	Adds a negative charge	Can induce localized conformational changes due to charge introduction.	Often results in a significant decrease in biological activity due to the introduction of a charge.	Reaction is pH-dependent and can also modify other nucleophilic residues.
Maleimide Addition	N-ethylmaleimide (NEM)	Neutral	Can cause localized structural perturbations.	Generally leads to a significant decrease in the biological activity of peptides[4].	Highly specific for thiols at neutral pH, but the resulting thioether bond can undergo hydrolysis (retro-Michael reaction), leading to instability[5].
S-Nitrosylation	S-Nitrosoglutathione (GSNO)	Neutral	Can induce conformational changes that regulate protein function[6].	Can either inhibit or activate protein function, acting as a molecular switch in signaling pathways[7][8].	A reversible physiological modification involved in cell signaling. Can be unstable and difficult to study in vitro[9].
S-Glutathionylation	Glutathione (B108866) disulfide (GSSG)	Adds a significant-sized, negatively charged moiety	Can induce significant conformational changes due to the bulky and charged nature of glutathione.	Often leads to the inhibition of protein function, serving as a protective mechanism against oxidative stress[8][10].	A reversible physiological modification. The large size of the glutathione adduct can sterically hinder interactions[9].

Experimental Protocols

Accurate assessment of the impact of cysteine modification requires robust experimental design. Below are detailed protocols for common analytical techniques.

Mass Spectrometry for Modification Analysis

Mass spectrometry (MS) is the gold standard for confirming and quantifying cysteine modifications.

Objective: To identify and quantify the extent of cysteine modification on a peptide.

Protocol:

• Sample Preparation:

  • Reduction (for disulfide-linked peptides): Treat the peptide sample with a reducing agent such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP).

  • Modification: Incubate the reduced peptide with the modifying reagent (e.g., iodoacetamide, N-ethylmaleimide) under optimized conditions (pH, temperature, and time).

  • Quenching: Stop the reaction by adding an excess of a quenching reagent, such as DTT or β-mercaptoethanol.

  • Desalting: Purify the modified peptide using a C18 ZipTip or equivalent to remove excess reagents and salts.

• LC-MS/MS Analysis:

  • Separate the modified peptide from the unmodified peptide using liquid chromatography (LC).

  • Analyze the eluent by tandem mass spectrometry (MS/MS). The mass spectrometer measures the mass-to-charge ratio of the peptide and its fragments.

• Data Analysis:

  • Identify the peptide by searching the MS/MS spectra against a protein sequence database.

  • Confirm the modification by observing the characteristic mass shift on the cysteine residue.

  • Quantify the modification by comparing the peak intensities of the modified and unmodified peptides[2].

Circular Dichroism for Structural Analysis

Circular dichroism (CD) spectroscopy is a powerful technique for assessing changes in the secondary structure of a peptide upon cysteine modification.

Objective: To determine if cysteine modification alters the secondary structure (e.g., alpha-helix, beta-sheet) of a peptide.

Protocol:

• Sample Preparation:

  • Prepare solutions of both the unmodified and modified peptides in a suitable buffer (e.g., phosphate (B84403) buffer) at a known concentration. The buffer should be transparent in the far-UV region.

• CD Spectroscopy:

  • Acquire CD spectra in the far-UV region (typically 190-250 nm) using a CD spectrometer.

  • Record spectra at a controlled temperature.

• Data Analysis:

  • Process the raw data by subtracting the buffer baseline and converting the signal to mean residue ellipticity.

  • Compare the spectra of the unmodified and modified peptides. Significant changes in the spectral shape and intensity indicate alterations in the secondary structure[1].

Visualizing Experimental Workflows and Pathways

Experimental Workflow for Assessing Cysteine Modification

Caption: Workflow for Cysteine Modification and Functional Assessment.

Signaling Pathway Illustrating Redox-Mediated Cysteine Modifications

Caption: Redox Regulation of Peptide Function via Cysteine Modification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The different effects of N-ethylmaleimide and iodoacetamide on the activity of rat liver 60S subunits for peptide bond elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Shining light on cysteine modification: connecting protein conformational dynamics to catalysis and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The roles of S-nitrosylation and S-glutathionylation in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Role of S-Nitrosylation and S-Glutathionylation of Protein Disulphide Isomerase in Protein Misfolding and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Glutathione in Protein Redox Modulation through S-Glutathionylation and S-Nitrosylation [mdpi.com]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to the Detection of Free Thiols in Cysteine Peptides

For researchers, scientists, and drug development professionals, the accurate quantification of free thiol groups in cysteine-containing peptides is crucial for understanding peptide structure, function, and stability. The sulfhydryl group of cysteine is highly reactive and plays a pivotal role in biological processes such as protein folding, enzyme catalysis, and antioxidant defense. This guide provides an objective comparison of key methods for detecting free thiols, supported by experimental data, detailed protocols, and visual workflows to aid in selecting the most appropriate technique for your research needs.

Quantitative Performance Comparison

The selection of a thiol detection method often depends on the specific requirements of the experiment, including sensitivity, sample throughput, and the need for structural information. The following table summarizes the key performance characteristics of the most common methods.

Feature	Ellman's Assay (DTNB)	Fluorescent Assay (ThioGlo1)	mBBr-HPLC	Mass Spectrometry (iodoTMT)
Principle	Colorimetric	Fluorometric	Fluorometric with separation	Mass-based identification and quantification
Limit of Detection (LOD)	~3 µM[1]	~0.028 µM[2][3]	Picomole range[4]	High sensitivity, dependent on instrument
Linear Range	0.1 - 1.6 mM[1]	0.04 - 160 µM[5]	Varies with analyte and system	Wide dynamic range
Specificity	General thiol detection[6]	High for thiols	High for thiols, separates different species[6]	High, provides site-specific information
Throughput	High (96-well plate format)	High (96-well plate format)	Low to Medium (HPLC run time dependent)	Medium to High (instrument dependent)
Instrumentation	Spectrophotometer	Fluorescence microplate reader	HPLC with fluorescence detector	Mass Spectrometer (e.g., LC-MS/MS)
Key Advantages	Simple, rapid, cost-effective[6]	High sensitivity, suitable for HTS[6]	High sensitivity and specificity, separates species[6]	Provides site-specific information, high confidence
Key Disadvantages	Lower sensitivity, potential interference[6]	Requires fluorometer	Lower throughput, more complex workflow	Requires expensive instrumentation and expertise

Reaction Mechanisms and Workflows

The chemical principles underlying each detection method are critical to understanding their specificity and potential limitations.

Ellman's Assay (DTNB)

Ellman's reagent, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), reacts with a free sulfhydryl group in a thiol-disulfide exchange reaction. This reaction produces a mixed disulfide and the 2-nitro-5-thiobenzoate (TNB²⁻) anion, which has a characteristic yellow color and a strong absorbance at 412 nm. The amount of TNB²⁻ produced is directly proportional to the concentration of free thiols in the sample.[7][8][9][10][11]

Reaction scheme for Ellman's Assay.

Fluorescent Labeling with Maleimide-Based Probes

Fluorescent probes containing a maleimide (B117702) group, such as ThioGlo1, react with free thiols via a Michael addition reaction. This reaction forms a stable thioether bond and leads to a significant increase in fluorescence, which can be measured to quantify the amount of thiol present.[12][13][14][15][16]

Mechanism of fluorescent maleimide probes.

Mass Spectrometry with iodoTMT Labeling

This method provides highly specific and site-specific quantification of free thiols. Peptides are first treated with a reducing agent to ensure all cysteines are in their free thiol form. The free thiols are then irreversibly labeled with iodoacetyl Tandem Mass Tags (iodoTMT). Labeled peptides can be enriched and are then analyzed by mass spectrometry. The iodoTMT reagents are isobaric, meaning they have the same total mass, but upon fragmentation in the mass spectrometer, they yield unique reporter ions, allowing for the relative quantification of the same peptide from different samples.[1][4][7][17][18][19][20][21][22][23][24][25]

Workflow for iodoTMT-based thiol detection.

Experimental Protocols

Ellman's Assay in Microplate Format

This protocol is adapted for a 96-well plate format for higher throughput.

Materials:

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)

• Reaction Buffer: 0.1 M sodium phosphate, pH 8.0, containing 1 mM EDTA

• Cysteine or a standard peptide with a known free thiol concentration

• 96-well clear flat-bottom microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Prepare DTNB Solution: Prepare a 4 mg/mL stock solution of DTNB in the Reaction Buffer.[26]

• Prepare Standards: Prepare a serial dilution of the cysteine or standard peptide in the Reaction Buffer. A typical concentration range is 0 to 1.5 mM.[26]

• Sample Preparation: Dilute your peptide samples to an appropriate concentration within the linear range of the assay in the Reaction Buffer.

• Assay Setup:

  • To individual wells of the 96-well plate, add 200 µL of each standard and unknown sample.

  • Include a blank well containing 200 µL of Reaction Buffer only.

  • It is recommended to perform all measurements in triplicate.[6]

• Initiate Reaction: Add 50 µL of the DTNB solution to each well.

• Incubation: Incubate the plate at room temperature for 15 minutes, protected from light.[26]

• Measurement: Measure the absorbance of each well at 412 nm using a microplate reader.[26]

• Data Analysis:

  • Subtract the absorbance of the blank from the absorbance of all standards and samples.

  • Plot the absorbance of the standards versus their concentrations to generate a standard curve.

  • Determine the concentration of free thiols in your samples by interpolating their absorbance values on the standard curve.

Fluorescent Detection with ThioGlo1

This protocol describes the use of the maleimide-based fluorescent probe ThioGlo1 in a 96-well plate format.

Materials:

• ThioGlo1 reagent

• Assay Buffer (e.g., phosphate-buffered saline, pH 7.4)

• Thiol standard (e.g., glutathione (B108866) or cysteine)

• 96-well black flat-bottom microplate

• Fluorescence microplate reader (Excitation: ~384 nm, Emission: ~513 nm)[6]

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of ThioGlo1 in a suitable solvent (e.g., DMSO).

  • Dilute the ThioGlo1 stock solution to the working concentration in the Assay Buffer immediately before use.

  • Prepare a serial dilution of the thiol standard in the Assay Buffer.[6]

• Assay Setup:

  • In a 96-well black microplate, add the thiol standards and unknown samples to separate wells.

  • Include a blank well with only the Assay Buffer.[6]

• Initiate Reaction: Add the ThioGlo1 working solution to all wells.

• Incubation: Incubate the plate at room temperature for 15-30 minutes, protected from light.[6]

• Measurement: Measure the fluorescence intensity of each well using a fluorescence microplate reader with the appropriate excitation and emission wavelengths.[6]

• Data Analysis:

  • Subtract the fluorescence of the blank from all readings.

  • Create a standard curve by plotting the fluorescence intensity of the standards against their concentrations.

  • Determine the thiol concentration in the unknown samples by interpolating their fluorescence values on the standard curve.[6]

mBBr-HPLC Method

This method combines fluorescent derivatization with HPLC for sensitive and specific quantification of different thiol species.

Materials:

• Monobromobimane (mBBr) solution (e.g., 1.5 mM in acetonitrile)[6]

• Reaction Buffer (e.g., 100 mM Tris-HCl, 0.1 mM DTPA, pH 9.5)[6]

• Thiol standards (e.g., glutathione, cysteine)

• Quenching solution (e.g., methanesulfonic acid)[6]

• HPLC system with a C18 reversed-phase column and a fluorescence detector (Excitation: ~390 nm, Emission: ~475 nm)[6]

Procedure:

• Sample and Standard Preparation: Prepare samples and thiol standards in an appropriate buffer.

• Derivatization:

  • In a microcentrifuge tube, mix the sample or standard with the Reaction Buffer.

  • Add the mBBr solution and incubate in the dark at room temperature for approximately 10 minutes. The reaction is rapid.[6][27]

• Quenching: Stop the reaction by adding a quenching solution, such as methanesulfonic acid, to lower the pH.[6]

• Centrifugation: Centrifuge the samples to pellet any precipitate.

• HPLC Analysis:

  • Inject the supernatant onto the HPLC system.

  • Separate the mBBr-derivatized thiols using a suitable gradient of mobile phases.

• Detection and Quantification:

  • Detect the fluorescently labeled thiols using the fluorescence detector.

  • Quantify the amount of each thiol by comparing its peak area to the peak areas of the corresponding standards.[6]

Mass Spectrometry with iodoTMT Labeling

This protocol provides a general workflow for the quantitative analysis of free thiols in peptides using iodoTMT reagents and LC-MS/MS.

Materials:

• iodoTMTsixplex™ Reagent Set

• Reducing agent (e.g., TCEP)

• Lysis/denaturation buffer (e.g., 50 mM HEPES pH 8.0, 0.1% SDS)[17]

• Protease (e.g., Trypsin)

• Quenching reagent (e.g., DTT)

• LC-MS/MS system

Procedure:

• Protein Solubilization and Reduction:

  • Solubilize protein/peptide samples in the lysis/denaturation buffer.

  • Reduce the disulfide bonds by adding TCEP and incubating for 1 hour at 50°C.[17]

• iodoTMT Labeling:

  • Add the appropriate iodoTMT reagent to each sample. A 10-fold molar excess of reagent over the free thiol concentration is recommended.

  • Incubate for 1 hour at 37°C, protected from light.[17][21]

• Quenching: Quench the labeling reaction by adding DTT.[21]

• Sample Pooling and Digestion (if starting with proteins):

  • Combine the differentially labeled samples.

  • Perform enzymatic digestion (e.g., with trypsin) overnight at 37°C.[17]

• Desalting: Desalt the peptide mixture using a C18 spin column or similar.

• Enrichment (Optional): Enrich for iodoTMT-labeled peptides using an anti-TMT antibody resin.[17]

• LC-MS/MS Analysis: Analyze the samples on an LC-MS/MS instrument. Use a fragmentation method (e.g., HCD) that allows for the detection of the low-mass reporter ions.[21]

• Data Analysis: Identify the peptides and quantify the relative abundance of each peptide across the different samples based on the intensity of the reporter ions.[18]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of protein thiols using ThioGlo 1 fluorescent derivatives and HPLC separation - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Introduction to approaches and tools for the evaluation of protein cysteine oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. Ellman's reagent - Wikipedia [en.wikipedia.org]
• 12. lumiprobe.com [lumiprobe.com]
• 13. Bromo- and thiomaleimides as a new class of thiol-mediated fluorescence ‘turn-on’ reagents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Maleimide labeling of thiolated biomolecules [biosyn.com]
• 16. bachem.com [bachem.com]
• 17. apps.thermoscientific.com [apps.thermoscientific.com]
• 18. Quantitative analysis of the cysteine redoxome by iodoacetyl tandem mass tags - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Mass Spectrometry-Based Quantitative Proteomics for Dissecting Multiplexed Redox Cysteine Modifications in Nitric Oxide-Protected Cardiomyocyte Under Hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. assets.fishersci.com [assets.fishersci.com]
• 22. researchgate.net [researchgate.net]
• 23. documents.thermofisher.com [documents.thermofisher.com]
• 24. Specific Labeling, Enrichment, and Quantitation of S-Nitrosylated Peptides Using iodoTMT Reagents | Thermo Fisher Scientific - TW [thermofisher.com]
• 25. Specific Labeling, Enrichment, and Quantitation of S-Nitrosylated Peptides Using iodoTMT Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 26. broadpharm.com [broadpharm.com]
• 27. scispace.com [scispace.com]

A Comparative Guide: Chemical Ligation vs. Solid-Phase Peptide Synthesis for Long Peptides

For researchers, scientists, and drug development professionals, the synthesis of long peptides presents a significant challenge. Choosing the optimal strategy between direct solid-phase peptide synthesis (SPPS) and a convergent chemical ligation approach is critical for success. This guide provides an objective comparison of these two methodologies, supported by experimental data, detailed protocols, and visual workflows to inform your selection process.

The synthesis of peptides exceeding 50 amino acids pushes the limits of standard solid-phase peptide synthesis (SPPS). As the peptide chain elongates, the cumulative effect of incomplete coupling and deprotection steps leads to a significant decrease in yield and purity. Chemical ligation, particularly Native Chemical Ligation (NCL), offers a powerful alternative by enabling the assembly of large peptides and small proteins from smaller, purified peptide fragments synthesized via SPPS.

Performance Comparison: SPPS vs. Chemical Ligation

The following tables summarize quantitative data from the synthesis of human defensins and other proteins, illustrating the strengths and weaknesses of each method.

Method	Peptide Synthesized	Length (amino acids)	Overall Yield	Purity	Key Advantages	Key Limitations
Optimized Fmoc-SPPS	Human α-defensin 5 (HD5)	32	~15 mg from a 0.1 mmol scale synthesis	>95%	Rapid, automated synthesis of moderately sized peptides.	Decreased yield and purity with increasing peptide length; aggregation of the growing peptide chain.[1]
Chemical Ligation (NCL)	proHD5	75	Data not specified, but successful synthesis reported.	High purity of final product after purification of intermediates.	Enables synthesis of very long peptides and small proteins; allows for segmental isotopic labeling and incorporation of modifications.	Requires synthesis and purification of multiple peptide fragments; ligation sites are typically restricted to the presence of a cysteine residue.[2]
Chemical Ligation (NCL)	Human Secretory Phospholipase A2 (hsPLA2)	124	~6% (calculated from starting material of one fragment)	High purity after multiple ligation and purification steps.	Feasible for synthesizing proteins that are inaccessible by other means.[3]	Ligation yields per step are high (80-90%), but overall yield is impacted by the number of ligation and purification steps.[3]

Experimental Workflows

The following diagrams illustrate the generalized workflows for Solid-Phase Peptide Synthesis and Native Chemical Ligation.

Figure 1. Solid-Phase Peptide Synthesis (SPPS) Workflow.

Figure 2. Native Chemical Ligation (NCL) Workflow.

Experimental Protocols

Optimized Fmoc Solid-Phase Peptide Synthesis of Human α-defensin 5 (32 residues)

This protocol is based on an optimized synthesis of Human α-defensin 5 (HD5).[1]

• Resin Preparation: ChemMatrix® resin is used to minimize peptide chain aggregation. The first amino acid is coupled to the resin.

• Amino Acid Coupling Cycles:

  • Fmoc Deprotection: The N-terminal Fmoc protecting group is removed using a solution of piperidine (B6355638) in dimethylformamide (DMF).

  • Washing: The resin is washed thoroughly with DMF to remove excess piperidine and byproducts.

  • Coupling: The next Fmoc-protected amino acid is activated and coupled to the growing peptide chain. To overcome difficult couplings, pseudoproline dipeptides are used at specific positions in the sequence.

  • Washing: The resin is washed with DMF to remove unreacted reagents.

• Monitoring: The progress of the synthesis is monitored at strategic points by cleaving a small amount of peptide from the resin and analyzing it by mass spectrometry.

• Cleavage and Deprotection: After the final amino acid is coupled, the peptide is cleaved from the resin, and all side-chain protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers.

• Oxidative Folding: The crude linear peptide is subjected to in situ anaerobic oxidative folding to form the three native disulfide bonds.

• Purification: The folded peptide is purified by reversed-phase high-performance liquid chromatography (RP-HPLC) to yield the final product with >95% purity.

Native Chemical Ligation for the Synthesis of proHD5 (75 residues) and hsPLA2 (124 residues)

The following protocol is a generalized procedure based on the synthesis of proHD5 and hsPLA2.[2][3]

• Peptide Fragment Synthesis:

  • Multiple peptide fragments are synthesized using Boc- or Fmoc-based SPPS.

  • The N-terminal fragment is synthesized with a C-terminal thioester.

  • The C-terminal fragment is synthesized with an N-terminal cysteine residue. Intermediate fragments for multi-ligation strategies will have both modifications (or precursors).

• Fragment Purification: Each peptide fragment is individually purified by RP-HPLC to a high degree of purity (>95%).

• Native Chemical Ligation:

  • The purified peptide fragments are dissolved and mixed in a ligation buffer (e.g., 0.25 M phosphate (B84403) buffer containing 6 M Guanidine-HCl, pH 7.5).

  • A thiol catalyst, such as thiophenol, is added to the reaction mixture.

  • The reaction is allowed to proceed until completion, which can be monitored by RP-HPLC.

• Purification of Ligated Product: The full-length ligated peptide is purified by RP-HPLC to separate it from unreacted fragments and catalyst.

• Sequential Ligation (for proteins > 2 fragments): For proteins like hsPLA2, the purified, ligated product is used in a subsequent ligation reaction with the next purified fragment. A purification step is required after each ligation.

• Folding and Characterization: The final purified, full-length polypeptide is folded under appropriate conditions to achieve its native conformation. The final product is characterized by mass spectrometry and other analytical techniques to confirm its identity and purity.

Conclusion

For the synthesis of long peptides and small proteins, a clear trade-off exists between the straightforward, automated approach of SPPS and the more complex, convergent strategy of chemical ligation.

• Solid-Phase Peptide Synthesis is the method of choice for peptides up to approximately 50 amino acids. Its speed and potential for automation are significant advantages. However, for longer targets, the inherent limitations of stepwise synthesis often lead to unacceptable purity and yield.

• Chemical Ligation , particularly Native Chemical Ligation, is a powerful technique that overcomes the length limitations of SPPS. By assembling purified peptide fragments, it enables the synthesis of proteins with high purity. The trade-offs are a more complex overall process involving the synthesis and purification of multiple intermediates and a longer total synthesis time.

The choice of methodology should be guided by the specific requirements of the target peptide, including its length, complexity, and the desired final yield and purity. For challenging long peptides and small proteins, the investment in a chemical ligation strategy is often necessary to achieve a successful synthesis.

References

• 1. An optimized Fmoc synthesis of human defensin 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Conserved Salt Bridge in Human α-Defensin 5 Is Required for Its Precursor Processing and Proteolytic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protein synthesis by native chemical ligation: Expanded scope by using straightforward methodology - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cysteine Labeling: Evaluating the Efficiency of Common Reagents

For researchers, scientists, and drug development professionals, the selective modification of cysteine residues is a cornerstone of numerous applications, from proteomic analysis and protein structure elucidation to the development of antibody-drug conjugates. The nucleophilic thiol group of cysteine makes it a unique target for covalent labeling. However, the efficiency, specificity, and stability of this labeling are highly dependent on the chosen reagent. This guide provides an objective comparison of common cysteine labeling reagents, supported by experimental data, to facilitate an informed decision for your specific research needs.

Comparing the Workhorses: A Quantitative Look at Labeling Efficiency

The choice of a cysteine labeling reagent is often a trade-off between reaction speed, specificity for cysteine over other nucleophilic residues, and the stability of the resulting covalent bond. Here, we summarize the key quantitative performance indicators for several classes of popular cysteine labeling reagents.

Reagent Class	Example Reagent	Reaction Type	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Optimal pH	Adduct Stability	Key Features
Haloacetamides	Iodoacetamide (IAM)	Sₙ2 Alkylation	~0.6[1]	7.5 - 8.5[2]	Highly Stable Thioether Bond[3][4]	Well-established, cost-effective, but relatively slow reaction rate. Can exhibit off-target reactivity with other nucleophiles like histidine and lysine (B10760008) at higher pH.[2]
Maleimides	N-ethylmaleimide (NEM)	Michael Addition	~100[1]	6.5 - 7.5[5]	Thioether bond is generally stable, but the succinimide (B58015) ring can undergo hydrolysis at high pH, and the adduct can undergo retro-Michael reaction.[6]	Very rapid and highly specific for thiols at neutral pH.[5] The reaction with thiols is approximately 1,000 times faster than with amines at pH 7.0.[5]
para-Quinone Methides	p-QM-NO₂	Michael Addition	up to 1.67 x 10⁴[4]	Neutral	Stable Thioether Bond	Extremely fast reaction kinetics, significantly faster than traditional maleimides.[4]
Aziridines	Dansylaziridine	Nucleophilic Ring Opening	Kinetic data is limited, but expected to be relatively fast.[6]	7.0 - 8.5[7]	Stable Thioether Bond	Intrinsically fluorescent, allowing for direct detection without a secondary reporter.[8] Susceptible to hydrolysis at higher pH and temperature.[9]
Click Chemistry	2-cyanobenzothiazole (CBT) + N-terminal Cysteine	Condensation	9.1 - 59.7[10][11]	Neutral	Stable Thiazole/Thiazoline	Bioorthogonal reaction with high specificity. Requires an N-terminal cysteine.
Click Chemistry	Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)	Cycloaddition	10⁻² to 1[1]	Broad range	Stable Triazole	Bioorthogonal, suitable for live-cell labeling. Reaction rate is generally slower than Michael additions.

Visualizing the Chemistry: Reaction Mechanisms

The distinct reactivity of each reagent class stems from its unique chemical mechanism for engaging the cysteine thiol.

Caption: Chemical reaction mechanisms for common cysteine labeling reagents.

Experimental Design: A Protocol for Comparative Evaluation

To objectively evaluate the efficiency of different cysteine labeling reagents for a specific protein of interest, a standardized experimental workflow is crucial. This protocol outlines a general approach for such a comparison.

Experimental Workflow Diagram

Caption: A generalized experimental workflow for comparing the efficiency of different cysteine labeling reagents.

Detailed Methodologies

1. Protein Preparation and Reduction:

• Materials:

  • Purified protein of interest in a suitable buffer (e.g., PBS or HEPES, pH 7.2).

  • Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) for reduction.

  • Desalting column or spin filter for buffer exchange and removal of reducing agent.

• Protocol:

  • Quantify the protein concentration using a standard method (e.g., Bradford or BCA assay).

  • If the protein contains disulfide bonds that need to be labeled, reduce the protein with a 10-fold molar excess of TCEP for 30 minutes at room temperature.[2]

  • Remove the reducing agent using a desalting column or spin filter, exchanging the buffer to the optimal reaction buffer for the labeling reagents to be tested.

2. Labeling Reactions (Example with Iodoacetamide and N-Ethylmaleimide):

• Materials:

  • Stock solutions of Iodoacetamide (IAM) and N-ethylmaleimide (NEM) (e.g., 100 mM in DMSO or an appropriate solvent).

  • Quenching solution (e.g., 1 M DTT or L-cysteine).

• Protocol:

  • Divide the reduced protein sample into separate aliquots for each labeling reagent.

  • For IAM labeling: Add IAM stock solution to a final concentration of 20-25 mM. Incubate in the dark at room temperature for 45 minutes.[2]

  • For NEM labeling: Add NEM stock solution to a final concentration of 1-10 mM. Incubate at room temperature for 1-2 hours.[6]

  • Quench the reactions by adding the quenching solution to a final concentration sufficient to consume the excess labeling reagent (e.g., 50 mM DTT).

3. Analysis of Labeling Efficiency:

• For Mass Spectrometry Analysis:

  • Proceed with your standard proteomics sample preparation workflow (e.g., protein precipitation, digestion with trypsin).

  • Analyze the peptide mixture by LC-MS/MS.

  • Use proteomic data analysis software to identify peptides containing cysteine residues and quantify the percentage of labeled versus unlabeled cysteines. Isotope-coded versions of labeling reagents can be used for more precise relative quantification.[12]

• For Gel-Based Analysis (with fluorescently labeled reagents):

  • Run the labeled protein samples on an SDS-PAGE gel.

  • Visualize the labeled proteins using a fluorescence gel scanner.

  • Quantify the fluorescence intensity of the protein bands to compare labeling efficiency.

Conclusion and Recommendations

The selection of an optimal cysteine labeling reagent is a critical decision that should be guided by the specific requirements of the experiment.

• For applications where reaction speed and high specificity at neutral pH are paramount , maleimides and their more reactive derivatives like para-quinone methides are excellent choices.

• When cost and established protocols are the primary considerations , and a slower reaction rate is acceptable, iodoacetamides remain a reliable option.

• For studies requiring intrinsic fluorescence for direct detection , Dansylaziridine offers a valuable alternative, though careful optimization of reaction conditions is necessary to mitigate hydrolysis.

• In complex biological systems or for applications demanding bioorthogonality , click chemistry reagents provide unparalleled specificity, albeit with potentially slower kinetics for SPAAC reactions.

By carefully considering the quantitative data and experimental protocols presented in this guide, researchers can confidently select the most efficient and appropriate cysteine labeling reagent to achieve their scientific goals.

References

• 1. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Mechanistic study of CBT-Cys click reaction and its application for identifying bioactive N-terminal cysteine peptides in amniotic fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isotopically-Labeled Iodoacetamide-alkyne Probes for Quantitative Cysteine-Reactivity Profiling - PMC [pmc.ncbi.nlm.nih.gov]

Cysteine vs. Methionine: A Comparative Guide to Peptide Oxidation Stability

For researchers, scientists, and drug development professionals, understanding the oxidative stability of peptides is paramount for ensuring therapeutic efficacy and longevity. Cysteine and methionine, the two sulfur-containing amino acids, are particularly susceptible to oxidation, which can alter the structure, function, and stability of peptide-based drugs. This guide provides an objective comparison of the oxidative stability of cysteine- and methionine-containing peptides, supported by experimental data and detailed methodologies.

Executive Summary

Both cysteine and methionine residues are prone to oxidation, but they exhibit different reaction pathways, products, and reversibility, which significantly impacts the overall stability of a peptide therapeutic. Cysteine's thiol group is readily oxidized to form disulfide bonds, a reaction that is often crucial for protein structure and function and is reversible. Further oxidation leads to irreversible sulfinic and sulfonic acids. Methionine's thioether is primarily oxidized to methionine sulfoxide (B87167), a modification that is generally reversible in vivo by specific enzymes. However, it can be further oxidized to the irreversible methionine sulfone. While methionine is often considered more readily oxidized under certain conditions, the specific structural context and environment of the peptide play a crucial role in determining the relative stability of these two amino acids.

Comparative Analysis of Oxidative Stability

The oxidative stability of cysteine and methionine in a peptide is not absolute and depends on various factors including the oxidizing agent, pH, temperature, and the local chemical environment within the peptide sequence.

Feature	Cysteine Peptides	Methionine Peptides
Primary Oxidation Product	Disulfide (Cystine)	Methionine Sulfoxide (Met(O))
Secondary/Irreversible Products	Sulfenic acid (-SOH), Sulfinic acid (-SO₂H), Sulfonic acid (Cysteic Acid, -SO₃H)[1]	Methionine Sulfone (Met(O₂))[1]
Reversibility of Primary Oxidation	Reversible (Disulfide bonds can be reduced)	Reversible (in vivo by methionine sulfoxide reductases)[2]
Susceptibility to Oxidation	Thiol group is highly reactive, especially in its thiolate form (deprotonated). The pKa of the thiol group is around 8.3-8.7, making it less easily oxidized at physiological pH unless catalyzed or in a specific microenvironment.[2]	The thioether is susceptible to a variety of reactive oxygen species (ROS). Oxidation is largely independent of pH.[2] Often considered highly susceptible to oxidation during manufacturing and storage.
Common Oxidizing Agents	Atmospheric oxygen, hydrogen peroxide, iodine, perfluoroalkane sulfonyl fluorides.	Hydrogen peroxide, hypochlorous acid, chloramine-T, ozone, peracids.[2][3]
Impact on Peptide Structure	Disulfide bond formation can be critical for maintaining the correct three-dimensional structure and activity of a peptide.	Oxidation to methionine sulfoxide increases polarity and can alter local conformation and protein-protein interactions.
Analytical Detection of Oxidation	Loss of free thiol, mass increase of +32 Da for disulfide dimers (intermolecular) or -2 Da for intramolecular disulfide bonds. Further oxidation leads to mass increases of +16, +32, and +48 Da.	Mass increase of +16 Da for sulfoxide and +32 Da for sulfone.

Oxidation Pathways

The oxidation of cysteine and methionine follows distinct chemical pathways, which are visualized below.

Cysteine Oxidation Pathway

Methionine Oxidation Pathway

Experimental Protocols

To assess the oxidative stability of cysteine and methionine-containing peptides, forced degradation studies are commonly employed. These studies intentionally expose the peptide to oxidative stress to predict potential degradation pathways and identify susceptible residues.

Forced Oxidation Protocol using Hydrogen Peroxide (H₂O₂)

This protocol outlines a general procedure for inducing oxidation in a peptide sample for subsequent analysis.

• Sample Preparation:

  • Dissolve the peptide in a suitable buffer (e.g., 25 mM L-histidine, pH 6.0) to a final concentration of 1-2 mg/mL.

  • Prepare a stock solution of hydrogen peroxide (e.g., 0.3% v/v).[4]

• Oxidation Reaction:

  • Add a specific volume of the H₂O₂ stock solution to the peptide solution to achieve the desired final concentration of H₂O₂ (e.g., 0.01%, 0.05%, 0.1%).[5]

  • Incubate the mixture at a controlled temperature (e.g., 37°C) for a defined period (e.g., 1, 4, 8, 24 hours).[5][6] Time-course studies are recommended to monitor the progression of oxidation.

  • Include a control sample of the peptide in the same buffer without H₂O₂ incubated under the same conditions.

• Quenching the Reaction:

  • To stop the oxidation reaction, add an excess of a quenching agent, such as methionine or catalase.[5]

• Sample Preparation for Analysis:

  • For analysis by mass spectrometry, the protein may need to be denatured, reduced, alkylated, and digested.

    • Denaturation can be achieved with agents like ProteaseMax.[5]

    • Reduction of disulfide bonds is typically done with dithiothreitol (B142953) (DTT).

    • Alkylation of free cysteines with iodoacetamide (B48618) prevents disulfide bond reformation.

    • Enzymatic digestion (e.g., with trypsin) is performed to generate smaller peptide fragments suitable for MS analysis.[6]

Analysis of Oxidized Peptides by HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful technique for separating and identifying oxidized peptide species.

• Chromatographic Separation:

  • Utilize a reversed-phase HPLC (RP-HPLC) column (e.g., C18).

  • Employ a gradient elution using two mobile phases:

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.[7]

  • The gradient is typically run from a low to a high concentration of Mobile Phase B to elute peptides based on their hydrophobicity. Oxidation generally increases the polarity of a peptide, leading to an earlier elution time compared to the non-oxidized form.

• Mass Spectrometric Analysis:

  • The eluent from the HPLC is introduced into a mass spectrometer, often equipped with an electrospray ionization (ESI) source.

  • The mass spectrometer is operated in a data-dependent acquisition mode, where it performs a full scan to detect the masses of the eluting peptides, followed by tandem MS (MS/MS) on the most abundant ions.

  • The presence of oxidized residues is identified by a characteristic mass shift in the peptide:

    • Methionine sulfoxide: +16 Da

    • Methionine sulfone: +32 Da

    • Cysteine to cysteic acid: +48 Da

  • The site of oxidation within the peptide is confirmed by analyzing the fragmentation pattern in the MS/MS spectrum.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the analysis of peptide stability to oxidation.

Peptide Oxidation Analysis Workflow

Conclusion

The oxidative stability of peptides containing cysteine and methionine is a critical consideration in the development of peptide-based therapeutics. While both are susceptible to oxidation, their distinct reaction pathways and the reversibility of their primary oxidation products lead to different stability profiles. Methionine's propensity for oxidation to its sulfoxide form is a key degradation pathway to monitor. Cysteine's oxidation to form disulfide bonds can be either a desirable structural feature or an unwanted side reaction leading to aggregation. A thorough understanding of these differences, coupled with robust analytical methods for detecting and quantifying oxidation, is essential for designing stable and effective peptide drugs. The experimental protocols and workflows outlined in this guide provide a framework for the systematic evaluation of peptide oxidative stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Methionine Oxidation and Reduction in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective oxidation of methionine residues in proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. sciex.com [sciex.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

Cysteine vs. Lysine Conjugation: A Comparative Guide for Bioconjugate Development

For researchers, scientists, and drug development professionals, the choice of conjugation strategy is a critical determinant of the final product's efficacy, safety, and manufacturability. This guide provides an objective comparison of cysteine-directed and lysine-directed conjugation methodologies, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate approach for your bioconjugation needs.

The covalent attachment of molecules, such as cytotoxic drugs in Antibody-Drug Conjugates (ADCs), to proteins is a cornerstone of modern therapeutic and diagnostic development. The two most established methods for protein bioconjugation target the side chains of either cysteine or lysine (B10760008) residues. While both approaches have been successfully employed in clinically approved drugs, they offer distinct advantages and disadvantages that merit careful consideration. Cysteine-directed conjugation is renowned for its site-specificity, leading to more homogeneous products, whereas lysine-directed conjugation is a more straightforward method due to the natural abundance of lysine residues.[][2]

At a Glance: Cysteine vs. Lysine Conjugation

Feature	Cysteine-Directed Conjugation	Lysine-Directed Conjugation
Specificity	High (Site-specific)	Low (Non-specific)
Homogeneity	High	Low (Heterogeneous mixture)
Control over DAR	Precise	Limited
Impact on Protein Function	Minimal (if site is chosen carefully)	Potential for impact in critical regions
Technical Complexity	Higher (may require protein engineering)	Lower
Cost	Potentially higher	Generally lower
Resulting Linkage	Stable thioether bond	Stable amide bond

Homogeneity and Control of Drug-to-Antibody Ratio (DAR)

A key advantage of cysteine-directed conjugation is the ability to produce a more homogeneous product with a precisely controlled drug-to-antibody ratio (DAR).[3] This is crucial for therapeutic applications where consistency in drug loading is a critical quality attribute. In contrast, lysine conjugation, which targets the numerous surface-accessible lysine residues, results in a heterogeneous mixture of species with varying DARs and conjugation sites.[4][5]

Hydrophobic Interaction Chromatography (HIC) is a standard analytical technique used to assess the DAR and homogeneity of ADCs. The HIC profile of a cysteine-conjugated ADC typically shows a limited number of well-defined peaks, corresponding to specific DAR species (e.g., DAR2, DAR4). Conversely, the HIC profile of a lysine-conjugated ADC displays a broad envelope of overlapping peaks, reflecting a wide distribution of DAR values and positional isomers.[2]

Table 1: Comparison of Homogeneity and DAR Distribution

Parameter	Cysteine-Conjugated ADC (via interchain disulfide reduction)	Lysine-Conjugated ADC
HIC Profile	A few, sharp, well-resolved peaks	A broad, heterogeneous peak envelope
Major DAR Species	Predominantly even-numbered DARs (e.g., 2, 4, 8)	A wide distribution of DARs (typically 0-8)
Product Homogeneity	High	Low
Control over DAR	High	Low

Data summarized from typical HIC analysis of ADCs.[2]

Impact on Protein Function and Stability

The site-specificity of cysteine conjugation allows for the strategic placement of payloads away from functionally critical regions of the protein, such as the antigen-binding site of an antibody, thereby preserving its biological activity.[3] Lysine residues, being widely distributed, present a higher risk of modification within these critical domains, which can negatively impact the protein's function.[3]

The stability of the resulting conjugate is also a critical consideration. Cysteine conjugation, often employing maleimide (B117702) chemistry, forms a stable thioether bond.[6] Lysine conjugation, typically through NHS-ester chemistry, results in a highly stable amide bond. However, the in vivo stability of the entire ADC can be influenced by the heterogeneity of the lysine conjugate, with some studies suggesting that highly loaded species may have reduced stability.[4][7]

Experimental Workflows

The following diagrams illustrate the general experimental workflows for cysteine-directed and lysine-directed conjugation.

Caption: Cysteine-Directed Conjugation Workflow.

Caption: Lysine-Directed Conjugation Workflow.

Experimental Protocols

Cysteine-Directed Conjugation (Maleimide Chemistry)

This protocol is a general guideline for the conjugation of a maleimide-activated molecule to an antibody via reduced interchain cysteine residues.

Materials:

• Antibody (e.g., IgG1) in a suitable buffer (e.g., PBS, pH 7.4)

• Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Maleimide-activated payload

• Conjugation buffer: Phosphate buffer with EDTA (e.g., 50 mM Sodium Phosphate, 50 mM NaCl, 2 mM EDTA, pH 7.0)

• Quenching reagent: N-acetylcysteine or L-cysteine

• Purification system (e.g., Size Exclusion Chromatography (SEC) column)

• Anhydrous DMSO or DMF

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into the conjugation buffer.

  • Adjust the antibody concentration to 5-10 mg/mL.

• Reduction of Interchain Disulfides:

  • Prepare a fresh stock solution of TCEP (e.g., 10 mM in conjugation buffer).

  • Add a molar excess of TCEP to the antibody solution (typically 2-5 equivalents per antibody).

  • Incubate at 37°C for 1-2 hours to partially reduce the interchain disulfide bonds.

• Conjugation:

  • Dissolve the maleimide-activated payload in anhydrous DMSO or DMF to prepare a stock solution (e.g., 10 mM).

  • Add the payload stock solution to the reduced antibody solution. A slight molar excess of the payload over available thiols is typically used (e.g., 1.5-fold).

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, protected from light.

• Quenching:

  • Add a molar excess of the quenching reagent (e.g., 10-fold excess over the maleimide payload) to cap any unreacted maleimide groups.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Purify the resulting ADC from excess payload and other reaction components using an SEC column equilibrated with a suitable storage buffer (e.g., PBS).

  • Collect the fractions containing the purified ADC.

• Characterization:

  • Determine the protein concentration (e.g., by A280) and the DAR using HIC and/or UV-Vis spectroscopy.

Lysine-Directed Conjugation (NHS-Ester Chemistry)

This protocol provides a general method for conjugating an NHS-ester activated molecule to the lysine residues of an antibody.

Materials:

• Antibody in an amine-free buffer (e.g., PBS, pH 7.4)

• NHS-ester activated payload

• Reaction buffer: Sodium bicarbonate or borate (B1201080) buffer (e.g., 0.1 M, pH 8.3-8.5)

• Quenching reagent: Tris-HCl or glycine (B1666218) (e.g., 1 M, pH 8.0)

• Purification system (e.g., SEC column or dialysis cassette)

• Anhydrous DMSO or DMF

Procedure:

• Antibody Preparation:

  • Exchange the antibody into the reaction buffer.

  • Adjust the antibody concentration to 2-5 mg/mL.[8]

• Conjugation:

  • Dissolve the NHS-ester activated payload in anhydrous DMSO or DMF to prepare a stock solution (e.g., 10 mM).

  • Add the payload stock solution to the antibody solution with gentle stirring. The molar ratio of payload to antibody will determine the average DAR and should be optimized (e.g., 5-20 fold molar excess).

  • Incubate the reaction at room temperature for 1-2 hours, protected from light.

• Quenching:

  • Add the quenching reagent to a final concentration of 50-100 mM to consume any unreacted NHS-ester.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Purify the ADC to remove unreacted payload and quenching reagent. This can be achieved by SEC or dialysis against a suitable storage buffer (e.g., PBS).

  • Collect the purified ADC.

• Characterization:

  • Determine the protein concentration and average DAR by HIC, Reverse Phase Chromatography (RPC), and/or UV-Vis spectroscopy.

Conclusion

The choice between cysteine- and lysine-directed conjugation is multifaceted and depends on the specific goals of the project. Cysteine-directed conjugation offers unparalleled control over the conjugation site and DAR, leading to a homogeneous product with potentially improved therapeutic properties and a more straightforward analytical characterization. This precision, however, often comes at the cost of increased complexity, as it may necessitate antibody engineering to introduce free cysteine residues.

Lysine-directed conjugation, while resulting in a heterogeneous product, is a simpler and more cost-effective method that can be applied to native antibodies without prior modification.[] For some applications, a heterogeneous mixture may be acceptable or even advantageous.[9] Ultimately, a thorough understanding of the advantages and limitations of each method, coupled with careful experimental design and characterization, is essential for the successful development of novel bioconjugates.

References

• 2. Antibody–Drug Conjugates (ADCs) Derived from Interchain Cysteine Cross-Linking Demonstrate Improved Homogeneity and Other Pharmacological Properties over Conventional Heterogeneous ADCs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cysteine- and Lysine-Based Conjugation | AxisPharm [axispharm.com]
• 4. In vitro and in vivo evaluation of cysteine and site specific conjugated herceptin antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. youtube.com [youtube.com]
• 7. In Vitro and In Vivo Evaluation of Cysteine and Site Specific Conjugated Herceptin Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biotium.com [biotium.com]
• 9. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Cysteine Peptides

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical waste is a critical aspect of laboratory operations. Cysteine peptides, due to their reactive thiol (-SH) group, necessitate specific handling and disposal procedures to ensure personnel safety and environmental protection. This guide provides a detailed, step-by-step operational plan for the proper disposal of cysteine peptide waste.

Immediate Safety Precautions

Before initiating any disposal protocol, it is imperative to consult the material's Safety Data Sheet (SDS) and adhere to all institutional and local regulations. All personnel must wear appropriate Personal Protective Equipment (PPE).

Recommended PPE:

• Eye Protection: Chemical safety goggles or glasses with side shields.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: Laboratory coat.

All handling of cysteine peptide waste, especially during chemical inactivation, should be performed in a certified chemical fume hood to minimize inhalation exposure.[1]

Step-by-Step Disposal Protocol

The proper disposal of cysteine peptide waste involves a multi-step process of identification, segregation, inactivation, and final disposal.

1. Waste Identification and Segregation:

• Hazardous Waste Classification: All materials contaminated with cysteine peptides, including the pure compound, solutions, and contaminated labware (e.g., pipette tips, vials, gloves), should be treated as hazardous chemical waste.[1][2]

• Dedicated Waste Containers: Use dedicated, clearly labeled, and leak-proof containers for collecting cysteine peptide waste.[1] The containers must be chemically compatible with the waste.

• Labeling: Label waste containers with "Hazardous Chemical Waste," the full chemical name ("Cysteine-containing peptide waste"), and appropriate hazard warnings.[1][2]

• Avoid Mixing: Do not mix cysteine peptide waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[1]

2. Chemical Inactivation (Primary Method):

Chemical inactivation is the recommended primary method for treating liquid cysteine peptide waste. The thiol group in cysteine is susceptible to oxidation, which can be exploited for its degradation. Sodium hypochlorite (B82951) (bleach) is an effective oxidizing agent for this purpose.

Experimental Protocol for Chemical Inactivation:

• Preparation: In a designated chemical fume hood, select a suitable container for the inactivation process.

• Reagent: Prepare a 10% bleach solution (sodium hypochlorite).

• Procedure for Liquid Waste:

  • Carefully add the 10% bleach solution to the liquid cysteine peptide waste. The recommended ratio is at least 1:10, bleach solution to waste.[3]

  • Gently stir the mixture.

  • Allow the mixture to stand for a minimum of 30 minutes to ensure complete inactivation of the peptide.[3]

• Neutralization (if required): After the inactivation period, check your local wastewater regulations. If required, neutralize the bleach solution.

• Final Disposal of Liquid Waste: Dispose of the treated solution as chemical waste according to your institution's guidelines. Do not pour down the sanitary sewer unless explicitly authorized.[3]

3. Autoclaving (Secondary Method/Alternative):

Autoclaving can be used for the decontamination of solid and liquid waste contaminated with cysteine peptides, though its effectiveness for chemical degradation can vary.[3] It is often recommended as a secondary decontamination step after chemical inactivation.[3]

Experimental Protocol for Autoclaving:

• Preparation:

  • Place solid waste (e.g., contaminated labware) in an autoclave-safe bag. For dry loads, add a small amount of water to the bag to facilitate steam penetration.[3][4]

  • For liquid waste, use an autoclave-safe container and do not seal it tightly to prevent pressure buildup.[3]

  • Do not overfill autoclave bags or containers.[4]

• Autoclaving Cycle:

  • Process the waste in a validated autoclave at 121°C and 15 psi.[3]

  • The recommended minimum cycle time is 30-60 minutes.[3][5] Larger loads may require a longer cycle time.[3]

• Final Disposal of Autoclaved Waste: After autoclaving, the decontaminated waste can be disposed of in the appropriate laboratory waste stream (e.g., chemical or biohazardous waste) as per institutional guidelines.[3]

Disposal of Different Waste Forms

• Solid Unused/Expired Cysteine Peptides: Ensure the original container is securely sealed. If damaged, place it in a larger, compatible, and labeled secondary container.[2] Arrange for disposal through a licensed hazardous waste management company.[2]

• Contaminated Solid Waste (Labware, PPE):

  • Chemical Decontamination: Immerse the solid waste in a 10% bleach solution for a minimum of 30 minutes.[3] After decontamination, decant the bleach solution and manage it as liquid chemical waste. Dispose of the decontaminated solid waste as per institutional guidelines.[3]

  • Autoclaving: Place in an autoclave-safe bag and follow the autoclaving protocol.

• Contaminated Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a designated sharps container for hazardous waste.[2]

• Empty Containers: Triple rinse empty containers with a suitable solvent. Collect the rinsate as hazardous chemical waste.[1] Deface the original label before disposing of the container as regular laboratory glass or plastic waste, if permitted by institutional policy.[1]

Quantitative Data for Disposal and Decontamination

Parameter	Chemical Inactivation (Liquid Waste)	Autoclaving (Solid/Liquid Waste)
Reagent	10% Sodium Hypochlorite (Bleach) Solution	Saturated Steam
Ratio/Concentration	≥ 1:10 (Bleach solution to waste)[3]	Not Applicable
Temperature	Ambient	121°C (250°F)[3][5]
Pressure	Atmospheric	15 psi[3]
Minimum Contact Time	30 minutes[3]	30-60 minutes[3][5]

Logical Workflow for Cysteine Peptide Disposal

The following diagram illustrates the decision-making process for the proper disposal of cysteine peptide waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. Appendix C: Autoclave Quality Assurance Program | Office of Research [bu.edu]

Essential Safety and Handling Guide for Cysteine-Containing Peptides

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling cysteine-containing peptides. The following procedures outline the necessary personal protective equipment (PPE), operational plans for handling and disposal, and emergency protocols to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Cysteine and its peptide derivatives are classified as hazardous substances that can cause skin and serious eye irritation, and may cause respiratory irritation if inhaled.[1] They are also harmful if swallowed.[1][2] Therefore, a comprehensive approach to personal protection is essential.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required to protect against liquid splashes and chemical vapors.[3]
Face Shield	Recommended when there is a high risk of splashing, such as during the initial reconstitution of the lyophilized powder.[3]
Body Protection	Laboratory Coat	A standard lab coat is the minimum requirement to protect clothing and skin from potential splashes.[3][4]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are standard.[3] Consider double-gloving for added protection, especially when handling concentrated solutions.[3][5] Always wash hands thoroughly after handling.[1]
Respiratory Protection	Respirator/Fume Hood	A respirator may be necessary when working with the lyophilized powder to avoid inhalation.[3] All work with solvents and peptides should be conducted in a well-ventilated area, preferably an efficient fume hood.[4][6]

Operational and Disposal Plan

Cysteine-containing peptides are highly susceptible to oxidation due to the thiol group in the cysteine residue.[7] This necessitates specific handling and storage procedures to maintain their integrity.

Step-by-Step Handling Protocol

1. Receiving and Storage:

• Upon receipt, store the lyophilized peptide at –20°C for short-term storage (weeks) or –80°C for long-term storage (months to years).[8]

• Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent moisture absorption, which degrades the peptide.[3][8]

• For oxidation-prone cysteine peptides, it is recommended to purge the vial with an inert gas like nitrogen or argon before sealing for storage.

2. Solubilization and Preparation:

• Always wear appropriate PPE and work in a fume hood.[4]

• To prevent oxidation, use degassed solvents. Buffers with a pH below 7, such as dilute acetic acid or 0.1% TFA in water, are recommended for dissolving cysteine peptides.[9] Avoid alkaline pH conditions.[4]

• Crucially, avoid using DMSO with cysteine-containing peptides as it can cause oxidation.[4][7]

• If the peptide is difficult to dissolve, gentle warming (not exceeding 40°C) or sonication can be used.[8]

• Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the peptide.[4]

3. Handling and Use:

• When working with peptide solutions, use dedicated and clean equipment.[4]

• Minimize air exposure during handling to prevent oxidation.[4]

• For experiments, use the freshly prepared solution immediately if possible for the best results.[4]

4. Spill and Emergency Procedures:

• Spill: In case of a spill, wear appropriate PPE, sweep up solid material avoiding dust formation, and place it in a sealed container for disposal.[6][10] For liquid spills, absorb with an inert material.

• Skin Contact: Take off contaminated clothing and rinse the affected skin with plenty of soap and water.[1][6]

• Eye Contact: Immediately rinse cautiously with water for several minutes.[1][6] If contact lenses are present, remove them if easy to do so and continue rinsing.[1] Seek medical advice if irritation persists.[6]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][10]

• Ingestion: If swallowed, rinse the mouth and call a poison center or doctor if you feel unwell.[2]

5. Disposal Plan:

• Unused Peptide: Unused or expired lyophilized peptides and concentrated stock solutions are considered chemical waste.[3]

• Contaminated Materials: All materials that have come into contact with the peptide, such as pipette tips, gloves, and vials, should be collected in a designated and clearly labeled hazardous waste container.[3]

• Dispose of all waste according to local, state, and federal regulations.[1]

Quantitative Data: Storage and Stability

Form	Storage Temperature	Expected Shelf Life	Special Conditions
Lyophilized Powder	-20°C or -80°C	Several years	Store in a tightly sealed, light-protective, and desiccated container.[3][8] Purge with Nitrogen/Argon.
Solution	4°C	1-2 weeks[4]	Use sterile buffers at pH 5-6 for optimal stability.[4] Avoid repeated freeze-thaw cycles.
-20°C	3-4 months[4]
-80°C	Approximately 1 year[4]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling a cysteine-containing peptide from receipt to disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. benchchem.com [benchchem.com]
• 4. Peptide Stability: Guidelines and SOPs for Handling and Storage [biolongevitylabs.com]
• 5. researchgate.net [researchgate.net]
• 6. carlroth.com [carlroth.com]
• 7. proimmune.com [proimmune.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. bachem.com [bachem.com]
• 10. peptide.co.jp [peptide.co.jp]